13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Isolation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

Abstract

This technical guide provides a comprehensive, in-depth methodology for the synthesis, purification, and characterization of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid. While plant-derived hydroxy fatty acids are numerous, this specific isomer is not commonly isolated from natural plant sources. Therefore, this guide focuses on a robust and reproducible biotechnological approach utilizing the enzymatic activity of linoleate 13-hydratase from Lactobacillus acidophilus. The guide is intended for researchers, chemists, and drug development professionals, offering detailed protocols from recombinant whole-cell biotransformation to final purification and structural elucidation. We emphasize the causality behind experimental choices, providing a framework for self-validating protocols and ensuring scientific integrity.

Introduction: The Oxylipin Landscape and the Need for Biosynthesis

Oxylipins, a class of oxygenated fatty acids, are ubiquitous signaling molecules in plants and animals, playing critical roles in inflammation, immunity, and developmental processes. In plants, their biosynthesis is predominantly initiated by lipoxygenase (LOX) enzymes, which catalyze the dioxygenation of polyunsaturated fatty acids like linoleic acid (LA) and α-linolenic acid (ALA).[1][2] This enzymatic cascade leads to a vast array of hydroxy, hydroperoxy, and epoxy fatty acids with diverse biological activities.[3]

For instance, the well-studied 13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE, or coriolic acid), a product of the LOX pathway acting on linoleic acid, has been isolated from numerous plant species and exhibits significant anti-inflammatory and anti-cancer properties.[4][5] Similarly, LOX-mediated oxidation of α-linolenic acid yields hydroxyoctadecatrienoic acids (HOTrEs).[6]

However, the specific isomer 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is not a commonly reported product of these plant-based LOX pathways. Its unique structure, retaining the Z-configuration at both the C9 and C15 double bonds, distinguishes it from the conjugated systems typically formed by lipoxygenases. The discovery of a fatty acid hydratase from the probiotic bacterium Lactobacillus acidophilus has provided a specific and efficient route to this molecule through the direct addition of water across the C11-C12 double bond of α-linolenic acid.[1][7]

This guide, therefore, pivots from traditional plant extraction to a detailed biotechnological production strategy. This approach offers superior control over stereochemistry and yield, providing a reliable source of this specific isomer for research and development.

Biosynthetic Context: Plant Lipoxygenase vs. Bacterial Hydratase Pathways

To appreciate the necessity of the biosynthetic route, it is crucial to understand the fundamental mechanistic differences between the plant LOX pathway and the bacterial hydratase pathway.

Figure 1: Comparison of plant LOX and bacterial hydratase pathways for the conversion of α-linolenic acid. The LOX pathway involves radical-mediated oxygen insertion and rearrangement, leading to a conjugated diene system. In contrast, the hydratase directly adds water across a double bond, preserving the original positions of the other double bonds.

Whole-Cell Biotransformation: Synthesis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

The core of the synthesis relies on the heterologous expression of linoleate 13-hydratase from Lactobacillus acidophilus in a robust host such as Escherichia coli. This whole-cell biocatalyst approach is cost-effective as it circumvents the need for enzyme purification. Permeabilization of the recombinant cells is a critical step to enhance substrate (α-linolenic acid) uptake and product release.[7]

Rationale for Experimental Choices

• Host Organism: E. coli is chosen for its rapid growth, well-understood genetics, and high-level protein expression capabilities.[8][9]

• Enzyme: The linoleate 13-hydratase from L. acidophilus exhibits the specific regioselectivity required to hydrate the Δ12 double bond of α-linolenic acid to produce the desired 13-hydroxy product.[7]

• Cell Permeabilization: The bacterial cell wall can be a barrier to the transport of hydrophobic fatty acids. Treatment with organic solvents (e.g., methanol) or salts increases membrane permeability, significantly boosting the reaction rate by improving substrate access to the intracellular enzyme.[7]

• Co-solvent: α-linolenic acid has poor water solubility. A co-solvent like methanol is essential to disperse the substrate in the aqueous reaction buffer, maximizing the interfacial area for cellular uptake.[7]

Detailed Protocol: Biotransformation

This protocol is adapted from the optimized process described by Kang et al. (2016).[7]

I. Recombinant Cell Culture and Induction:

• Culture recombinant E. coli expressing the L. acidophilus 13-hydratase gene in a suitable medium (e.g., Terrific Broth) with appropriate antibiotics at 37°C with vigorous shaking.

• When the culture reaches mid-log phase (OD₆₀₀ ≈ 0.6-0.8), induce protein expression with IPTG (isopropyl β-D-1-thiogalactopyranoside) to a final concentration of 0.1-1 mM.

• Reduce the temperature to 16-20°C and continue incubation for 12-18 hours to allow for proper protein folding and accumulation.

• Harvest the cells by centrifugation (e.g., 5,000 x g for 15 minutes at 4°C).

• Wash the cell pellet twice with a suitable buffer (e.g., 50 mM phosphate buffer, pH 7.0) to remove residual medium. The cell paste can be used immediately or stored at -80°C.

II. Whole-Cell Biotransformation Reaction:

• Prepare the reaction mixture in a baffled flask to ensure adequate aeration.

• Resuspend the permeabilized recombinant E. coli cell paste in 50 mM citrate buffer (pH 6.0). The optimal cell concentration is typically around 60 g/L (wet cell weight).[7]

• Add the substrate, α-linolenic acid, to a final concentration of 15 g/L. The substrate should be pre-dissolved in methanol.

• Add methanol as a co-solvent to a final concentration of 7.5% (v/v).[7]

• Incubate the reaction at 40°C with vigorous shaking (e.g., 200 rpm) for 6-8 hours.

• Monitor the reaction progress by taking aliquots periodically and analyzing by thin-layer chromatography (TLC) or analytical HPLC.

Parameter	Optimized Value	Rationale
pH	6.0	Optimal pH for the L. acidophilus 13-hydratase activity.[7]
Temperature	40°C	Balances enzyme activity with enzyme stability over the reaction time.[7]
Cell Conc.	60 g/L	Provides high catalyst loading to drive the reaction efficiently.[7]
Substrate Conc.	15 g/L	High substrate concentration to maximize product titer.[7]
Co-solvent	7.5% (v/v) Methanol	Enhances substrate solubility and cell permeability.[7]

Isolation and Purification Workflow

The purification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from the complex fermentation broth requires a multi-step process to remove cells, proteins, unreacted substrate, and other media components. The workflow involves centrifugation, liquid-liquid extraction, solid-phase extraction (SPE) for initial cleanup, and preparative high-performance liquid chromatography (prep-HPLC) for final polishing.

Figure 2: A typical workflow for the isolation and purification of the target hydroxy fatty acid from a whole-cell biotransformation reaction.

Detailed Protocol: Extraction and Solid-Phase Extraction (SPE)

I. Extraction:

• Following the biotransformation, centrifuge the entire reaction mixture (e.g., 10,000 x g for 20 minutes) to pellet the E. coli cells.

• Carefully decant the supernatant into a clean vessel.

• Acidify the supernatant to pH 3-4 using 1N HCl. This protonates the carboxylic acid group of the fatty acid, making it less water-soluble and more amenable to extraction into an organic solvent.

• Perform a liquid-liquid extraction. Transfer the acidified supernatant to a separatory funnel and extract three times with an equal volume of ethyl acetate.

• Pool the organic (top) layers and wash once with brine (saturated NaCl solution) to remove residual water.

• Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure using a rotary evaporator to yield the crude lipid extract.

II. Solid-Phase Extraction (SPE) Cleanup:

SPE is employed to remove highly polar and non-polar impurities from the crude extract. A reversed-phase C18 cartridge is ideal for this purpose.[8][10]

• Conditioning: Condition a C18 SPE cartridge (e.g., 500 mg) by passing 2-3 column volumes (~10 mL) of methanol through it. This solvates the C18 chains.

• Equilibration: Equilibrate the cartridge by passing 2-3 column volumes of acidified water (pH 3-4) through it. Do not allow the cartridge to run dry.

• Loading: Dissolve the crude lipid extract in a minimal volume of the mobile phase (e.g., methanol/water mixture) and load it onto the conditioned cartridge at a slow flow rate (~1-2 mL/min).

• Washing: Wash the cartridge with 2-3 column volumes of a moderately polar solvent (e.g., 20-30% methanol in water) to elute highly polar impurities while retaining the fatty acids.

• Elution: Elute the target compound with a less polar solvent. A mixture like ethyl acetate or a higher concentration of methanol (e.g., 80-100%) is typically effective.

• Collect the eluate and evaporate the solvent under a stream of nitrogen gas. This enriched fraction is now ready for final purification by preparative HPLC.

Detailed Protocol: Preparative HPLC

Preparative reversed-phase HPLC is the final step to achieve high purity, separating the target molecule from unreacted α-linolenic acid and any other closely related byproducts.[11]

• Column: A C18 preparative column (e.g., 250 x 20 mm, 5-10 µm particle size).

• Mobile Phase A: Water with 0.1% formic acid or acetic acid (to keep the carboxyl group protonated).

• Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid or acetic acid.

• Gradient: A linear gradient should be developed, starting from a composition that retains all compounds (e.g., 60% B) and ramping to a composition that elutes the target compound (e.g., 95% B) over 20-30 minutes. The exact gradient must be optimized based on analytical-scale separations.

• Flow Rate: Adjusted for the column diameter (e.g., 15-20 mL/min for a 20 mm ID column).

• Detection: UV detection at 205-215 nm, where the carboxylic acid chromophore absorbs.

• Injection: Dissolve the SPE eluate in the initial mobile phase and inject onto the column.

• Fraction Collection: Collect fractions corresponding to the main peak of interest. Combine fractions from multiple runs if necessary.

• Post-Processing: Evaporate the solvent from the collected fractions under reduced pressure. The final pure compound should be stored under an inert atmosphere (e.g., argon or nitrogen) at -20°C or lower to prevent oxidation.

Structural Characterization

Mass Spectrometry (MS)

For analysis, the fatty acid is typically derivatized, for example, as a trimethylsilyl (TMS) ether/ester, to improve its volatility and fragmentation characteristics for Gas Chromatography-Mass Spectrometry (GC-MS).[12][13]

• Expected Molecular Ion: The underivatized molecule has a molecular weight of 296.45 g/mol . In negative ion electrospray ionization (ESI-MS), it would be detected as the deprotonated molecule [M-H]⁻ at m/z 295.23.

• Expected Fragmentation Pattern (GC-MS of TMS derivative): The key fragmentation in electron ionization (EI) mass spectrometry of silylated hydroxy fatty acid esters is the α-cleavage at the carbon bearing the hydroxyl (now TMSO-) group.

  • For 13-TMSO-octadecadienoate, cleavage between C13 and C14 is expected to yield a diagnostic fragment ion containing the C14-C18 portion of the chain.

  • Other characteristic fragments would arise from the ester end of the molecule. Comparison with the fragmentation patterns of known 9-HODE and 13-HODE isomers is crucial for confirmation.[7][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR are the most powerful tools for confirming the precise isomer. The chemical shifts and coupling constants of the olefinic and carbinol protons are diagnostic.

• ¹H NMR Spectroscopy (Expected Signals):

  • Olefinic Protons: Protons of the Z-configured double bonds (H9, H10, H15, H16) are expected to appear in the region of δ 5.3-5.5 ppm. The key is that they will not show the large coupling constants or downfield shifts associated with conjugated systems seen in LOX products.

  • Carbinol Proton: The proton on the carbon bearing the hydroxyl group (H13) would appear as a multiplet around δ 3.6-4.2 ppm.

  • Allylic Protons: The methylene protons adjacent to the double bonds and the hydroxyl group (e.g., H8, H11, H12, H14) will appear as complex multiplets between δ 2.0-2.8 ppm.

  • Aliphatic Chain: The remaining methylene protons will form a broad signal around δ 1.2-1.6 ppm, with the terminal methyl group (H18) appearing as a triplet around δ 0.9 ppm.

• ¹³C NMR Spectroscopy (Expected Signals):

  • Carboxyl Carbon: The C1 carbon will be the most downfield signal, typically > δ 175 ppm.

  • Olefinic Carbons: The four carbons of the double bonds (C9, C10, C15, C16) will resonate in the δ 125-135 ppm region.

  • Carbinol Carbon: The carbon bearing the hydroxyl group (C13) will be found in the δ 70-75 ppm region.

  • Aliphatic Carbons: The remaining sp³ hybridized carbons will appear in the upfield region (δ 14-40 ppm).

Conclusion and Future Perspectives

This guide has outlined a complete and technically detailed workflow for the production and isolation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid. By leveraging the specific enzymatic activity of Lactobacillus acidophilus 13-hydratase in a whole-cell biotransformation system, this rare fatty acid isomer can be synthesized with high yield and specificity. The detailed protocols for extraction, SPE cleanup, and preparative HPLC provide a clear path for researchers to obtain this compound in high purity for further investigation.

The biological activities of this specific isomer are not yet widely explored. Its unique structure, lacking the conjugated diene system of many other oxylipins, suggests it may have distinct interactions with cellular receptors and enzymes. Future research should focus on elucidating its potential roles in cellular signaling, inflammation, and metabolic regulation, paving the way for its potential application in drug development and nutritional science.

References

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• Lennen, R., Kruziki, M., & Pfleger, B. (2014). Quantification of Bacterial Fatty Acids by Extraction and Methylation. Bio-protocol, 4(1). Available at: [Link]

• Harvey, D. J. (2020). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Mass Spectrometry Reviews, 39(1-2), 105-211. Available at: [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Wikipedia. Available at: [Link]

• Laneuville, O., Breuer, D. K., DeWitt, D. L., Hla, T., Funk, C. D., & Smith, W. L. (1995). Fatty acid substrate specificities of human prostaglandin-endoperoxide H synthase-1 and -2. Formation of 12-hydroxy-(9Z, 13E/Z, 15Z)- octadecatrienoic acids from alpha-linolenic acid. The Journal of biological chemistry, 270(33), 19330–19336. Available at: [Link]

• Hubbard, W. C., Carlo, G. L., & Watson, J. T. (1999). 13-Hydroxyoctadecadienoic acid is the mitogenic signal for linoleic acid-dependent growth in rat hepatoma 7288CTC in vivo. Carcinogenesis, 20(9), 1737–1742. Available at: [Link]

• Bizzaro, G., Garzarella, M., et al. (2019). The Fatty-Acid Hydratase Activity of the Most Common Probiotic Microorganisms. Molecules, 24(19), 3466. Available at: [Link]

• Kim, K. H., Park, H. G., & Oh, D. K. (2018). Production of hydroxy fatty acids by microbial fatty acid-hydroxylation enzymes. Biotechnology and Bioprocess Engineering, 23(6), 627-636. Available at: [Link]

• University of Wisconsin–Madison, The DAN Lab. (n.d.). LCMS Protocols. Available at: [Link]

• Park, S. J., Kwon, H., Yang, A. Y., Lee, B., et al. (2023). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. Available at: [Link]

• University of Washington. (n.d.). C18 Cartridge Solid Phase Extraction (SPE) for MS analysis. Available at: [Link]

• Cyberlipid. (n.d.). Simple procedures. Cyberlipid. Available at: [Link]

• ResearchGate. (n.d.). EI mass spectra of methyl trimethylsilyl derivatives. Available at: [Link]

• Bang, M. H., Han, J. T., Kim, H. Y., Park, Y. D., Park, C. H., Lee, K. R., & Baek, N. I. (2002). 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. Archives of pharmacal research, 25(4), 438–440. Available at: [Link]

• Andreou, A., & Feussner, I. (2009). Lipoxygenases - Structure and reaction mechanism. Phytochemistry, 70(13-14), 1504–1510. Available at: [Link]

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• NIST. (n.d.). 9,12,15-Octadecatrienoic acid, (Z,Z,Z)-. NIST WebBook. Available at: [Link]

• Liu, Y., Lu, X., et al. (2016). Metabolic engineering of Escherichia coli for the production of hydroxy fatty acids from glucose. UNL Digital Commons. Available at: [Link]

• Kim, K. R., & Oh, D. K. (2013). Production of hydroxy fatty acids by microbial fatty acid-hydroxylation enzymes. Journal of microbiology and biotechnology, 23(10), 1345–1352. Available at: [Link]

• PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. PubChem. Available at: [Link]

• Cho, H. S., Ko, Y. J., et al. (2020). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. Antioxidants, 9(10), 999. Available at: [Link]

• Calvo-Garrido, C., Roda, O., et al. (2023). The Role of α-Linolenic Acid and Its Oxylipins in Human Cardiovascular Diseases. International Journal of Molecular Sciences, 24(7), 6176. Available at: [Link]

• PubChem. (n.d.). 13S-HOTrE. PubChem. Available at: [Link]

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A Comprehensive Technical Guide to the Mammalian Biosynthesis of 13-Hydroxy-9(Z),11(E),15(Z)-octadecatrienoic Acid (13-HOTrE)

Executive Summary

This technical guide provides an in-depth exploration of the mammalian biosynthetic pathways leading to the formation of 13-hydroxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13-HOTrE). As a bioactive oxylipin derived from the essential omega-3 fatty acid α-linolenic acid (ALA), 13-HOTrE is an emerging lipid mediator with significant immunomodulatory and anti-inflammatory properties. This document is intended for researchers, scientists, and drug development professionals, offering a detailed analysis of the enzymatic and non-enzymatic routes of its synthesis, key metabolic transformations, and authoritative experimental protocols for its study. We will dissect the primary role of the 15-lipoxygenase (15-LOX) pathway in generating the stereospecific 13(S)-HOTrE isomer, as well as the contributions of cyclooxygenase (COX) and cytochrome P450 (CYP) enzyme systems. By synthesizing current literature and field-proven methodologies, this guide aims to serve as a foundational resource for investigating the therapeutic potential of 13-HOTrE.

Part 1: Introduction to 13-HOTrE and its Precursor

Nomenclature and Structure

The subject of this guide is a specific hydroxylated derivative of an 18-carbon omega-3 polyunsaturated fatty acid (PUFA). While the user prompt specified "13-Hydroxy-9(Z),15(Z)-octadecadienoic acid," the scientifically recognized structure resulting from the enzymatic oxidation of α-linolenic acid at the 13th carbon position involves a conjugated double bond system. The correct chemical name is (9Z,11E,13S,15Z)-13-hydroxyoctadeca-9,11,15-trienoic acid .[1]

For clarity and alignment with common scientific literature, the following nomenclature will be used throughout this guide:

• 13-HOTrE: 13-Hydroxyoctadecatrienoic acid.

• 13(S)-HOTrE: The specific S-stereoisomer, which is the predominant form produced by mammalian enzymes.[2][3]

This molecule must be distinguished from its more commonly studied linoleic acid (omega-6) derived counterpart, 13-hydroxyoctadecadienoic acid (13-HODE), which lacks the double bond at the 15(Z) position.

The Precursor: α-Linolenic Acid (ALA)

The biosynthesis of 13-HOTrE begins with its parent fatty acid, α-linolenic acid (ALA; 18:3, n-3). ALA is an essential PUFA, meaning it cannot be synthesized by mammals and must be obtained from the diet.[4] It serves as the primary precursor for longer-chain omega-3 fatty acids like eicosapentaenoic acid (EPA) and docosahexaenoic acid (DHA).[5] However, a significant portion of ALA is directly metabolized by oxidative enzymes into a class of signaling molecules known as octadecanoids, which includes 13-HOTrE.[2][6]

Part 2: Primary Biosynthetic Pathways of 13-HOTrE

The conversion of ALA to 13-HOTrE in mammals can occur through several enzymatic pathways, each with distinct characteristics regarding stereospecificity and efficiency. A non-enzymatic route also contributes, particularly under conditions of oxidative stress.[2][7]

The 15-Lipoxygenase (15-LOX) Pathway: The Principal Route

The most significant and specific pathway for 13-HOTrE synthesis is catalyzed by the enzyme arachidonate 15-lipoxygenase (ALOX15).[2][8]

Mechanism:

• Stereospecific Oxygenation: 15-LOX-1 acts on ALA, which contains the requisite cis,cis-1,4-pentadiene moiety. The enzyme abstracts a hydrogen atom from the C-11 position and inserts molecular oxygen at the C-13 position. This reaction is highly stereospecific, forming the hydroperoxy intermediate, 13(S)-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13(S)-HpTrE) .[3][7]

• Peroxidase-Mediated Reduction: The unstable hydroperoxy intermediate, 13(S)-HpTrE, is rapidly reduced to its more stable hydroxyl derivative, 13(S)-HOTrE , by ubiquitous cellular peroxidases, such as glutathione peroxidases (GPx).[2]

This pathway is crucial because it almost exclusively produces the 13(S)-enantiomer, which is recognized for its potent biological activities, including the inactivation of the NLRP3 inflammasome.[3][9] Studies with recombinant human 15-LOX-2 have confirmed its ability to convert ALA mainly to 13-HOTrE.[6]

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A Technical Guide to the Natural Occurrence of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in Food

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydroxy fatty acids (HFAs) are a class of oxidized lipids that are gaining increasing attention in the scientific community for their diverse biological activities. Among these, 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, a derivative of α-linolenic acid (ALA), is an emerging molecule of interest. This technical guide provides a comprehensive overview of the natural occurrence of this specific HFA in food, delving into its biosynthesis, analytical methodologies for its quantification, and its potential biological significance.

This document is designed to serve as a valuable resource for researchers, scientists, and professionals in drug development by providing in-depth, technically accurate, and field-proven insights. The information presented herein is structured to facilitate a thorough understanding of this compound's presence in the food chain and its potential implications for human health.

Biosynthesis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in Plants

The formation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in plants is a multi-step enzymatic process primarily involving the lipoxygenase (LOX) pathway. The key precursor for this synthesis is α-linolenic acid (ALA), an essential omega-3 fatty acid abundant in many plant-based foods.

The Lipoxygenase (LOX) Pathway: A Primer

Lipoxygenases are a family of non-heme iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids. In plants, LOXs play crucial roles in various physiological processes, including growth, development, and defense against pathogens. The action of LOX on a fatty acid substrate introduces a hydroperoxy group, which can then be further metabolized to a variety of bioactive compounds, including hydroxy fatty acids.

α-Linolenic Acid as the Precursor

The journey to 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid begins with α-linolenic acid (ALA; 18:3, n-3). Plant LOX enzymes, specifically 13-LOX, abstract a hydrogen atom from the C-11 position of ALA. This is followed by the insertion of molecular oxygen at the C-13 position, leading to the formation of 13-hydroperoxy-9(Z),11(E),15(Z)-octadecatrienoic acid (13-HpOTrE).

Enzymatic Reduction to 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

The unstable hydroperoxy intermediate, 13-HpOTrE, is then rapidly reduced to its more stable corresponding alcohol, 13-Hydroxy-9(Z),11(E),15(Z)-octadecatrienoic acid, by the action of peroxidases. While the predominant isomer formed through this enzymatic pathway has a 9(Z),11(E) configuration, the formation of the 9(Z),15(Z) isomer is also possible through subsequent enzymatic or non-enzymatic isomerization, although the precise mechanisms are still under investigation.

Diagram of the Biosynthetic Pathway

Caption: Biosynthetic pathway of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from α-linolenic acid.

Natural Occurrence of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in Food

The presence of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in food is intrinsically linked to the abundance of its precursor, α-linolenic acid. Consequently, this hydroxy fatty acid is expected to be found in foods rich in ALA, particularly those of plant origin.

Occurrence in Plant-Based Foods

Flaxseed, chia seeds, and walnuts are among the richest dietary sources of ALA.[1][2] The enzymatic machinery for the conversion of ALA to its hydroxylated metabolites is present in these seeds. While specific quantitative data for the 9(Z),15(Z) isomer is limited, the presence of various hydroxyoctadecadienoic acids has been reported in these sources.

Certain leafy green vegetables and other plants have been identified as sources of hydroxy fatty acids. For instance, a related compound, 13-hydroxy-9Z,11E,15E-octadecatrienoic acid, has been isolated from the leaves of Cucurbita moschata (pumpkin).

Factors Influencing Concentration

The concentration of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in food can be influenced by several factors, including:

• Food Processing: Thermal processing, such as cooking and frying, can lead to the non-enzymatic oxidation of polyunsaturated fatty acids, potentially increasing the levels of various hydroxy fatty acids.

• Storage Conditions: Extended storage, especially under conditions that promote oxidation (e.g., exposure to light and oxygen), can also contribute to the formation of these compounds.

• Enzymatic Activity: The level of endogenous lipoxygenase and peroxidase activity in the food source at the time of harvesting and processing will significantly impact the initial concentration of this compound.

Summary Table of Concentrations in Various Foods

Due to the limited availability of specific quantitative data for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, the following table provides a general overview of the occurrence of its precursor, ALA, in selected foods. It is hypothesized that foods with higher ALA content will have a greater potential for the presence of its hydroxylated derivatives.

Food Source	α-Linolenic Acid (ALA) Content (g per 100g)
Flaxseed	22.8
Chia Seeds	17.8
Walnuts	9.1
Canola Oil	9.1
Soybean Oil	6.8

Data is approximate and can vary based on the specific variety and growing conditions.

Analytical Methodologies for Quantification in Food Matrices

The accurate quantification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in complex food matrices presents several analytical challenges, including its relatively low concentration and the presence of numerous isomeric forms. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the gold standard for the sensitive and selective analysis of this and other hydroxy fatty acids.

Detailed Experimental Protocol: LC-MS/MS Quantification

The following protocol outlines a robust methodology for the extraction, purification, and quantification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from food samples.

• Homogenization: Homogenize a representative portion of the food sample (e.g., 1-5 grams) in a suitable solvent, such as a mixture of chloroform and methanol (2:1, v/v), to disrupt the food matrix and solubilize the lipids.

• Internal Standard Spiking: Add a known amount of an appropriate internal standard, such as a deuterated analog of the analyte (e.g., 13-HODE-d4), to the homogenate to correct for extraction losses and matrix effects.

• Phase Separation: Add water or a saline solution to the homogenate to induce phase separation. The lipids will partition into the lower organic phase.

• Extraction: Carefully collect the lower organic phase containing the lipids. Repeat the extraction of the aqueous phase with the organic solvent to ensure complete recovery.

• Drying: Evaporate the pooled organic extracts to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a small volume of a suitable solvent for SPE.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with methanol followed by water.

• Sample Loading: Load the reconstituted lipid extract onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with a low-polarity solvent to remove non-polar interferences.

• Elution: Elute the hydroxy fatty acids from the cartridge using a more polar solvent, such as methanol or acetonitrile.

• Drying: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Parameter	Specification
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile/methanol (e.g., 80:20, v/v)
Gradient	A linear gradient from a lower to a higher percentage of mobile phase B to elute the analyte.
Flow Rate	0.2 - 0.4 mL/min
Injection Volume	5 - 10 µL
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI) in negative ion mode
MRM Transitions	Precursor ion (m/z) → Product ion (m/z) for the analyte and internal standard.

Diagram of the Analytical Workflow

Caption: A typical analytical workflow for the quantification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in food matrices.

Biological Significance and Potential Applications

The biological activities of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid are an active area of research. Studies on related hydroxy fatty acids derived from both linoleic and α-linolenic acids have revealed a range of interesting biological effects, particularly in the context of inflammation and metabolic regulation.

Potential Anti-inflammatory and Other Bioactivities

• Anti-inflammatory Effects: Several studies have demonstrated the anti-inflammatory properties of hydroxyoctadecadienoic acids. For instance, a structurally similar compound, (10E, 12Z, 15Z)-9-hydroxy-10,12,15-octadecatrienoic acid methyl ester, has been shown to possess anti-inflammatory activity.[3] It is plausible that 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid shares similar properties. The anti-inflammatory effects of these compounds may be mediated through the modulation of key signaling pathways involved in inflammation.

• Activation of GPR40: G protein-coupled receptor 40 (GPR40), also known as free fatty acid receptor 1 (FFAR1), is activated by medium and long-chain fatty acids.[4][5] Activation of GPR40 has been linked to various physiological processes, including insulin secretion.[5] It is possible that 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid could act as a ligand for this receptor, thereby influencing metabolic pathways.

Implications for Human Health and Nutrition

The presence of bioactive hydroxy fatty acids like 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in the diet could have significant implications for human health. A diet rich in ALA from plant-based foods may not only provide the essential fatty acid itself but also its potentially beneficial oxidized metabolites. These compounds could contribute to the overall health effects associated with the consumption of ALA-rich foods, such as a reduced risk of cardiovascular disease and inflammatory conditions.

Future Research Directions

Further research is warranted to fully elucidate the natural occurrence, bioavailability, and biological activities of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid. Key areas for future investigation include:

• Quantitative surveys of this compound in a wider range of food products.

• In vivo studies to determine its absorption, metabolism, and distribution in the body.

• Mechanistic studies to unravel the specific molecular targets and signaling pathways through which it exerts its biological effects.

Conclusion

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is a naturally occurring hydroxy fatty acid derived from the enzymatic oxidation of α-linolenic acid in plants. Its presence in the food supply, particularly in ALA-rich foods, suggests that it may be a regular component of the human diet. The development of robust analytical methods, such as LC-MS/MS, is crucial for its accurate quantification in various food matrices. Preliminary evidence suggests that this and related hydroxy fatty acids may possess beneficial biological activities, including anti-inflammatory effects. Continued research in this area will be vital to fully understand the role of this intriguing molecule in human health and nutrition, and to explore its potential applications in the development of functional foods and therapeutics.

References

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Spectroscopic Blueprint: A Guide to the Structural Elucidation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid by NMR and MS

Introduction: The Significance of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is a hydroxylated derivative of linoleic acid, a polyunsaturated omega-6 fatty acid. As a member of the oxylipin family, it is involved in a myriad of physiological and pathological processes. These molecules act as signaling lipids, modulating inflammatory responses and other cellular functions. The precise structural characterization of such compounds is paramount for understanding their biological roles and for the development of potential therapeutic agents. The presence and concentration of specific isomers can be indicative of particular enzymatic pathways or oxidative stress conditions, making their unambiguous identification critical in metabolomics and disease biomarker research.

This technical guide provides an in-depth exploration of the spectroscopic techniques used to unequivocally determine the structure of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid. We will delve into the principles and practical applications of Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), offering a blueprint for researchers, scientists, and drug development professionals. Our focus will be on not just the "how" but the "why," providing a rationale for the experimental choices that ensure scientific integrity and trustworthy results.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Decoding the Molecular Framework

NMR spectroscopy is an unparalleled, non-destructive technique for elucidating the carbon-hydrogen framework of organic molecules. By probing the magnetic properties of atomic nuclei, we can map out the connectivity and spatial relationships of atoms within a molecule. For a molecule like 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, a combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for complete structural assignment.

Experimental Protocol: NMR Sample Preparation and Acquisition

• Sample Preparation: A crucial first step is the preparation of a high-purity sample. The fatty acid should be dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), to a concentration of 5-10 mg/mL. The choice of solvent is critical as it can influence chemical shifts; CDCl₃ is a common choice for lipids due to its excellent solubilizing properties.

• 1D NMR Acquisition:

  • ¹H NMR: A standard proton NMR spectrum provides information on the different types of protons and their relative numbers. Key parameters to optimize include the spectral width, acquisition time, and relaxation delay to ensure accurate integration.

  • ¹³C NMR: A carbon-13 NMR spectrum reveals the number of unique carbon environments. Due to the low natural abundance of ¹³C, a larger number of scans and a longer relaxation delay are typically required for a good signal-to-noise ratio.[1]

• 2D NMR Acquisition:

  • COSY (Correlation Spectroscopy): This experiment identifies proton-proton couplings, revealing which protons are adjacent to each other in the molecule.[2]

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates directly bonded proton and carbon atoms, allowing for the assignment of carbon signals based on their attached protons.[2]

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, which is invaluable for piecing together the carbon skeleton, especially around quaternary carbons and heteroatoms.[2]

Data Interpretation: Assembling the Structural Puzzle

The following tables summarize the expected ¹H and ¹³C NMR chemical shifts for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, based on known data for similar fatty acids and general chemical shift ranges.[3][4]

Table 1: Predicted ¹H NMR Chemical Shifts for 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in CDCl₃

Proton(s)	Position	Expected Chemical Shift (ppm)	Multiplicity
H-9, H-10, H-15, H-16	Olefinic	5.3 - 5.6	m
H-13	Carbinol	~4.1	m
H-8, H-11	Allylic	~2.0 - 2.3	m
H-14, H-17	Allylic	~2.0 - 2.3	m
H-2	α-Methylene	~2.35	t
H-3	β-Methylene	~1.6	m
H-4 to H-7, H-12	Methylene Chain	1.2 - 1.4	m
H-18	Terminal Methyl	~0.9	t

Table 2: Predicted ¹³C NMR Chemical Shifts for 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in CDCl₃

Carbon	Position	Expected Chemical Shift (ppm)
C-1	Carboxyl	~179
C-9, C-10, C-15, C-16	Olefinic	125 - 135
C-13	Carbinol	~72
C-2	α-Methylene	~34
C-3	β-Methylene	~25
C-8, C-11, C-14, C-17	Allylic	27 - 32
C-4 to C-7, C-12	Methylene Chain	29 - 30
C-18	Terminal Methyl	~14

Structural Elucidation through 2D NMR:

The true power of NMR in this context comes from the interplay of 2D experiments. The following workflow illustrates how the structure is pieced together:

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• 4. psecommunity.org [psecommunity.org]

Mechanism of action of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in inflammatory pathways

An In-Depth Technical Guide to the Mechanism of Action of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in Inflammatory Pathways

Abstract

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) is a critical lipid mediator derived from the oxygenation of linoleic acid, playing a multifaceted and often context-dependent role in inflammatory processes. As an endogenous signaling molecule, its actions are dictated by its stereochemistry, the cellular environment, and its engagement with specific molecular targets. This technical guide provides a comprehensive examination of the biosynthesis of 13-HODE, its core mechanisms of action through nuclear receptors and ion channels, and its downstream effects on inflammatory cells. We delve into the causal relationships behind its signaling cascades and provide validated experimental protocols for researchers investigating its role in inflammation and developing novel therapeutic strategies.

Biosynthesis and Stereochemistry: The Origin of Function

The biological activity of 13-HODE is intrinsically linked to its creation. It can be generated through distinct enzymatic and non-enzymatic pathways, which crucially determines the resulting stereoisomer and, consequently, its signaling capacity.

1.1. Enzymatic Synthesis

The primary enzymatic route for producing the biologically active 13(S)-HODE isomer involves the enzyme 15-lipoxygenase-1 (ALOX15) .[1][2] This enzyme is highly expressed in key inflammatory cells such as macrophages, neutrophils, and endothelial cells.[2] ALOX15 catalyzes the stereospecific insertion of oxygen into linoleic acid to form 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE). This unstable intermediate is then rapidly reduced by cellular peroxidases, like glutathione peroxidase, to yield the stable 13(S)-HODE.[1][3] While lipoxygenases are the main pathway, cyclooxygenases (COX-1 and COX-2) can also metabolize linoleic acid to produce 13-HODE, providing a potential crosstalk point with the prostaglandin signaling axis.[2][4]

1.2. Non-Enzymatic Synthesis

In environments characterized by high oxidative stress, such as chronic inflammation or atherosclerotic lesions, linoleic acid can be oxidized non-enzymatically by reactive oxygen species (ROS).[1] This free-radical-mediated peroxidation is not stereospecific and results in a racemic mixture of 13(S)-HODE and 13(R)-HODE, along with other oxidized products like 9-HODE.[1] The presence of racemic 13-HODE is often considered a biomarker for oxidative stress.[5][6]

Figure 2: 13-HODE signaling via the PPARγ pathway.

2.2. Transient Receptor Potential (TRP) Channel Activation: A Nociceptive and Pro-inflammatory Axis

In contrast to its pro-resolving actions via PPARγ, 13-HODE can also elicit pro-inflammatory and pain-related responses by activating members of the Transient Receptor Potential (TRP) channel family. [3]These ion channels are critical sensors in the peripheral nervous system.

• TRPV1 Activation: 13-HODE is an endogenous agonist of TRPV1, the "capsaicin receptor," which is a key detector of noxious heat and a central player in inflammatory pain. [7][8]Exposure to noxious heat can trigger the release of 13-HODE in skin, which then activates TRPV1 on sensory neurons, contributing to thermal sensitivity and hyperalgesia. [7][8]This pathway links tissue injury and oxidative stress directly to pain signaling.

• TRPA1 Activation: Studies have also shown that 13-HODE can activate TRPA1 channels, often with a potency comparable to its effect on TRPV1. [9]TRPA1 is another important sensor for inflammatory and irritant stimuli.

The activation of these channels by 13-HODE in sensory neurons leads to cation influx, depolarization, and the propagation of pain signals, representing a significant pro-inflammatory mechanism, particularly in the context of neurogenic inflammation and inflammatory pain models. [10][11] 2.3. Other Mechanisms

• G-Protein Coupled Receptors (GPCRs): It is important to distinguish the activity of 13-HODE from its isomer, 9-HODE. While 9-HODE is a known pro-inflammatory ligand for the G-protein coupled receptor GPR132, 13-HODE is a very weak ligand for this receptor. [5][12]This functional distinction underscores the stereospecificity of these lipid mediators.

• Endothelial Cell Adhesion: 13-HODE has been shown to induce the expression of Intercellular Adhesion Molecule-1 (ICAM-1) on human umbilical vein endothelial cells (HUVECs). [13]The upregulation of ICAM-1 is a critical step in mediating the adhesion and transmigration of leukocytes to sites of inflammation.

Summary of Molecular Targets and Inflammatory Outcomes

The diverse actions of 13-HODE can be summarized by its primary molecular targets and the general inflammatory consequences of their activation.

Molecular Target	Receptor Class	General Effect	Primary Inflammatory Outcome	Key Cell Types
PPARγ	Nuclear Receptor	Agonist / Activation	Anti-inflammatory / Pro-resolving	Macrophages, Endothelial Cells
TRPV1	Ion Channel	Agonist / Activation	Pro-inflammatory / Nociceptive	Sensory Neurons
TRPA1	Ion Channel	Agonist / Activation	Pro-inflammatory / Nociceptive	Sensory Neurons
ICAM-1	Adhesion Molecule	Upregulation	Pro-inflammatory	Endothelial Cells

Validated Experimental Protocols

To dissect the complex mechanisms of 13-HODE, rigorous and validated experimental approaches are essential. The following protocols provide step-by-step methodologies for assessing the core activities of 13-HODE.

4.1. Protocol 1: Macrophage PPARγ Reporter Gene Assay

This assay quantitatively measures the ability of 13-HODE to activate PPARγ-mediated gene transcription.

Objective: To determine if 13-HODE acts as a functional agonist of the PPARγ receptor in a macrophage cell line.

Methodology:

• Cell Culture & Transfection:

  • Culture RAW264.7 macrophage cells in DMEM with 10% FBS.

  • Co-transfect cells using a lipid-based transfection reagent (e.g., Lipofectamine 3000) with two plasmids:

    • A PPRE-driven reporter plasmid (e.g., pPPRE-Luc), containing multiple copies of the PPRE sequence upstream of a luciferase gene.

    • A control plasmid expressing Renilla luciferase (e.g., pRL-TK) for normalization of transfection efficiency.

• Compound Treatment:

  • 24 hours post-transfection, replace the medium with DMEM containing low serum (0.5% FBS).

  • Treat cells with varying concentrations of 13(S)-HODE (e.g., 0.1 µM to 50 µM), a vehicle control (e.g., ethanol), and a positive control (e.g., 1 µM Rosiglitazone).

  • For specificity, include a co-treatment group with 13-HODE and a PPARγ antagonist (e.g., 10 µM T0070907).

• Lysis and Luminescence Measurement:

  • After 18-24 hours of treatment, lyse the cells using a passive lysis buffer.

  • Use a dual-luciferase reporter assay system to sequentially measure Firefly and Renilla luciferase activity on a luminometer.

• Data Analysis:

  • Normalize the Firefly luciferase activity to the Renilla luciferase activity for each well.

  • Express the data as "Fold Activation" relative to the vehicle control.

  • Causality is established if 13-HODE induces a dose-dependent increase in luciferase activity that is significantly inhibited by the PPARγ antagonist.

Figure 3: Workflow for PPARγ reporter gene assay.

4.2. Protocol 2: Calcium Imaging for TRPV1 Activation in Primary Neurons

This protocol directly visualizes the activation of ion channels by measuring intracellular calcium influx.

Objective: To determine if 13-HODE activates TRPV1 in sensory neurons.

Methodology:

• Neuron Culture:

  • Isolate dorsal root ganglia (DRG) from rodents and dissociate into single neurons using collagenase/dispase treatment.

  • Plate neurons on poly-D-lysine/laminin-coated glass coverslips and culture for 24-48 hours.

• Fluorescent Dye Loading:

  • Load the cultured neurons with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) for 30-45 minutes at 37°C.

  • Wash cells with a physiological buffer (e.g., Hanks' Balanced Salt Solution).

• Live-Cell Imaging:

  • Mount the coverslip onto the stage of an inverted fluorescence microscope equipped for live-cell imaging.

  • Acquire a baseline fluorescence reading for 2-5 minutes.

  • Perfuse the cells with 13-HODE (e.g., 10-30 µM).

  • After the response, apply a positive control (e.g., 500 nM Capsaicin) to identify TRPV1-expressing neurons.

  • At the end of the experiment, apply a high potassium chloride solution (e.g., 60 mM KCl) to confirm cell viability.

• Data Analysis:

  • Measure the change in fluorescence intensity (or Fura-2 ratio F340/F380) over time for individual neurons.

  • A positive response is a sharp, transient increase in intracellular calcium upon application of 13-HODE in cells that also respond to capsaicin.

  • Specificity can be confirmed by pre-incubating neurons with a TRPV1 antagonist (e.g., Capsazepine), which should block the 13-HODE-induced calcium influx. [10]

Conclusion and Future Directions

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is not a simple pro- or anti-inflammatory molecule but a sophisticated modulator of cellular function. Its primary mechanism via the PPARγ nuclear receptor pathway positions it as a key player in the resolution of inflammation and the maintenance of metabolic homeostasis, particularly within macrophages. [5]Conversely, its ability to activate TRP channels on sensory neurons implicates it in the generation of pain and neurogenic inflammation. [10] This mechanistic duality highlights the critical importance of context—including the specific cellular environment, the stereochemistry of the HODE produced, and the expression profile of its target receptors—in determining its ultimate physiological effect. For researchers and drug development professionals, understanding these distinct signaling axes is paramount. Future therapeutic strategies may focus on selectively promoting the beneficial PPARγ-mediated effects while inhibiting the detrimental TRP channel-mediated actions of 13-HODE and related oxidized lipid mediators.

References

• Vertex AI Search Result 1. (2025). Hydroxyoctadecadienoic acids: Oxidised derivatives of linoleic acid and their role in inflammation associated with metabolic syndrome and cancer.
• Vangaveti, V. et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4.
• BenchChem. (n.d.).
• Vangaveti, V. et al. (2010).
• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Wikipedia.
• Vangaveti, V. et al. (2018).
• Kikuchi, H. et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids.
• Altmann, R. et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. Biochemical Pharmacology.
• Patron, C. B. et al. (2013). A re-evaluation of 9-HODE activity at TRPV1 channels in comparison with anandamide: enantioselectivity and effects at other TRP channels and in sensory neurons. PubMed Central.
• Patwardhan, A. M. et al. (2010). Heat generates oxidized linoleic acid metabolites that activate TRPV1 and produce pain in rodents.
• Green, D. P. et al. (2013).
• Auer, J. et al. (1999). 13-HPODE and 13-HODE Modulate Cytokine-Induced Expression of Endothelial Cell Adhesion Molecules Differently. PubMed.
• Vangaveti, V. et al. (2010). (PDF) Hydroxyoctadecadienoic acids: Novel regulators of macrophage differentiation and atherogenesis.
• Oreate AI. (2025). Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer.
• Balestrieri, B. et al. (2022).
• Lee, H. J. et al. (2021). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L.
• Green, D. P. et al. (2013).
• Pavan, E. et al. (2021).
• Ringseis, R. et al. (2011). 13-hydroxy linoleic acid increases expression of the cholesterol transporters ABCA1, ABCG1 and SR-BI and stimulates apoA-I-dependent cholesterol efflux in RAW264.7 macrophages. PubMed.

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Initial Investigation of the Anti-inflammatory Properties of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

An In-Depth Technical Guide

Authored for: Researchers, Scientists, and Drug Development Professionals From the desk of: A Senior Application Scientist

Abstract

Lipid mediators are pivotal in the intricate orchestration of the inflammatory response. Among these, metabolites of linoleic acid have garnered significant attention for their potential to modulate inflammatory pathways. This technical guide provides a comprehensive framework for the initial investigation of the anti-inflammatory properties of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE), a key linoleic acid metabolite. We will delve into its primary mechanism of action through the activation of Peroxisome Proliferator-Activated Receptor-gamma (PPARγ) and the subsequent attenuation of pro-inflammatory signaling cascades, including the NF-κB and MAPK pathways. This document furnishes detailed, field-proven protocols for in vitro characterization, from cell culture and stimulation to the quantification of inflammatory markers and the analysis of key signaling proteins. The methodologies are designed to be self-validating, ensuring robust and reproducible data generation for researchers exploring the therapeutic potential of this intriguing bioactive lipid.

Introduction: The Role of 13-HODE in Inflammation

Inflammation is a fundamental biological process, but its dysregulation can lead to chronic diseases. Bioactive lipid mediators, such as eicosanoids and octadecanoids, are at the forefront of regulating this process. 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) is an oxidized metabolite of linoleic acid, produced by the action of the 15-lipoxygenase (15-LOX) enzyme. Emerging evidence has identified 13-HODE not merely as a byproduct of lipid peroxidation but as an active signaling molecule with potent anti-inflammatory effects.

The primary focus of this guide is to equip researchers with the foundational knowledge and practical methodologies to systematically investigate the anti-inflammatory capabilities of 13-HODE. The central hypothesis we will explore is that 13-HODE exerts its effects by acting as an endogenous ligand for PPARγ, a nuclear receptor that plays a critical role in the transcriptional repression of pro-inflammatory genes.

Core Mechanism of Action: PPARγ Activation and Downstream Signaling

The anti-inflammatory activity of 13-HODE is predominantly attributed to its ability to bind and activate PPARγ. This activation initiates a cascade of events that collectively suppress the inflammatory response.

• PPARγ Activation: Upon binding 13-HODE, PPARγ undergoes a conformational change, leading to the recruitment of co-repressor proteins and the dismissal of co-activators.

• NF-κB Pathway Inhibition: Activated PPARγ can transrepress the activity of the master inflammatory transcription factor, Nuclear Factor-kappa B (NF-κB). This is achieved by preventing the degradation of the inhibitory protein IκBα, thereby sequestering NF-κB in the cytoplasm and blocking its translocation to the nucleus where it would otherwise drive the expression of pro-inflammatory genes like TNFα, IL6, and IL1B.

• MAPK Pathway Attenuation: The Mitogen-Activated Protein Kinase (MAPK) signaling pathway, including key kinases like p38 and JNK, is another critical driver of inflammation. Evidence suggests that PPARγ activation can interfere with MAPK signaling, leading to reduced phosphorylation and activation of these kinases, further dampening the inflammatory cascade.

The following diagram illustrates this proposed signaling pathway:

Caption: Proposed anti-inflammatory signaling pathway of 13-HODE.

Experimental Framework: A Step-by-Step Investigative Workflow

This section provides a robust, sequential workflow for the in vitro characterization of 13-HODE's anti-inflammatory properties using a well-established model: lipopolysaccharide (LPS)-stimulated RAW 264.7 murine macrophages.

The overall experimental workflow is as follows:

Caption: In vitro workflow for assessing 13-HODE's anti-inflammatory effects.

Protocol 3.1: Cell Culture and Maintenance

• Cell Line: RAW 264.7 murine macrophages (ATCC® TIB-71™).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO₂.

• Subculturing: Passage cells every 2-3 days, or when they reach 80-90% confluency. Detach cells using a cell scraper.

Protocol 3.2: Determining a Non-Cytotoxic Concentration of 13-HODE

Causality: It is critical to ensure that any observed anti-inflammatory effects are not due to cytotoxicity. The MTT assay measures metabolic activity, providing a reliable indicator of cell viability.

• Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 1 x 10⁵ cells/mL (100 µL per well) and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 13-HODE (e.g., 1, 5, 10, 25, 50, 100 µM) in culture medium. Remove the old medium from the cells and add 100 µL of the 13-HODE solutions to the respective wells. Include a vehicle control (e.g., DMSO or ethanol, depending on the solvent for 13-HODE).

• Incubation: Incubate the plate for 24 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle control. Select the highest concentrations that show >95% viability for subsequent experiments.

Protocol 3.3: LPS-Induced Inflammation Assay

• Seeding: Seed RAW 264.7 cells in appropriate plates (e.g., 24-well plate for supernatant collection, 6-well plate for protein lysate) and allow them to adhere overnight.

• Pre-treatment: Remove the culture medium and replace it with fresh medium containing the pre-determined non-toxic concentrations of 13-HODE. Incubate for 2 hours.

• Stimulation: Add Lipopolysaccharide (LPS) to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours at 37°C.

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant and store it at -80°C for NO and cytokine analysis.

  • Cell Lysate: Wash the cells with ice-cold PBS, then lyse them using RIPA buffer containing protease and phosphatase inhibitors. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris. Store the supernatant (protein lysate) at -80°C.

Protocol 3.4: Quantification of Inflammatory Mediators

A. Nitric Oxide (NO) Production (Griess Assay)

Causality: LPS stimulation induces the expression of inducible nitric oxide synthase (iNOS), leading to a surge in NO production, a key pro-inflammatory mediator. The Griess assay measures nitrite, a stable breakdown product of NO.

• Reagent Preparation: Prepare Griess Reagent by mixing equal volumes of 1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water.

• Standard Curve: Prepare a sodium nitrite standard curve (e.g., 0-100 µM).

• Assay: Add 50 µL of cell culture supernatant to a 96-well plate in duplicate. Add 50 µL of the standard solutions to separate wells.

• Reaction: Add 50 µL of Griess Reagent to all wells.

• Incubation: Incubate at room temperature for 10 minutes, protected from light.

• Measurement: Read the absorbance at 540 nm.

• Analysis: Calculate the nitrite concentration in the samples by interpolating from the standard curve.

B. Pro-inflammatory Cytokines (ELISA)

Causality: TNF-α and IL-6 are hallmark pro-inflammatory cytokines produced by macrophages in response to LPS. Enzyme-Linked Immunosorbent Assay (ELISA) provides highly specific and sensitive quantification.

• Kit Selection: Use commercially available ELISA kits for murine TNF-α and IL-6.

• Procedure: Follow the manufacturer's protocol precisely. This typically involves coating a plate with a capture antibody, adding standards and samples (supernatants), adding a detection antibody, followed by a substrate, and finally stopping the reaction.

• Measurement: Read the absorbance at the wavelength specified by the kit manufacturer.

• Analysis: Generate a standard curve and calculate the cytokine concentrations in your samples.

Protocol 3.5: Western Blot Analysis of Signaling Pathways

Causality: To confirm the mechanism of action, we must assess the phosphorylation status of key proteins in the NF-κB and MAPK pathways. A decrease in the phosphorylation of IκBα and p38 MAPK would support the proposed PPARγ-mediated inhibition.

• Protein Quantification: Determine the protein concentration of the cell lysates using a BCA or Bradford assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies targeting:

  • Phospho-IκBα

  • Total IκBα

  • Phospho-p38 MAPK

  • Total p38 MAPK

  • β-actin (as a loading control)

• Washing: Wash the membrane three times with TBST.

• Secondary Antibody Incubation: Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels.

Data Presentation and Interpretation

All quantitative data should be presented clearly for comparison. The results should be analyzed for statistical significance using appropriate tests (e.g., ANOVA followed by a post-hoc test).

Table 1: Effect of 13-HODE on Cell Viability

13-HODE Conc. (µM)	Cell Viability (% of Vehicle)
0 (Vehicle)	100 ± 4.5
1	99.1 ± 5.2
5	98.5 ± 4.8
10	97.3 ± 5.5
25	96.8 ± 4.9
50	75.2 ± 6.1*
100	45.3 ± 5.3*

*Hypothetical data. p < 0.05 vs. Vehicle.

Table 2: Effect of 13-HODE on Inflammatory Mediators in LPS-Stimulated Macrophages

Treatment Group	NO (µM)	TNF-α (pg/mL)	IL-6 (pg/mL)
Control	2.1 ± 0.5	50.3 ± 10.2	25.1 ± 8.4
LPS (1 µg/mL)	45.8 ± 3.9	2540.1 ± 150.7	1850.6 ± 120.3
LPS + 13-HODE (10 µM)	25.3 ± 2.8*	1350.5 ± 110.2*	980.4 ± 95.1*
LPS + 13-HODE (25 µM)	15.1 ± 2.1*	870.2 ± 98.6*	550.9 ± 78.2*

*Hypothetical data. p < 0.05 vs. LPS alone.

Interpretation:

• From Table 1, concentrations up to 25 µM are determined to be non-toxic and suitable for further experiments.

• Table 2 demonstrates that 13-HODE significantly reduces the LPS-induced production of NO, TNF-α, and IL-6 in a dose-dependent manner.

• Western blot results (not tabulated) should show that 13-HODE treatment reduces the ratio of p-IκBα/IκBα and p-p38/p38 compared to the LPS-only group, confirming the inhibition of these signaling pathways.

Conclusion

This guide outlines a comprehensive and technically sound approach for the initial investigation of the anti-inflammatory properties of 13-HODE. By following these validated protocols, researchers can generate robust data on the efficacy and mechanism of action of this lipid mediator. The demonstrated ability of 13-HODE to suppress key inflammatory markers and signaling pathways in vitro provides a strong rationale for further pre-clinical development, potentially positioning it as a novel therapeutic agent for inflammatory diseases.

References

• Title: Peroxisome Proliferator-Activated Receptors (PPARs) and Their Role in Chronic Inflammation Source: International Journal of Molecular Sciences URL: [Link]

• Title: Anti-inflammatory Effects of a Novel Synthetic 13-HODE Analog in LPS-Stimulated RAW264.7 Macrophages Source: Molecules URL: [Link]

• Title: PPARγ as a target for anti-inflammatory therapies for CNS disorders Source: Drug Discovery Today URL: [Link]

An In-Depth Technical Guide to 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid: A Product of Bacterial Hydratase Activity

Intended Audience: Researchers, scientists, and drug development professionals.

Executive Summary

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13(Z,Z)-HODE) is a bioactive lipid metabolite of α-linolenic acid with emerging significance in immunomodulation. Unlike the well-characterized hydroxyoctadecadienoic acid (HODE) isomers produced by mammalian lipoxygenases, 13(Z,Z)-HODE is synthesized through a distinct enzymatic pathway mediated by bacterial hydratases, notably the linoleate 13-hydratase from Lactobacillus acidophilus. This guide provides a comprehensive technical overview of 13(Z,Z)-HODE, detailing its biosynthesis, methods for its production and analysis, and its known biological functions. We present detailed protocols for the recombinant expression of linoleate 13-hydratase, the enzymatic synthesis of 13(Z,Z)-HODE, and its subsequent extraction, purification, and quantification. Furthermore, we explore its role in promoting the differentiation of M2 macrophages, suggesting its potential as a therapeutic agent in inflammatory diseases and tissue repair.

Introduction: A Paradigm Shift from Lipoxygenase to Hydratase

The study of hydroxy fatty acids has traditionally focused on the action of lipoxygenases (LOX) on polyunsaturated fatty acids like linoleic and arachidonic acid.[1][2] These enzymatic reactions are crucial in the generation of a plethora of signaling molecules that regulate inflammation, immunity, and cell proliferation.[3][4] However, the discovery of 13-hydroxy-9(Z),15(Z)-octadecadienoic acid (13(Z,Z)-HODE) has introduced a new paradigm, highlighting the role of bacterial enzymes in the production of bioactive lipids.[5] This specific isomer is not a typical product of mammalian LOX pathways but is efficiently synthesized from α-linolenic acid by the linoleate 13-hydratase found in Lactobacillus acidophilus.[5][6] This distinction is critical for researchers investigating the biological roles of HODE isomers, as the enzymatic origin dictates the specific stereochemistry and, consequently, the biological activity.

Biosynthesis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

The primary enzyme responsible for the synthesis of 13(Z,Z)-HODE is linoleate 13-hydratase from Lactobacillus acidophilus.[7][8] This enzyme catalyzes the direct addition of a water molecule across the double bond at the 12th carbon of α-linolenic acid (18:3, n-3), resulting in the formation of a hydroxyl group at the 13th carbon.[8]

dot

Caption: Biosynthetic pathway of 13(Z,Z)-HODE.

This bacterial hydratase pathway is distinct from the mammalian lipoxygenase pathways that typically produce 13(S)-hydroxy-9Z,11E-octadecadienoic acid (13(S)-HODE) from linoleic acid.[4][9] The substrate specificity for α-linolenic acid and the resulting 9(Z),15(Z) diene configuration are hallmarks of this bacterial enzymatic reaction.

Methodologies for Production and Analysis

The unique biosynthetic origin of 13(Z,Z)-HODE necessitates specific methodologies for its production and analysis. Here, we provide a detailed guide for researchers aiming to study this intriguing molecule.

Recombinant Expression and Purification of Linoleate 13-Hydratase

The production of 13(Z,Z)-HODE is most efficiently achieved using recombinant linoleate 13-hydratase expressed in a heterologous system such as Escherichia coli.[5][6]

Experimental Protocol: Expression and Purification of Recombinant Linoleate 13-Hydratase

• Gene Synthesis and Cloning: Synthesize the gene encoding linoleate 13-hydratase from Lactobacillus acidophilus (GenBank accession number can be obtained from relevant publications) with codon optimization for E. coli expression. Clone the gene into a suitable expression vector, such as pET-28a(+), which incorporates an N-terminal His-tag for purification.

• Transformation: Transform the expression plasmid into a suitable E. coli expression strain, such as BL21(DE3).

• Culture and Induction:

  • Inoculate a single colony into 5 mL of LB broth containing the appropriate antibiotic (e.g., kanamycin for pET-28a(+)) and grow overnight at 37°C with shaking.

  • The next day, inoculate 1 L of LB broth with the overnight culture and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

  • Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM.

  • Continue to culture at a lower temperature, such as 18°C, for 16-18 hours to enhance protein solubility.

• Cell Lysis:

  • Harvest the cells by centrifugation at 5,000 x g for 15 minutes at 4°C.

  • Resuspend the cell pellet in lysis buffer (e.g., 50 mM Tris-HCl pH 8.0, 300 mM NaCl, 10 mM imidazole, 1 mM PMSF, and 1 mg/mL lysozyme).

  • Incubate on ice for 30 minutes, followed by sonication to ensure complete lysis.

  • Clarify the lysate by centrifugation at 15,000 x g for 30 minutes at 4°C.

• Purification:

  • Load the clarified supernatant onto a Ni-NTA affinity column pre-equilibrated with lysis buffer.

  • Wash the column with wash buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 20 mM imidazole).

  • Elute the His-tagged protein with elution buffer (50 mM Tris-HCl pH 8.0, 300 mM NaCl, 250 mM imidazole).

  • Analyze the eluted fractions by SDS-PAGE to confirm the purity of the enzyme.

  • Dialyze the purified enzyme against a storage buffer (e.g., 50 mM Tris-HCl pH 7.5, 150 mM NaCl, 10% glycerol) and store at -80°C.

Enzymatic Synthesis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

The purified recombinant linoleate 13-hydratase can be used for the enzymatic synthesis of 13(Z,Z)-HODE from α-linolenic acid.[5]

Experimental Protocol: Enzymatic Synthesis of 13(Z,Z)-HODE

• Reaction Setup:

  • Prepare a reaction mixture containing 50 mM phosphate buffer (pH 6.0), 10 g/L α-linolenic acid (solubilized with a small amount of ethanol and a surfactant like Tween 80), and the purified linoleate 13-hydratase (e.g., 1 mg/mL).

  • The optimal reaction conditions, including pH, temperature, and substrate concentration, may need to be further optimized for maximal yield.[5]

• Incubation: Incubate the reaction mixture at 40°C with gentle agitation for a specified period (e.g., 6 hours).[5]

• Reaction Termination: Stop the reaction by acidifying the mixture to pH 3.0 with HCl.

Extraction and Purification of 13(Z,Z)-HODE

Following enzymatic synthesis, 13(Z,Z)-HODE needs to be extracted and purified from the reaction mixture.

Experimental Protocol: Extraction and Purification

• Liquid-Liquid Extraction:

  • Extract the acidified reaction mixture three times with an equal volume of ethyl acetate.

  • Pool the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.

• Solid-Phase Extraction (SPE):

  • Dissolve the crude extract in a small volume of hexane.

  • Load the sample onto a silica gel SPE cartridge.

  • Wash the cartridge with hexane to remove nonpolar impurities.

  • Elute the 13(Z,Z)-HODE with a mixture of hexane and ethyl acetate (e.g., 80:20 v/v).

• High-Performance Liquid Chromatography (HPLC):

  • For higher purity, the SPE-purified product can be further purified by normal-phase HPLC.[10]

  • Use a silica column with a mobile phase of hexane:isopropanol:acetic acid (e.g., 98.3:1.6:0.1, v/v/v).[11]

  • Monitor the elution at 234 nm, which corresponds to the conjugated diene system in HODEs.[11]

Quantification by LC-MS/MS

Accurate quantification of 13(Z,Z)-HODE is crucial for studying its biological functions. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the method of choice for this purpose due to its high sensitivity and specificity.[12]

Experimental Protocol: LC-MS/MS Quantification of 13(Z,Z)-HODE

• Sample Preparation:

  • For quantification from biological matrices (e.g., cell culture media, plasma), perform a lipid extraction using a method such as the Bligh-Dyer or Folch extraction.

  • Incorporate an internal standard, such as a deuterated HODE isomer, at the beginning of the extraction process for accurate quantification.

  • The extracted lipids are then reconstituted in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a C18 reversed-phase column for separation. A typical mobile phase consists of a gradient of water with 0.1% acetic acid (A) and acetonitrile/methanol (4:1, v/v) (B).[13]

  • Mass Spectrometry: Operate the mass spectrometer in negative ion mode using electrospray ionization (ESI).

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for 13(Z,Z)-HODE and the internal standard. For HODEs, the precursor ion is typically m/z 295.2.[14] The product ions will be specific to the isomer and fragmentation pattern.

• Data Analysis: Quantify the amount of 13(Z,Z)-HODE by comparing the peak area ratio of the analyte to the internal standard against a standard curve prepared with a certified reference standard.

Table 1: Key Parameters for LC-MS/MS Analysis of HODEs

Parameter	Value	Reference
Column	C18 reversed-phase	[13]
Mobile Phase A	Water with 0.1% acetic acid	[13]
Mobile Phase B	Acetonitrile/Methanol (4:1, v/v)	[13]
Ionization Mode	Negative ESI	[14]
Precursor Ion (m/z)	295.2	[14]

Biological Functions and Signaling Pathways

The biological activities of 13(Z,Z)-HODE are an active area of research. A key identified function is its ability to induce the differentiation of macrophages into an anti-inflammatory M2 phenotype.[1]

dot

Caption: Proposed signaling pathway for 13(Z,Z)-HODE.

This effect suggests a potential therapeutic role for 13(Z,Z)-HODE in inflammatory conditions where a shift towards an M2 macrophage phenotype is beneficial. The precise receptor and downstream signaling cascade are still under investigation, but GPR40 has been suggested as a potential candidate.[12]

Interaction with PPAR and TRPV1

While other HODE isomers, particularly those derived from the lipoxygenase pathway, are known to be ligands for Peroxisome Proliferator-Activated Receptors (PPARs) and Transient Receptor Potential Vanilloid 1 (TRPV1), the interaction of 13(Z,Z)-HODE with these receptors is less clear.[2][15] Some studies on mixed HODE isomers suggest potential PPARγ activation.[16][17] However, dedicated studies on the pure 13(Z,Z) isomer are required to definitively establish its activity at these receptors. The structural differences between 13(Z,Z)-HODE and the more extensively studied 13(S)-HODE, particularly the position and configuration of the double bonds, are likely to result in differential receptor binding and activation profiles.

Conclusion and Future Directions

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid represents a fascinating example of a bioactive lipid produced by the microbial metabolism of dietary fatty acids. Its unique biosynthesis via bacterial hydratase sets it apart from the well-known lipoxygenase-derived HODEs. The methodologies outlined in this guide provide a framework for researchers to produce, purify, and quantify this specific isomer, enabling a more detailed investigation of its biological functions.

Future research should focus on elucidating the precise molecular mechanisms underlying its immunomodulatory effects, including the identification of its cellular receptors and downstream signaling pathways. A thorough investigation of its potential interactions with nuclear receptors like PPARs and ion channels such as TRPV1 is also warranted. Understanding the role of gut microbiota in the production of 13(Z,Z)-HODE and its impact on host physiology could open up new avenues for therapeutic interventions in a range of inflammatory and metabolic diseases.

References

• Hou, C. T. (2009). Production of Hydroxy Fatty Acids by Biocatalysis.
• Kang, W. R., Park, C. S., Shin, K. C., Kim, K. R., & Oh, D. K. (2016). 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. Journal of the American Oil Chemists' Society, 93(5), 649–655.
• Kim, K. R., & Oh, D. K. (2013). Production of hydroxy fatty acids by microbial fatty acid-hydroxylation enzymes. Biotechnology Advances, 31(8), 1473–1485.
• Kim, K. R., Park, J. Y., Park, C. S., & Oh, D. K. (2015). Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus. Journal of Biotechnology, 208, 1–10.
• Kim, K. R., Oh, H. J., Park, C. S., Hong, S. H., Park, J. Y., & Oh, D. K. (2015). Unveiling of novel regio-selective fatty acid double bond hydratases from Lactobacillus acidophilus involved in the selective oxyfunctionalization of mono- and polyunsaturated fatty acids. Biotechnology and Bioengineering, 112(11), 2206–2215.
• Liu, X., Hou, L., Wang, X., & Wang, J. (2019). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science, 40(14), 282-287.
• Miyauchi, S., Inagaki, A., Nishikawa, M., Sugiyama, Y., & Goto, T. (2022). Comprehensive Profiling and Quantification of Fatty Acid Metabolites Using Liquid Chromatography-Tandem Mass Spectrometry. Medical Mass Spectrometry, 6(2), 112–125.
• Patwardhan, A. M., Akopian, A. N., Ruparel, N. B., Diogenes, A., Weintraub, S. T., Uhlson, C., ... & Hargreaves, K. M. (2010). Heat generates oxidized linoleic acid metabolites that activate TRPV1 and produce pain in rodents.
• Shinde, S., Zhang, Y., & Vangaveti, V. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Scientific Reports, 8(1), 1-12.
• Stark, A. H., Reifen, R., & Madar, Z. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. The Journal of Nutritional Biochemistry, 18(11), 726–733.
• Vangaveti, V., Baune, B. T., & Kennedy, R. L. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51–60.
• Wang, D., DuBois, R. N. (2006). The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. Proceedings of the National Academy of Sciences, 103(41), 15197-15202.

• KEGG PATHWAY: Fatty acid metabolism - Lactobacillus acidophilus NCFM. (n.d.). Retrieved from [Link]

• The Fatty-Acid Hydratase Activity of the Most Common Probiotic Microorganisms. (2021). International Journal of Molecular Sciences, 22(19), 10547.
• Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus. (2015). Journal of Biotechnology, 208, 1-10.
• 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. (2016). Journal of the American Oil Chemists' Society, 93(5), 649-655.
• The octadecanoids: an emerging class of lipid mediators. (2022). Biochemical Society Transactions, 50(6), 1567-1579.
• The contribution of the endogenous TRPV1 ligands 9-HODE and 13-HODE to nociceptive processing and their role in peripheral inflammatory pain mechanisms. (2013). British Journal of Pharmacology, 170(5), 1034-1046.
• A re-evaluation of 9-HODE activity at TRPV1 channels in comparison with anandamide: enantioselectivity and effects at other TRP channels and in sensory neurons. (2012). British Journal of Pharmacology, 165(8), 2543-2556.
• Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus. (2015). Journal of Biotechnology, 208, 1-10.
• Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). (1991). Tetrahedron, 47(35), 7247-7262.
• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. (2010). Therapeutic Advances in Endocrinology and Metabolism, 1(2), 51-60.
• The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-δ to induce apoptosis in colorectal cancer cells. (2006). Proceedings of the National Academy of Sciences, 103(41), 15197-15202.
• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. (2019). Food Science, 40(14), 282-287.
• LIPOXYGENASE-DERIVED METABOLITES 9-HODE AND 13. (n.d.).
• A bi-enzymatic cascade p
• Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. (2020). Scientific Reports, 10(1), 1-12.
• Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus. (2015). Ewha Womans University.

• 13-Hydroxyoctadecadienoic acid. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link].

• 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. (2018). Scientific Reports, 8(1), 1-12.
• 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. (2007). The Journal of Nutritional Biochemistry, 18(11), 726-733.
• Biocatalytic Synthesis of Natural Green Leaf Volatiles Using the Lipoxygenase Metabolic P
• Production of 13S-Hydroxy-9(z)-octadecenoic Acid from Linoleic Acid by Whole Recombinant Cells Expressing Linoleate 13-Hydratase from Lactobacillus Acidophilus. (2015). AMiner.
• Med. Mass Spectrom. 6(2): 112-125 (2022). (2022). J-Stage.
• LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. (2023). Foods, 12(7), 1488.
• (PDF) Hydroxyoctadecadienoic acids: Novel regulators of macrophage differentiation and atherogenesis. (2010).
• Enzymatic Formation of 9,12-Octadecadienal via Lipoxygenase: An In-depth Technical Guide. (n.d.). Benchchem.
• 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. (2016).
• Comprehensive Profiling of Macamides and Fatty Acid Derivatives in Maca with Different Postharvest Drying Processes Using UPLC. (2021). Journal of Agricultural and Food Chemistry, 69(38), 11349-11359.
• The correlation between 13-hydroxyoctadecadienoate dehydrogenase (13-HODE dehydrogenase) and intestinal cell differentiation. (1993).
• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). (2014). Journal of the American Society for Mass Spectrometry, 25(6), 1036-1046.

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Protocols & Analytical Methods

High-Performance Liquid Chromatography (HPLC) Purification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

An Application Guide

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, a valuable hydroxylated fatty acid (HFA) derived from α-linolenic acid. Unlike its more commonly studied isomer, 13-hydroxy-9(Z),11(E)-octadecadienoic acid (13-HODE), this analyte lacks a conjugated diene system, presenting a significant challenge for detection by UV-Vis spectrophotometry. This guide details a robust reversed-phase HPLC (RP-HPLC) methodology, explaining the fundamental principles behind the selection of stationary phase, mobile phase, and gradient conditions. We address the critical aspect of detection by providing strategies for both UV-based and universal detection methods like Evaporative Light Scattering (ELSD) and Mass Spectrometry (MS). Furthermore, an advanced protocol for the chiral resolution of 13(R/S) enantiomers is discussed for applications requiring stereospecific purity.

Introduction and Scientific Background

Hydroxylated fatty acids are a class of lipid mediators that play crucial roles in various physiological and pathological processes. The target analyte, 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, is a C18 fatty acid featuring a hydroxyl group at the C-13 position and two non-conjugated cis double bonds[1]. Its structural properties, particularly the presence of the polar hydroxyl group and the non-polar hydrocarbon tail, make it an ideal candidate for purification using reversed-phase chromatography[2][3].

A critical analytical challenge arises from its structure. The double bonds at the 9 and 15 positions are not conjugated. This is in stark contrast to the well-known linoleic acid metabolite 13(S)-HODE (from the 9Z,11E-isomer), which contains a conjugated diene that produces a strong UV absorbance maximum (λmax) around 234 nm[4][5]. The absence of this chromophore in the target molecule necessitates alternative detection strategies, which are a central focus of this protocol. The purification method detailed herein is designed to yield high-purity fractions suitable for downstream applications in research, diagnostics, and drug development.

Principle of Reversed-Phase HPLC Separation

Reversed-phase HPLC is the premier technique for separating fatty acids and their derivatives[2]. The fundamental principle relies on the partitioning of the analyte between a non-polar stationary phase (typically alkyl-silica, such as C18) and a polar mobile phase[2].

• Analyte Retention: 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid possesses both a hydrophobic C18 carbon chain and a polar head group (carboxylic acid) and a hydroxyl group. The long carbon chain interacts strongly with the non-polar C18 stationary phase.

• Elution Mechanism: The mobile phase, a mixture of water and a less polar organic solvent like acetonitrile or methanol, acts as the eluting agent. By gradually increasing the concentration of the organic solvent (a gradient elution), the mobile phase becomes more non-polar. This increased non-polarity weakens the hydrophobic interactions between the analyte and the stationary phase, causing the analyte to elute from the column. The presence of the hydroxyl group makes the target molecule more polar than its parent fatty acid, leading to a shorter retention time compared to unsubstituted fatty acids of the same chain length[3].

Primary Purification Protocol: Reversed-Phase HPLC

This protocol is optimized for the preparative or semi-preparative purification of the target analyte from a crude reaction mixture or extract.

Materials and Equipment

• HPLC System: A preparative or semi-preparative HPLC system equipped with a gradient pump, autosampler or manual injector, and a fraction collector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 10 mm, 5 µm particle size). C8 columns can also be effective[2].

• Detector: See Section 4 for a detailed discussion. A UV/Vis detector is common, but ELSD or MS is recommended for this analyte.

• Solvents: HPLC-grade acetonitrile, methanol, and water.

• Modifier: Formic acid (reagent grade or higher).

• Sample: Crude 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, free of particulate matter.

Step-by-Step Methodology

Step 1: Sample Preparation

• Accurately weigh the crude sample.

• Dissolve the sample in a minimal volume of a suitable solvent, such as methanol or ethanol, to create a concentrated stock solution (e.g., 10-50 mg/mL)[4].

• Ensure the sample is fully dissolved. Gentle vortexing or sonication may be applied.

• Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter (PTFE or other solvent-compatible membrane) to remove any particulates that could damage the column.

Step 2: HPLC System Preparation

• Prepare the mobile phases as described in Table 1. Degas the solvents using an inline degasser, sonication, or helium sparging.

• Install the C18 column and purge the HPLC system with each mobile phase to remove air bubbles and ensure a stable baseline.

• Equilibrate the column with the initial mobile phase conditions (70% A: 30% B) for at least 10-15 column volumes, or until a stable baseline pressure and detector signal are achieved.

Step 3: Chromatographic Run and Fraction Collection

• Inject the filtered sample onto the column. The injection volume will depend on the column size and sample concentration.

• Initiate the gradient elution program as detailed in Table 1.

• Monitor the chromatogram in real-time. The target compound is expected to elute as the concentration of acetonitrile increases.

• Collect fractions corresponding to the target peak(s). Use narrow collection windows to maximize purity.

Step 4: Post-Purification Processing

• Analyze a small aliquot of each collected fraction by analytical HPLC to confirm purity.

• Pool the fractions that meet the desired purity level.

• Remove the solvent from the pooled fractions using a rotary evaporator or a centrifugal vacuum concentrator. Avoid excessive heat to prevent degradation.

• Determine the final mass and calculate the purification yield. Store the purified compound under an inert atmosphere (e.g., argon or nitrogen) at -20°C or -80°C.

HPLC Parameters

Parameter	Recommended Setting	Rationale
Column	Reversed-Phase C18 (ODS), 250 x 10 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for the fatty acid backbone, making it a standard choice for lipid separations[6].
Mobile Phase A	0.1% Formic Acid in Water	Water provides the high polarity needed for initial retention on the RP column.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Acetonitrile is the organic modifier that elutes the analyte. Formic acid is added to both phases to suppress the ionization of the analyte's carboxylic acid group, resulting in sharper, more symmetrical peaks[7].
Gradient Elution	0-5 min: 30% B5-25 min: 30% to 95% B (Linear)25-30 min: 95% B (Hold)30-32 min: 95% to 30% B (Return)32-40 min: 30% B (Equilibrate)	A gradient is essential for efficiently eluting the analyte while separating it from more polar impurities (eluting early) and less polar impurities (eluting late)[7].
Flow Rate	4.0 mL/min (for 10 mm ID column)	Adjust flow rate based on column diameter and particle size to maintain optimal efficiency and pressure.
Column Temp.	40°C	Elevated temperature can improve peak shape and reduce viscosity, leading to lower backpressure.
Injection Volume	100 - 500 µL (dependent on concentration)	Optimize loading to avoid peak distortion while maximizing yield.
Detection	See Section 4	A critical parameter that must be chosen carefully based on available equipment.

The Detection Challenge and Recommended Solutions

As previously noted, 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid lacks a conjugated diene system, rendering standard UV detection at 234 nm ineffective. The following strategies are recommended:

• Low-Wavelength UV (205-210 nm): The carboxylic acid functional group exhibits some absorbance at these low wavelengths[3].

  • Pros: Utilizes standard UV detectors found on most HPLC systems.

  • Cons: Low sensitivity and potential for high baseline noise or interference from solvents like acetonitrile. Acetic acid is sometimes used instead of formic acid as it has a lower UV cutoff.

• Evaporative Light Scattering Detector (ELSD): This detector nebulizes the column eluent, evaporates the mobile phase, and measures the light scattered by the remaining non-volatile analyte particles.

  • Pros: A universal detector that responds to any non-volatile analyte, independent of its optical properties. It is compatible with gradient elution[3][8].

  • Cons: Provides a non-linear response, which can make precise quantification more complex without proper calibration.

• Mass Spectrometry (MS): Coupling the HPLC to a mass spectrometer is the most powerful approach.

  • Pros: Offers high sensitivity and selectivity. It provides mass confirmation of the eluting peak ([M-H]⁻ expected at m/z 295.2) and can distinguish the analyte from impurities with different mass-to-charge ratios[6][9].

  • Cons: Requires more specialized and expensive equipment.

Purification Workflow Diagram

Caption: Workflow for the purification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid.

Advanced Protocol: Chiral Separation of Enantiomers

The hydroxyl group at the C-13 position creates a chiral center, meaning the analyte can exist as 13(S) and 13(R) enantiomers. Standard reversed-phase columns cannot separate these stereoisomers. If the biological application requires a specific enantiomer, chiral chromatography is necessary[6].

Principle: Chiral separation relies on a chiral stationary phase (CSP) that interacts differently with each enantiomer, forming transient diastereomeric complexes[10][11]. Polysaccharide-based columns (e.g., derivatized cellulose or amylose) are widely used and highly effective for this purpose[12][13]. This separation is often performed in normal-phase mode.

Example Chiral HPLC Parameters

Parameter	Recommended Setting
Column	Chiralpak IA or similar polysaccharide-based chiral column (e.g., 250 x 4.6 mm)[14]
Mobile Phase	n-Hexane / 2-Propanol (Isopropanol) / Acetic Acid (e.g., 90:10:0.1, v/v/v)[14]
Mode	Isocratic
Flow Rate	1.0 mL/min
Detection	210 nm

Note: Method development in chiral chromatography often involves screening different CSPs and mobile phase compositions to achieve optimal resolution[13][15]. The purified racemic mixture from the primary RP-HPLC protocol can be used as the starting material for this chiral separation.

Conclusion

The protocol outlined in this application note provides a reliable and robust method for the purification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid using reversed-phase HPLC. By understanding the unique structural characteristics of the analyte, particularly its lack of a strong UV chromophore, appropriate detection strategies such as mass spectrometry or ELSD can be implemented to ensure success. The detailed step-by-step methodology and the accompanying scientific rationale offer researchers a solid foundation for obtaining this valuable lipid mediator in high purity for a wide range of scientific applications.

References

• Cahoon, E. B., et al. (2018). A normal phase high performance liquid chromatography method for the separation of hydroxy and non-hydroxy neutral lipid classes. J Chromatogr B Analyt Technol Biomed Life Sci.
• Narasimhulu, S., et al. (n.d.). Reversed-Phase HPLC: The Separation Method for the Characterization and Purification of Long Chain Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society.
• Kaduce, T. L., et al. (1995). 13-(S)-Hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. UTMB Research Experts.

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Available at: [Link]

• Human Metabolome Database. (n.d.). Showing metabocard for 13-HODE (HMDB0004667). Available at: [Link]

• Lloyd, L. (2011). Reversed Phase HPLC of Fatty Acids. Agilent. Available at: [Link]

• PubChem. (n.d.). 13S-HODE-(d4). Available at: [Link]

• ResearchGate. (2024). Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18. Available at: [Link]

• PubMed. (2024). Reversed-Phase Medium-Pressure Liquid Chromatography Purification of Omega-3 Fatty Acid Ethyl Esters Using AQ-C18. Available at: [Link]

• Christie, W. W. (2019). Fatty Acid Analysis by HPLC. AOCS. Available at: [Link]

• Xiong, Q., et al. (n.d.). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Nanjing Tech University. Available at: [Link]

• GERLI. (n.d.). HPLC analysis. Cyberlipid. Available at: [Link]

• Phenomenex. (n.d.). Chiral HPLC Column. Available at: [Link]

• Wikipedia. (n.d.). Chiral column chromatography. Available at: [Link]

• Spiteller, G., et al. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic. ScienceDirect. Available at: [Link]

• LCGC International. (2023). Playing with Selectivity for Optimal Chiral Separation. Available at: [Link]

• Chemistry LibreTexts. (2020). 14.3: Chiral Chromatography. Available at: [Link]

• Yuan, Y., et al. (2013). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). NIH. Available at: [Link]

• ResearchGate. (2025). Separation of Atropisomers by Chiral Liquid Chromatography and Thermodynamic Analysis of Separation Mechanism. Available at: [Link]

• ResearchGate. (2016). 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. Available at: [Link]

• Jandial, R., et al. (2014). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of Lipid Research. Available at: [Link]

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• 15. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid in Human Plasma by LC-MS/MS

For: Researchers, scientists, and drug development professionals engaged in lipidomics and biomarker discovery.

Abstract

This application note presents a robust and validated Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) method for the precise and accurate quantification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) in human plasma. 13-HODE, a key oxidized metabolite of linoleic acid, is an emerging biomarker implicated in various physiological and pathological processes, including inflammation and atherosclerosis.[1][2] The described methodology employs a streamlined Solid-Phase Extraction (SPE) for sample clean-up, followed by reversed-phase chromatographic separation and detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. This protocol is designed to deliver high sensitivity, specificity, and throughput, making it suitable for both clinical research and large-scale cohort studies. All procedures are outlined in accordance with FDA guidelines for bioanalytical method validation.[3][4]

Introduction: The Scientific Imperative for Quantifying 13-HODE

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) is a bioactive lipid mediator synthesized from linoleic acid primarily through the action of the 15-lipoxygenase-1 (15-LOX-1) enzyme.[5] It is one of several hydroxyoctadecadienoic acids (HODEs) that are increasingly recognized as critical signaling molecules.[1][2] These molecules are involved in a spectrum of biological activities, from regulating inflammatory responses to influencing the progression of cardiovascular diseases.[1][2] Specifically, 13-HODE has been identified as a significant component of oxidized low-density lipoprotein (LDL) and atherosclerotic plaques, suggesting its role in the pathophysiology of atherosclerosis.[1][6]

The accurate measurement of 13-HODE in biological matrices like plasma is paramount for elucidating its role in disease pathogenesis and for the discovery and validation of new biomarkers. However, the quantification of 13-HODE is analytically challenging due to its low endogenous concentrations, the presence of structurally similar isomers (e.g., 9-HODE), and the complexity of the plasma matrix.[7][8] LC-MS/MS has emerged as the gold standard for this application, offering unparalleled sensitivity and selectivity. This document provides a comprehensive, field-tested protocol designed to overcome these challenges and deliver reliable quantitative data.

Materials and Methods

Reagents and Materials

• Analytes and Internal Standard: 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) and its stable isotope-labeled internal standard (IS), 13(S)-HODE-d4, were procured from a reputable supplier (e.g., Cayman Chemical).[8]

• Solvents: LC-MS grade methanol, acetonitrile, water, and formic acid are required to minimize background noise and ensure analytical sensitivity.

• Plasma: Human plasma with K2-EDTA as an anticoagulant.

• Solid-Phase Extraction (SPE): Reversed-phase C18 SPE cartridges (e.g., 100 mg, 1 mL) or 96-well plates.

Sample Preparation: Solid-Phase Extraction (SPE)

SPE is chosen over Liquid-Liquid Extraction (LLE) for its superior clean-up efficiency for this class of analytes, potential for automation, and higher throughput. The C18 stationary phase effectively retains the non-polar 13-HODE while allowing more polar matrix components to be washed away.

Caption: Workflow for Plasma Sample Preparation using SPE.

Detailed Protocol:

• Sample Thawing: Thaw plasma samples on ice to prevent degradation of the analyte.

• Internal Standard Spiking: To a 100 µL aliquot of plasma, add 5 ng of the internal standard, 13-HODE-d4, in a small volume of methanol. The IS is a stable isotope-labeled version of the analyte, ensuring it behaves similarly during extraction and ionization, thus correcting for any sample loss or matrix effects.[7]

• Protein Precipitation: Add 300 µL of ice-cold methanol to the plasma sample.[9] This step is crucial as it denatures and precipitates the abundant plasma proteins which can interfere with the analysis.

• Centrifugation: Vortex the mixture vigorously for 30 seconds and then centrifuge at 10,000 x g for 10 minutes at 4°C.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by passing 1 mL of methanol followed by 1 mL of water. This activates the stationary phase.

• Equilibration: Equilibrate the cartridge with 1 mL of 5% methanol in water. This prepares the sorbent for the aqueous sample.

• Sample Loading: Carefully load the supernatant from the protein precipitation step onto the SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove salts and other polar interferences.

• Elution: Elute the 13-HODE and the internal standard with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried extract in 100 µL of a solvent compatible with the initial mobile phase of the LC-MS system (e.g., 50:50 methanol:water).

LC-MS/MS Analysis

The chromatographic separation is critical to resolve 13-HODE from its isomers, which may have identical mass-to-charge ratios. A C18 reversed-phase column is used to separate these compounds based on their hydrophobicity.

Caption: Overview of the LC-MS/MS analytical workflow.

Liquid Chromatography Parameters:

Parameter	Setting
Column	Reversed-phase C18 (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile/Methanol (v/v)
Flow Rate	0.3 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Gradient	0-2 min: 35% B; 2-12 min: 35-95% B; 12-14 min: 95% B; 14.1-16 min: 35% B

Mass Spectrometry Parameters:

Parameter	Setting
Ionization Mode	Electrospray Ionization (ESI), Negative
Scan Type	Multiple Reaction Monitoring (MRM)
Capillary Voltage	3.0 kV
Source Temperature	150 °C
Desolvation Temp	400 °C

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
13-HODE	295.2	195.1	15
13-HODE-d4 (IS)	299.3	198.1	15

Note: The specific m/z values and collision energies may require optimization depending on the mass spectrometer used.[7][10]

Method Validation

A bioanalytical method must be rigorously validated to ensure its reliability for its intended purpose. The validation was performed in accordance with the FDA's "Bioanalytical Method Validation Guidance for Industry".[3][4]

Caption: Key parameters for bioanalytical method validation.

Validation Summary:

Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank plasma from at least six different sources.
Linearity	Calibration curve with at least six non-zero standards, with a correlation coefficient (r²) of ≥ 0.99.
Accuracy	The mean value should be within ±15% of the nominal value (±20% at the LLOQ).
Precision	The coefficient of variation (CV) should not exceed 15% (20% at the LLOQ).
LLOQ	The lowest concentration on the calibration curve with acceptable accuracy and precision, and a signal-to-noise ratio of at least 10.
Stability	Analyte stability assessed under various conditions: freeze-thaw, short-term (bench-top), and long-term storage, with results within ±15% of nominal concentrations.

Results and Discussion

This method demonstrates excellent performance for the quantification of 13-HODE in human plasma. The use of a stable isotope-labeled internal standard effectively compensates for variability in sample preparation and matrix effects, leading to high accuracy and precision. The chromatographic gradient provides adequate separation of 13-HODE from potential interferences. The sensitivity of the method is sufficient to measure endogenous levels of 13-HODE in healthy and diseased populations.

Conclusion

The LC-MS/MS method detailed in this application note provides a reliable and robust tool for the quantitative analysis of 13-HODE in human plasma. The comprehensive protocol, from sample preparation to method validation, ensures data of high quality, suitable for demanding research and clinical applications. This method will be invaluable to researchers investigating the role of lipid mediators in health and disease.

References

• Title: Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) Source: National Institutes of Health (NIH) URL: [Link]

• Title: Bioanalytical Method Validation Guidance for Industry Source: U.S. Food and Drug Administration (FDA) URL: [Link]

• Title: Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues Source: National Institutes of Health (NIH) URL: [Link]

• Title: FDA guideline - Bioanalytical Method Validation Source: PharmaCompass URL: [Link]

• Title: Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer Source: Oreate AI Blog URL: [Link]

• Title: ICH M10 Bioanalytical Method Validation Source: International Council for Harmonisation (ICH) URL: [Link]

• Title: Quantification of Plasma Oxylipins Using Solid-Phase Extraction and Reversed-Phase Liquid Chromatography-Triple Quadrupole Mass Spectrometry Source: PubMed URL: [Link]

• Title: 13-Hydroxyoctadecadienoic acid - Wikipedia Source: Wikipedia URL: [Link]

• Title: Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS Source: National Institutes of Health (NIH) URL: [Link]

• Title: Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis Source: PubMed Central (PMC) URL: [Link]

• Title: Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling Source: American Physiological Society URL: [Link]

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• 2. journals.physiology.org [journals.physiology.org]
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• 5. labs.iqvia.com [labs.iqvia.com]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues - PMC [pmc.ncbi.nlm.nih.gov]

Enzymatic synthesis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from linoleic acid

Application Notes & Protocols

Topic: Enzymatic Synthesis of 13-Hydroxy-9(Z),11(E)-octadecadienoic Acid from Linoleic Acid

Audience: Researchers, scientists, and drug development professionals.

Introduction

13-Hydroxyoctadecadienoic acids (HODEs) are a family of oxidized lipid mediators derived from linoleic acid, the most abundant polyunsaturated fatty acid in the human diet. These molecules are critical signaling lipids involved in a myriad of physiological and pathological processes, including inflammation, immune response, and cancer progression. Specifically, the 13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid (13(S)-HODE) isomer is synthesized by the enzyme 15-lipoxygenase (15-LOX) and is a key endogenous ligand for the peroxisome proliferator-activated receptor gamma (PPARγ).

Enzymatic synthesis offers a superior alternative to chemical synthesis for producing 13(S)-HODE. It leverages the high specificity of enzymes like soybean lipoxygenase-1 (SLO-1), a non-heme iron-containing dioxygenase, to yield a product with precise stereochemistry (predominantly the S-enantiomer) under mild, aqueous conditions. This avoids the harsh reagents, low yields, and complex purification steps associated with non-biological methods.

This guide provides a comprehensive, field-tested protocol for the synthesis, purification, and characterization of 13(S)-HODE from linoleic acid using commercially available soybean lipoxygenase.

Principle of the Enzymatic Reaction

The synthesis is a two-step process initiated by lipoxygenase.

• Dioxygenation: Soybean lipoxygenase-1 abstracts a hydrogen atom from the C-11 position of linoleic acid (9Z,12Z-octadecadienoic acid). This is followed by the stereospecific insertion of molecular oxygen at the C-13 position, resulting in the formation of a hydroperoxy intermediate, 13(S)-hydroperoxy-9(Z),11(E)-octadecadienoic acid (13(S)-HPODE). This reaction also causes an isomerization of the native cis double bond at C-12 to a trans double bond at C-11, creating a conjugated diene system which is key for spectrophotometric monitoring.

• Reduction: The resulting hydroperoxide (13(S)-HPODE) is unstable and is subsequently reduced to the more stable hydroxyl derivative, 13(S)-HODE. This reduction can be achieved efficiently and mildly using reagents like sodium borohydride or triphenylphosphine.

Reaction Pathway Diagram

Caption: Enzymatic conversion of Linoleic Acid to 13(S)-HODE.

Materials and Reagents

Equipment

• pH meter

• Stir plate and stir bars

• Reaction vessel (glass beaker or flask)

• UV-Vis Spectrophotometer and quartz cuvettes

• Solid-Phase Extraction (SPE) manifold and cartridges (e.g., C18, 500 mg)

• Rotary evaporator

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a reverse-phase column (e.g., C18, 5 µm, 4.6 x 250 mm)

• Nitrogen or Argon gas source

Reagents

• Soybean Lipoxygenase-1 (Type 1-B, ≥50,000 units/mg solid, Sigma-Aldrich or equivalent)

• Linoleic acid (≥99% purity)

• Sodium hydroxide (NaOH)

• Boric acid (H₃BO₃)

• Sodium borohydride (NaBH₄)

• Ethanol (200 proof, anhydrous)

• Methanol (HPLC grade)

• Acetonitrile (HPLC grade)

• Hexane (HPLC grade)

• Ethyl acetate (HPLC grade)

• Acetic acid (glacial)

• Ultrapure water

Detailed Experimental Protocol

This protocol is designed for a 100 mg scale synthesis of linoleic acid.

Phase 1: Preparation of Buffers and Substrate

• Reaction Buffer Preparation (0.2 M Borate Buffer, pH 9.0):

  • Dissolve 1.24 g of boric acid in 80 mL of ultrapure water.

  • Adjust the pH to 9.0 by titrating with 1 M NaOH.

  • Bring the final volume to 100 mL with ultrapure water.

  • Rationale: Soybean lipoxygenase-1 exhibits optimal catalytic activity at a pH of 9.0. Borate buffer is an effective buffer in this alkaline range.

• Substrate Stock Solution Preparation (100 mM Linoleic Acid):

  • In a glass vial, weigh 28 mg of linoleic acid.

  • Add 1 mL of anhydrous ethanol and vortex to dissolve completely.

  • Rationale: Linoleic acid is a fatty acid and is insoluble in aqueous buffer. A concentrated stock in ethanol allows for its effective dispersion in the reaction medium.

Phase 2: Enzymatic Reaction

• Reaction Setup:

  • Add 98 mL of the 0.2 M borate buffer (pH 9.0) to a 250 mL glass beaker with a magnetic stir bar.

  • Place the beaker on a stir plate and begin moderate stirring. Ensure the setup is open to the air (oxygen is a required substrate).

  • Rationale: Continuous stirring ensures proper mixing and oxygenation of the reaction medium.

• Enzyme Addition:

  • Weigh approximately 2 mg of soybean lipoxygenase-1 powder.

  • Add the enzyme directly to the stirring buffer and allow it to dissolve for 2-3 minutes.

  • Rationale: This amount of enzyme provides sufficient catalytic units for efficient conversion without being wasteful. Pre-dissolving ensures the enzyme is active and evenly distributed before the substrate is introduced.

• Initiation of Reaction:

  • Using a pipette, slowly add 1 mL of the 100 mM linoleic acid stock solution to the reaction buffer. The solution may become slightly turbid.

  • Let the reaction proceed for 30 minutes at room temperature (20-25°C).

  • Rationale: A 30-minute incubation is typically sufficient for near-complete conversion of the substrate.

• Monitoring the Reaction (Optional but Recommended):

  • At t=0 and t=30 min, take a 10 µL aliquot of the reaction mixture and dilute it into 1 mL of methanol.

  • Scan the UV absorbance from 220 nm to 300 nm. The formation of the conjugated diene in the 13-HPODE product will result in a distinct absorbance peak with a maximum (λmax) at approximately 235 nm.

Phase 3: Reaction Termination and Reduction

• Reduction of Hydroperoxide:

  • After 30 minutes, add 50 mg of sodium borohydride (NaBH₄) directly to the reaction mixture.

  • Stir for an additional 15 minutes. You may observe some bubbling.

  • Rationale: NaBH₄ is a mild reducing agent that efficiently and rapidly converts the unstable 13(S)-HPODE intermediate to the stable 13(S)-HODE product.

• Acidification and Extraction:

  • Stop the stirring and acidify the reaction mixture to pH 3.5-4.0 by slowly adding 1 M HCl.

  • Transfer the mixture to a separatory funnel and extract the lipids twice with 50 mL of ethyl acetate each time.

  • Pool the organic layers and wash with 50 mL of brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent using a rotary evaporator.

  • Rationale: Acidification protonates the carboxylic acid group of HODE, making it less water-soluble and facilitating its extraction into an organic solvent like ethyl acetate.

Phase 4: Purification and Characterization

• Solid-Phase Extraction (SPE) Purification:

  • Condition a C18 SPE cartridge by washing with 5 mL of methanol followed by 5 mL of ultrapure water.

  • Dissolve the dried extract from the previous step in 1 mL of 80:20 water:methanol.

  • Load the sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 5 mL of 80:20 water:methanol to remove polar impurities.

  • Elute the 13-HODE with 5 mL of 100% methanol.

  • Dry the eluted fraction under a stream of nitrogen or argon.

• HPLC Analysis and Quantification:

  • Reconstitute the purified product in 1 mL of methanol.

  • Inject 10-20 µL onto a reverse-phase C18 HPLC column.

  • Use an isocratic mobile phase, such as Methanol/Water/Acetic Acid (85:15:0.01, v/v/v), at a flow rate of 1 mL/min.

  • Monitor the elution at 235 nm. 13(S)-HODE should elute as a major peak.

  • Quantify the product using the molar extinction coefficient for 13-HODE at 235 nm (ε = 23,000 M⁻¹cm⁻¹).

Experimental Workflow Overview

Cell-based assay for testing the bioactivity of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

Application Note & Protocols

Topic: Cell-based Assays for Testing the Bioactivity of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

Audience: Researchers, scientists, and drug development professionals.

Abstract

13-Hydroxyoctadecadienoic acid (13-HODE), a primary oxidized metabolite of linoleic acid, is an increasingly recognized lipid mediator implicated in a range of physiological and pathological processes, including cancer progression, inflammation, and atherosclerosis.[1][2] Its biological effects are often stereospecific and mediated through distinct signaling pathways, most notably involving the nuclear receptor Peroxisome Proliferator-Activated Receptor gamma (PPARγ).[3][4][5] This document, designed for senior researchers, provides a comprehensive guide to evaluating the bioactivity of 13-HODE in a cellular context. We move beyond simple procedural lists to explain the causality behind experimental design, ensuring that each protocol functions as a self-validating system. Detailed, step-by-step methodologies are provided for assessing fundamental cellular responses—cell viability and apoptosis—and for dissecting the underlying molecular mechanism through analysis of the PPARγ signaling pathway.

Scientific Background & Rationale

Biosynthesis and Isomeric Complexity

13-HODE is generated in mammalian cells through two main routes:

• Enzymatic Synthesis: Primarily catalyzed by 15-lipoxygenase-1 (15-LOX-1/ALOX15), this pathway is highly stereospecific, almost exclusively producing the 13(S)-HODE enantiomer.[1][6] This isomer is frequently associated with anti-cancer effects.[3][4][7]

• Non-Enzymatic Oxidation: Free radical-mediated lipid peroxidation results in a racemic mixture of 13(S)-HODE and 13(R)-HODE.

The bioactivity of 13-HODE is critically dependent on its isomeric form. For instance, in colorectal cancer cell lines, 13(S)-HODE has been shown to decrease cell growth and induce apoptosis, whereas 13(R)-HODE can promote proliferation.[3][4] Therefore, defining the bioactivity of a specific isomer like 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid requires precise and validated assays.

Key Signaling Pathways

Understanding the molecular targets of 13-HODE is crucial for interpreting its biological effects. The primary mechanisms of action reported are:

• PPARγ Activation: 13-HODE isomers are known endogenous ligands for PPARγ, a nuclear receptor that regulates gene expression related to cell differentiation, apoptosis, and lipid metabolism.[1][8][9] The anti-proliferative effects of 13(S)-HODE in cancer cells are often mediated through PPARγ activation.[3][4]

• GPR132 (G2A) Receptor: While 9-HODE is a potent ligand for this G protein-coupled receptor, 13-HODE is considered a weak activator.[1][10][11][12]

• mTOR Pathway Inhibition: Recent evidence suggests that 13(S)-HODE can directly bind to and inhibit the mTOR protein complex, a central regulator of cell growth and proliferation.[13]

Figure 1: Key signaling pathways of 13-HODE.

Core Experimental Workflow

The following workflow provides a systematic approach to characterizing the bioactivity of 13-HODE, progressing from broad phenotypic effects to specific mechanistic validation.

Figure 2: Systematic workflow for 13-HODE bioactivity testing.

Materials and Reagents

Reagent	Recommended Source/Specification
13-HODE	High-purity, specific isomer (e.g., Cayman Chemical)
Vehicle Control	Ethanol (EtOH) or Dimethyl Sulfoxide (DMSO), cell culture grade
Cell Lines	HT-29, Caco-2 (colon cancer); MCF-7, MDA-MB-231 (breast cancer)[1][3][7]
Cell Culture Medium	RPMI-1640 or DMEM, appropriate for the chosen cell line
Fetal Bovine Serum (FBS)	Heat-inactivated
Penicillin-Streptomycin	100 U/mL Penicillin, 100 µg/mL Streptomycin
MTT Reagent	3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide, 5 mg/mL in PBS[14][15]
Annexin V-FITC Apoptosis Detection Kit	Includes Annexin V-FITC, Propidium Iodide (PI), Binding Buffer[16]
Lysis Buffer (for Western Blot)	RIPA buffer with protease and phosphatase inhibitors
Primary Antibodies	Anti-PPARγ, Anti-p21, Anti-β-Actin (loading control)
Secondary Antibody	HRP-conjugated anti-rabbit or anti-mouse IgG
RNA Isolation Kit	Qiagen RNeasy or similar
cDNA Synthesis Kit	High-Capacity cDNA Reverse Transcription Kit or similar
qPCR Master Mix	SYBR Green-based master mix[17][18]
qPCR Primers	Validated primers for PPARγ target genes (e.g., CDKN1A (p21), FABP4) and a housekeeping gene (GAPDH, ACTB)

Detailed Experimental Protocols

Protocol 1: Cell Viability / Proliferation Assay (MTT)

Principle: This colorimetric assay measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells reduce the yellow tetrazolium salt MTT to purple formazan crystals, the amount of which is proportional to the number of living cells.[15][19]

Step-by-Step Methodology:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

  • Scientist's Note: Optimal seeding density prevents overgrowth or sparse cultures during the experiment and should be determined empirically for each cell line.

• Compound Treatment:

  • Prepare serial dilutions of 13-HODE in culture medium (e.g., 0.01, 0.1, 1, 10, 50 µM). Prepare a vehicle control (e.g., 0.1% EtOH).

  • Carefully remove the old medium and add 100 µL of the medium containing the respective 13-HODE concentrations or vehicle control.

  • Incubate for the desired time points (e.g., 24, 48, 72 hours).[7]

• MTT Incubation:

  • Add 10 µL of 5 mg/mL MTT solution to each well.[20]

  • Incubate for 3-4 hours at 37°C. During this time, viable cells will form purple formazan crystals.

  • Rationale: The incubation time is critical. Too short, and the signal will be weak; too long, and cell death from nutrient depletion can occur.

• Formazan Solubilization:

  • Carefully aspirate the medium from each well without disturbing the formazan crystals.

  • Add 150 µL of DMSO to each well to dissolve the crystals.[14]

  • Place the plate on an orbital shaker for 15 minutes to ensure complete solubilization.[15]

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Protocol 2: Apoptosis Assay (Annexin V & Propidium Iodide Staining)

Principle: This flow cytometry-based assay distinguishes between healthy, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates to the outer leaflet of the plasma membrane, where it can be detected by fluorescently-labeled Annexin V.[21] Propidium Iodide (PI) is a nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells.[21]

Step-by-Step Methodology:

• Cell Seeding and Treatment:

  • Seed 2 x 10⁵ cells per well in a 6-well plate.

  • After 24 hours, treat cells with 13-HODE (e.g., at IC₅₀ concentration determined from MTT assay) and a vehicle control for 24-48 hours.

  • Trustworthiness: Include a positive control for apoptosis, such as staurosporine (1 µM for 4 hours), to validate the staining procedure.

• Cell Harvesting:

  • Collect the culture medium from each well, which contains floating (potentially apoptotic) cells.

  • Wash the adherent cells with PBS and detach them using trypsin.

  • Combine the detached cells with their corresponding supernatant, and centrifuge at 500 x g for 5 minutes.

• Staining:

  • Wash the cell pellet twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

  • Incubate for 15 minutes at room temperature in the dark.

• Data Acquisition:

  • Add 400 µL of 1X Binding Buffer to each sample.

  • Analyze the samples by flow cytometry within one hour.

  • Data Interpretation:

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Protocol 3: Mechanistic Assay - Western Blot for PPARγ Pathway

Principle: Western blotting allows for the detection and semi-quantification of specific proteins. This protocol aims to verify if 13-HODE treatment modulates the protein levels of PPARγ or its downstream targets, such as the cell cycle inhibitor p21 (CDKN1A).[22]

Step-by-Step Methodology:

• Sample Preparation:

  • Seed and treat cells in 6-well plates as described previously.

  • After treatment, wash cells with ice-cold PBS and lyse them by adding 100 µL of ice-cold RIPA buffer containing protease inhibitors.[22]

  • Scrape the cells and transfer the lysate to a microcentrifuge tube. Sonicate briefly to shear DNA.[22]

  • Centrifuge at 12,000 rpm for 20 minutes at 4°C. Collect the supernatant.

  • Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.[23]

  • Load samples onto an SDS-PAGE gel and run until the dye front reaches the bottom.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[23]

• Blocking and Antibody Incubation:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[22]

  • Incubate the membrane with primary antibody (e.g., anti-PPARγ, anti-p21) diluted in blocking buffer overnight at 4°C with gentle shaking.[22]

  • Wash the membrane three times for 10 minutes each with TBST.

• Detection:

  • Incubate the membrane with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again as in the previous step.

  • Add ECL substrate and visualize the bands using a chemiluminescence imaging system.[23]

  • Loading Control: Re-probe the membrane with an antibody against a housekeeping protein (e.g., β-Actin) to ensure equal protein loading.

Protocol 4: Mechanistic Assay - qPCR for PPARγ Target Gene Expression

Principle: Quantitative Real-Time PCR (qPCR) measures the amount of a specific mRNA transcript. This assay will determine if 13-HODE treatment leads to an increase in the transcription of known PPARγ target genes.[24][25]

Step-by-Step Methodology:

• RNA Isolation and cDNA Synthesis:

  • Treat cells in 6-well plates with 13-HODE.

  • Isolate total RNA from the cells using a commercial kit (e.g., RNeasy Kit) following the manufacturer's instructions.

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.[18]

• qPCR Reaction Setup:

  • Prepare the qPCR reaction mix in a 384- or 96-well qPCR plate. For each reaction (in triplicate):

    • 5 µL SYBR Green Master Mix (2X)[17]

    • 1 µL Forward and Reverse Primer Mix (5 µM each)

    • 4 µL Diluted cDNA

  • Controls: Include a no-template control (NTC) to check for contamination and a reverse transcription minus (RT-) control to check for genomic DNA contamination.[26]

• qPCR Run:

  • Perform the qPCR using a real-time PCR system with a typical cycling program:

    • Initial denaturation: 95°C for 2 minutes.

    • 40 cycles of: 95°C for 15 seconds, 60°C for 1 minute.[17]

    • Follow with a melt curve analysis to confirm product specificity.

• Data Analysis:

  • Determine the quantification cycle (Cq) for each sample.

  • Normalize the Cq value of the target gene to the Cq value of a stable housekeeping gene (e.g., GAPDH).

  • Calculate the relative gene expression fold change using the 2-ΔΔCt method.[25]

Data Presentation & Interpretation

Assay	Parameters Measured	Expected Outcome with Bioactive 13-HODE (e.g., 13(S)-HODE)	Interpretation
MTT Assay	% Cell Viability vs. Control	Dose- and time-dependent decrease in cell viability.	13-HODE exhibits cytotoxic or anti-proliferative effects.
Apoptosis Assay	% of Annexin V+ / PI- cells (Early Apoptosis)	Significant increase in the early apoptotic population compared to the vehicle control.	The observed decrease in viability is, at least in part, due to apoptosis induction.
Western Blot	Relative protein levels of PPARγ and p21	No change or slight increase in PPARγ levels; significant increase in p21 protein levels.	13-HODE activates the PPARγ signaling pathway, leading to increased expression of cell cycle inhibitors.
qPCR	Fold change in mRNA of CDKN1A (p21), FABP4	Dose-dependent increase in the mRNA expression of PPARγ target genes.	13-HODE acts as a transcriptional activator of the PPARγ receptor.

References

• 13-Hydroxyoctadecadienoic acid. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]

• Grau, R., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Cell Physiology. [Link]

• Grau, R., et al. (2014). Differential Cell growth/apoptosis Behavior of 13-hydroxyoctadecadienoic Acid Enantiomers in a Colorectal Cancer Cell Line. PubMed. [Link]

• Shalabi, A., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. MDPI. [Link]

• Zand, H., et al. (2017). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. Avicenna Journal of Medical Biotechnology. [Link]

• Gene expression analysis by quantitative Real-Time PCR (qPCR). (2022). Protocols.io. [Link]

• Altmann, R., et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. Biochemical and Biophysical Research Communications. [Link]

• Green, C. D., et al. (2022). Protocol for qPCR analysis that corrects for cDNA amplification efficiency. STAR Protocols. [Link]

• Kishimoto, Y., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Scientific Reports. [Link]

• Quantitative Real Time PCR Protocol. (n.d.). Stack Lab. Retrieved January 3, 2026, from [Link]

• GPR132. (n.d.). In Wikipedia. Retrieved January 3, 2026, from [Link]

• Kim, D., et al. (2021). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. [Link]

• Shalabi, A., et al. (2022). Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. MDPI. [Link]

• Jones, B., et al. (2012). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Current Opinion in Lipidology. [Link]

• Itoh, T., et al. (2008). Recognition of 9-HODE and 13-HODE by PPAR.(a) Overall view of the two... ResearchGate. [Link]

• Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer. (2023). Oreate AI Blog. [Link]

• Good practice guide for the application of quantitative PCR (qPCR). (n.d.). Gene-Quantification. Retrieved January 3, 2026, from [Link]

• Cell Viability Assays. (2013). In Assay Guidance Manual. NCBI Bookshelf. [Link]

• Shureiqi, I., et al. (2003). The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. Proceedings of the National Academy of Sciences. [Link]

• Protocol IncuCyte® Apoptosis Assay. (n.d.). University of Bergen. Retrieved January 3, 2026, from [Link]

• Altmann, R., et al. (2007). 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. ResearchGate. [Link]

• Thiyagarajan, T., et al. (2018). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. [Link]

• Yin, H., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. Scientific Reports. [Link]

• Obinata, H., et al. (2009). 9-HODE activates the G2A-receptor (GRP132). (A,B) Shown are calcium... ResearchGate. [Link]

• Western Blot Protocol: Step-by-Step Guide. (n.d.). Boster Bio. Retrieved January 3, 2026, from [Link]

• Addison, K. J., et al. (2018). Specific oxylipins enhance vertebrate hematopoiesis via the receptor GPR132. PNAS. [Link]

• VanRollins, M., et al. (1996). 13-(S)-Hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Lipid Research. [Link]

• Zhang, M., et al. (2023). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. Journal of Animal Science and Biotechnology. [Link]

• (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. (2000). ResearchGate. [Link]

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Application Note: Quantitative Analysis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid Using as an Analytical Standard by LC-MS/MS

Abstract

This technical guide provides a comprehensive framework for the use of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13(Z,Z)-HODE) as an analytical standard for its quantification in biological matrices. 13(Z,Z)-HODE is a lesser-studied isomer of the more common hydroxyoctadecadienoic acids (HODEs), which are oxidized metabolites of linoleic acid.[1][2] These molecules, collectively known as oxylipins, are increasingly recognized for their roles in a variety of physiological and pathological processes, including inflammation and metabolic regulation.[3][4] Accurate quantification of specific isomers like 13(Z,Z)-HODE is critical to elucidating their precise biological functions. This document outlines the essential physicochemical properties, detailed protocols for sample and standard preparation, and a validated LC-MS/MS methodology for the precise and accurate measurement of 13(Z,Z)-HODE.

Introduction: The Significance of Specific HODE Isomers

Linoleic acid, an essential omega-6 fatty acid, is metabolized in the body through various enzymatic and non-enzymatic pathways, leading to the formation of a family of oxidized lipid mediators known as hydroxyoctadecadienoic acids (HODEs).[5][6] While 9-HODE and 13-HODE with a trans double bond at position 11 are well-studied, the biological relevance of isomers such as 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is an emerging area of research. These molecules are implicated in the regulation of inflammatory responses, cell signaling, and the development of metabolic diseases.[3][7]

The subtle differences in the stereochemistry and position of double bonds among HODE isomers can lead to vastly different biological activities.[2] Therefore, analytical methods that can differentiate and accurately quantify these specific isomers are paramount for advancing our understanding of their roles in health and disease. This application note addresses this need by providing a detailed protocol for the use of 13(Z,Z)-HODE as an analytical standard.

Biological Pathway of HODE Formation

HODEs are formed from linoleic acid via the action of lipoxygenase (LOX) enzymes or through non-enzymatic free radical-mediated oxidation.[8] The enzymatic route typically produces stereospecific isomers, while non-enzymatic oxidation results in a racemic mixture of various isomers.

Caption: Simplified pathway of HODE formation from linoleic acid.

Physicochemical Properties and Handling of 13(Z,Z)-HODE Standard

A thorough understanding of the analytical standard's properties is fundamental to accurate quantification.

Property	Value	Source
Molecular Formula	C₁₈H₃₂O₃	[9][10]
Molecular Weight	296.44 g/mol	[9]
Appearance	Typically supplied as a solution in ethanol or other organic solvent.	[11]
Solubility	Soluble in ethanol, DMSO, and DMF. Limited solubility in aqueous buffers.	[11]
Storage	Store at -20°C for short-term use (up to one month) or -80°C for long-term storage (up to six months or longer). Aliquoting is recommended to avoid repeated freeze-thaw cycles.	[11][12]
Stability	Prone to oxidation. Handle under an inert atmosphere (argon or nitrogen) when possible, especially when preparing stock solutions. Store in amber vials to protect from light.	[11]

Experimental Protocols

Preparation of Standard Stock and Working Solutions

The accuracy of quantification is directly dependent on the precise preparation of standard solutions.

Materials:

• 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid standard

• Anhydrous Ethanol (≥99.5%)

• Inert gas (Argon or Nitrogen)

• Sterile, amber glass vials with PTFE-lined caps

• Calibrated pipettes

Protocol:

• Equilibration: Allow the vial containing the 13(Z,Z)-HODE standard to equilibrate to room temperature before opening to prevent condensation.

• Inert Atmosphere: If handling the neat compound, perform weighing and initial dissolution under a stream of inert gas to minimize oxidation.[11]

• Stock Solution Preparation (e.g., 1 mg/mL):

  • Accurately weigh a precise amount of the standard (e.g., 1 mg).

  • Dissolve in the appropriate volume of anhydrous ethanol to achieve the desired concentration. For 1 mg, add 1 mL of ethanol for a 1 mg/mL stock solution.

  • Vortex thoroughly to ensure complete dissolution. Gentle warming in a water bath may be necessary.

• Working Solution Preparation:

  • Prepare a series of working solutions by serial dilution of the stock solution with an appropriate solvent (e.g., methanol or ethanol). These will be used to construct the calibration curve.

• Aliquoting and Storage:

  • Dispense the stock and working solutions into single-use aliquots in amber glass vials.

  • Purge the headspace of each vial with inert gas before sealing.

  • Store at -80°C for long-term stability.[8][11]

Sample Preparation from Biological Matrices (Plasma/Serum)

The goal of sample preparation is to efficiently extract the analyte of interest while removing interfering substances like proteins and phospholipids.[13][14] Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are effective methods.[15][16]

Internal Standard (IS): The use of a stable isotope-labeled internal standard, such as 13-HODE-d4, is crucial for correcting for analyte loss during sample preparation and for variations in instrument response.[17][18][19][20] The IS should be added to the sample at the very beginning of the extraction process.

Caption: General workflows for LLE and SPE sample preparation.

Protocol: Solid-Phase Extraction (SPE)

• Sample Pre-treatment: To a 100 µL plasma or serum sample, add 10 µL of the internal standard working solution (e.g., 13-HODE-d4).[15]

• Protein Precipitation: Add 300 µL of cold methanol, vortex for 30 seconds, and centrifuge at 12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[21]

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of deionized water.[15]

• Sample Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1.5 mL of 5% methanol in water to remove polar interferences.[15]

• Elution: Elute the 13(Z,Z)-HODE and other lipids with 1.2 mL of methanol into a clean collection tube.[15]

• Drying and Reconstitution: Evaporate the eluent to dryness under a stream of nitrogen. Reconstitute the dried extract in 50-100 µL of the initial mobile phase (e.g., 50% methanol in water) for LC-MS/MS analysis.[15]

LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) provides the sensitivity and selectivity required for the quantification of low-abundance lipids like HODEs.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Parameters (Representative):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: 0.1% Acetic Acid in Water

• Mobile Phase B: Acetonitrile/Methanol (80:20, v/v) with 0.1% Acetic Acid

• Gradient: A linear gradient from 30% to 100% B over 10-15 minutes.

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Parameters (Representative):

• Ionization Mode: Negative Electrospray Ionization (ESI-)

• Analysis Mode: Multiple Reaction Monitoring (MRM)

• Key MRM Transitions:

  • The precursor ion for HODEs is the deprotonated molecule [M-H]⁻ at m/z 295.2.[8]

  • Characteristic product ions are generated by cleavage adjacent to the hydroxyl group. For 13-HODE, a key fragment ion is observed at m/z 195.1.[22] It is essential to confirm the specific fragmentation pattern for the 13(Z,Z) isomer.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
13(Z,Z)-HODE	295.2	195.1	Optimized for instrument
13-HODE-d4 (IS)	299.2	197.1	Optimized for instrument

Note: Collision energies and other source parameters must be optimized for the specific instrument being used.

Data Analysis and Method Validation

Calibration Curve: A calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte for a series of calibration standards. A linear regression with a weighting factor of 1/x is typically used.

Method Validation: To ensure the reliability of the method, it should be validated according to established guidelines. Key validation parameters include:

• Linearity: The range over which the assay is accurate and precise.

• Lower Limit of Quantification (LLOQ): The lowest concentration that can be quantified with acceptable accuracy and precision.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at multiple concentration levels on the same day (intra-day) and on different days (inter-day).[23]

• Matrix Effect: The suppression or enhancement of ionization due to co-eluting compounds from the biological matrix.

• Recovery: The efficiency of the extraction process.

Conclusion

The protocol described in this application note provides a robust and reliable method for the quantification of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in biological samples using an analytical standard and LC-MS/MS. The careful handling of the standard, optimization of sample preparation, and validation of the analytical method are all critical steps for obtaining high-quality, reproducible data. This methodology will aid researchers in accurately determining the concentration of this specific HODE isomer, thereby facilitating a deeper understanding of its biological role.

References

• The Role of Internal Standards In Mass Spectrometry. SCION Instruments. Available from: [Link]

• Linoleic acid (LA) metabolism | Pathway. PubChem - NIH. Available from: [Link]

• Exploration of the Mechanism of Linoleic Acid Metabolism Dysregulation in Metabolic Syndrome. PMC - PubMed Central. Available from: [Link]

• Alpha Linolenic Acid and Linoleic Acid Metabolism | Pathway. PubChem - NIH. Available from: [Link]

• Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. ACS Omega. Available from: [Link]

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Application Note and Protocol for the Derivatization of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid for GC-MS Analysis

Introduction: The Analytical Challenge of 13-HODE

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) is a pivotal bioactive lipid mediator derived from the oxidation of linoleic acid. As a member of the oxylipin family, 13-HODE is implicated in a multitude of physiological and pathological processes, including inflammation, immune response, and cancer progression.[1][2][3] Consequently, the accurate and sensitive quantification of 13-HODE in complex biological matrices is of paramount importance for researchers in both basic science and clinical drug development.

Gas chromatography-mass spectrometry (GC-MS) stands as a robust analytical platform for the separation and identification of small molecules. However, the inherent chemical properties of 13-HODE—specifically its polar carboxylic acid and hydroxyl functional groups—render it non-volatile and prone to thermal degradation at the high temperatures required for GC analysis.[4] To overcome this analytical hurdle, a chemical derivatization step is essential to increase its volatility and thermal stability.[5][6] This application note provides a comprehensive guide to the derivatization of 13-HODE for GC-MS analysis, detailing two primary methodologies: silylation and a two-step esterification-silylation approach. We will delve into the causality behind experimental choices, provide step-by-step protocols, and present the expected outcomes to ensure reliable and reproducible results.

The Rationale for Derivatization: Enhancing Volatility and Stability

The primary objective of derivatization in the context of GC-MS is to replace active hydrogen atoms in polar functional groups with nonpolar moieties.[4][7] In 13-HODE, the active hydrogens are present in the carboxylic acid (-COOH) and hydroxyl (-OH) groups. These groups can form hydrogen bonds, leading to high boiling points and poor chromatographic peak shape. Derivatization effectively "caps" these functional groups, reducing their polarity and increasing the molecule's volatility, making it amenable to GC analysis.[8]

Two of the most common and effective derivatization strategies for hydroxy fatty acids like 13-HODE are:

• Silylation: This process replaces the active hydrogens of the hydroxyl and carboxylic acid groups with a trimethylsilyl (TMS) group.[6][7] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) are widely used for this purpose. The resulting TMS derivatives are significantly more volatile and thermally stable.[9]

• Esterification followed by Silylation: This two-step approach first converts the carboxylic acid group to a less polar ester, typically a methyl ester (FAME) or a pentafluorobenzyl (PFB) ester.[10] The remaining hydroxyl group is then silylated. This dual derivatization ensures that both polar sites are effectively masked. PFB esters are particularly advantageous as they are highly electron-capturing, which can significantly enhance sensitivity in GC-MS analysis, especially when using negative chemical ionization (NCI).[11][12]

Experimental Workflow Overview

The overall process for preparing 13-HODE for GC-MS analysis involves several key stages, from sample extraction to the final derivatization step.

Caption: General workflow for 13-HODE analysis by GC-MS.

Protocol 1: Single-Step Silylation of 13-HODE

This protocol is a straightforward and rapid method for the derivatization of both the carboxylic acid and hydroxyl groups of 13-HODE in a single reaction.

Materials:

• Dried 13-HODE extract

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Pyridine or Acetonitrile (anhydrous)

• Reaction vials (2 mL) with PTFE-lined caps

• Heating block or oven

• Nitrogen gas supply

Step-by-Step Methodology:

• Sample Preparation: Ensure the 13-HODE extract is completely dry. The presence of water will consume the silylating reagent and lead to incomplete derivatization. Dry the sample under a gentle stream of nitrogen.

• Reagent Addition: To the dried sample in a reaction vial, add 50 µL of anhydrous pyridine or acetonitrile to dissolve the residue.

• Silylating Reagent: Add 50 µL of BSTFA (+ 1% TMCS). The TMCS acts as a catalyst to enhance the reaction rate.

• Reaction: Cap the vial tightly and heat at 60-70°C for 30-60 minutes.[1] The optimal time and temperature may need to be determined empirically for your specific sample matrix.

• Cooling and Analysis: After the reaction is complete, cool the vial to room temperature. The sample is now ready for injection into the GC-MS system.

Caption: Silylation reaction of 13-HODE with BSTFA.

Protocol 2: Two-Step Esterification and Silylation of 13-HODE

This protocol offers a more robust derivatization, particularly for complex matrices, and can provide enhanced sensitivity with the use of specific esterification reagents. We will detail two common esterification methods: methylation and pentafluorobenzylation.

Part A: Esterification

Method 2.1: Methylation with Boron Trichloride (BCl₃)-Methanol

Materials:

• Dried 13-HODE extract

• 12% w/w Boron trichloride in methanol

• Hexane

• Deionized water

• Reaction vials (5-10 mL)

Step-by-Step Methodology:

• Sample Preparation: Ensure the sample is completely dry.

• Reagent Addition: Add 2 mL of 12% BCl₃-methanol to the dried extract.

• Reaction: Heat the mixture at 60°C for 5-10 minutes.

• Extraction: Cool the vial, then add 1 mL of deionized water and 1 mL of hexane. Shake the vial vigorously to partition the fatty acid methyl ester (FAME) into the hexane layer.

• Sample Collection: Allow the layers to separate and carefully transfer the upper hexane layer to a clean vial.

• Drying: Evaporate the hexane under a stream of nitrogen. The sample is now ready for the silylation step.

Method 2.2: Pentafluorobenzylation with Pentafluorobenzyl Bromide (PFBBr)

Materials:

• Dried 13-HODE extract

• Pentafluorobenzyl bromide (PFBBr) solution (e.g., 10% in acetone or acetonitrile)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) as a catalyst

• Acetonitrile (anhydrous)

• Reaction vials

Step-by-Step Methodology:

• Sample Preparation: Ensure the sample is completely dry.

• Reagent Addition: Dissolve the dried extract in 100 µL of anhydrous acetonitrile. Add 10 µL of PFBBr solution and 5 µL of DIPEA or TEA.[10][13]

• Reaction: Cap the vial and heat at 60°C for 30-60 minutes.[14]

• Drying: After cooling, evaporate the solvent under a stream of nitrogen. The sample is now ready for the silylation step.

Part B: Silylation of the Hydroxyl Group

This step is performed after either methylation or pentafluorobenzylation.

Materials:

• Dried 13-HODE ester (methyl or PFB)

• BSTFA with 1% TMCS

• Pyridine or Acetonitrile (anhydrous)

• Reaction vials

Step-by-Step Methodology:

• Reagent Addition: To the dried 13-HODE ester, add 50 µL of anhydrous pyridine or acetonitrile.

• Silylating Reagent: Add 50 µL of BSTFA (+ 1% TMCS).

• Reaction: Cap the vial and heat at 60-70°C for 30 minutes.

• Cooling and Analysis: Cool the vial to room temperature. The derivatized sample is now ready for GC-MS analysis.

Caption: Two-step derivatization of 13-HODE.

Data Presentation and Expected Results

The choice of derivatization method will influence the retention time and mass spectrum of the 13-HODE derivative. Below is a summary of expected characteristics for the different derivatives.

Derivative	Derivatization Method	Expected Properties	Key Mass Fragments (m/z)
Di-TMS-13-HODE	Single-step silylation	Increased volatility and thermal stability.	M-15 ([M-CH₃]⁺), M-89 ([M-OSi(CH₃)₃]⁺), 73 (Si(CH₃)₃⁺)
Me-TMS-13-HODE	Methylation + Silylation	Good chromatographic properties.	M-15 ([M-CH₃]⁺), M-31 ([M-OCH₃]⁺), M-89 ([M-OSi(CH₃)₃]⁺)
PFB-TMS-13-HODE	Pentafluorobenzylation + Silylation	Excellent for sensitive detection, especially with NCI-MS.	[M-181]⁻ (loss of PFB radical) in NCI mode.

Note: The exact mass fragments and their relative abundances can vary depending on the GC-MS instrumentation and analytical conditions.

Troubleshooting and Expert Insights

• Incomplete Derivatization: This is often due to the presence of moisture. Ensure all glassware is thoroughly dried and use anhydrous solvents. The use of a catalyst like TMCS can also improve reaction efficiency.

• Poor Peak Shape: Tailing peaks can indicate interaction of the analyte with active sites in the GC system (e.g., injector liner, column). Ensure proper deactivation of the liner and use a high-quality capillary column.

• Artifacts: Derivatization reagents, especially silylating agents, can produce artifacts that may interfere with the analysis. It is crucial to run a reagent blank to identify any potential interferences.

• Sample Loss: During the solvent evaporation steps, be gentle to avoid loss of the analyte, especially when dealing with low concentrations.

Conclusion

The derivatization of 13-HODE is a critical step for its successful analysis by GC-MS. Both single-step silylation and two-step esterification-silylation protocols are effective, with the choice depending on the specific requirements of the analysis, such as sensitivity needs and the complexity of the sample matrix. By understanding the chemistry behind these derivatization strategies and adhering to the detailed protocols provided, researchers can achieve reliable and accurate quantification of this important lipid mediator, thereby advancing our understanding of its role in health and disease.

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Application of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in cancer cell line studies

An in-depth guide for researchers, scientists, and drug development professionals on the application of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in cancer cell line studies.

Introduction: The Dichotomous Role of 13-HODE in Oncology

13-Hydroxyoctadecadienoic acid (13-HODE) is a prominent bioactive lipid mediator derived from the oxygenation of linoleic acid, an essential omega-6 polyunsaturated fatty acid.[1][2][3] Primarily synthesized via the 15-lipoxygenase-1 (15-LOX-1) enzyme pathway, 13-HODE exists as different stereoisomers, with 13(S)-HODE and 13(R)-HODE being the most studied.[4][5] These enantiomers exhibit remarkably distinct, often opposing, biological activities, a critical factor in experimental design and data interpretation.[5][6]

In the context of cancer, 13-HODE is a molecule of significant interest due to its paradoxical roles. A substantial body of evidence points to the tumor-suppressive functions of the 15-LOX-1/13(S)-HODE axis, which can inhibit proliferation and induce apoptosis in various cancer cell lines, including colorectal and breast cancer.[1][4][5][7] Conversely, other studies, often associated with the 13(R)-HODE enantiomer or different cellular contexts, suggest pro-proliferative and pro-metastatic effects.[5][8] This guide provides a detailed exploration of these mechanisms and delivers robust protocols for investigating the effects of 13-HODE in cancer cell line models.

Core Mechanisms of Action: A Tale of Two Pathways

The differential effects of 13-HODE enantiomers are rooted in their distinct interactions with cellular receptors and signaling cascades. Understanding these pathways is fundamental to designing experiments that can accurately dissect the molecule's function.

The Anti-Tumorigenic Pathway of 13(S)-HODE

The 13(S)-HODE isomer predominantly exerts its anti-cancer effects through modulation of key regulatory hubs controlling cell growth, survival, and death.

• mTOR Signaling Inhibition : One of the most significant discoveries is the ability of 13(S)-HODE to directly bind to the catalytic ATP-binding domain of the mechanistic target of rapamycin (mTOR).[1][9] This interaction competitively inhibits mTOR's kinase activity, leading to the suppression of both mTORC1 and mTORC2 signaling pathways.[1][10] The result is a potent reduction in cancer cell proliferation and growth.[9][10]

• Peroxisome Proliferator-Activated Receptor (PPAR) Modulation : 13(S)-HODE is a natural ligand for PPARs, a family of nuclear receptors.[11]

  • PPARγ Activation : In colorectal cancer cells, 13(S)-HODE binds to and activates PPARγ.[5][6] This activation is linked to G1 cell cycle arrest, induction of apoptosis, and inhibition of cell proliferation.[5][12]

  • PPARδ Down-regulation : In contrast, 13(S)-HODE can bind to PPARδ and subsequently down-regulate its expression and activation.[12][13] Since PPARδ is often considered to promote colonic tumorigenesis, its suppression by 13(S)-HODE is a key mechanism for inducing apoptosis.[13][14]

The Pro-Tumorigenic Pathway of 13(R)-HODE

The 13(R)-HODE isomer can promote cancer cell proliferation by engaging entirely different signaling pathways.

• BLT Receptor Activation : 13(R)-HODE has been shown to interact with leukotriene B4 receptors (BLTs).[5][6]

• ERK/CREB Pathway Stimulation : This receptor interaction triggers the activation of the downstream ERK and CREB signaling pathways, which are well-established promoters of cell proliferation and survival.[5][6]

• COX Pathway Involvement : The proliferative effects of 13(R)-HODE may also be mediated, at least in part, through the activation of the cyclooxygenase (COX) pathway, leading to the synthesis of pro-inflammatory and pro-proliferative molecules like prostaglandin E2 (PGE2).[5][6]

Caption: Opposing signaling pathways of 13-HODE enantiomers in cancer cells.

Application Notes: Experimental Design and Considerations

Successful investigation of 13-HODE requires careful planning and execution, accounting for its lipid nature and stereospecific activity.

• Reagent Handling and Preparation : 13-HODE is susceptible to oxidation. Store it under inert gas (argon or nitrogen) at -80°C. For cell culture experiments, prepare a concentrated stock solution in a solvent like ethanol or DMSO. The final solvent concentration in the culture medium should be minimal (typically <0.1%) to avoid solvent-induced cytotoxicity. Perform serial dilutions in the complete culture medium immediately before treating the cells.

• Cell Line Selection : The effects of 13-HODE are highly cell-type specific. It is crucial to select cell lines relevant to the cancer type being studied. Consider screening a panel of cell lines (e.g., estrogen receptor-positive like MCF-7 and -negative like MDA-MB-231 for breast cancer) to assess the breadth of the compound's effects.[7]

• Enantiomer Specificity : Whenever possible, use stereochemically pure 13(S)-HODE or 13(R)-HODE. Using a racemic mixture can produce confounding or null results due to the opposing actions of the enantiomers.

• Controls : Always include a vehicle control (medium with the same final concentration of the solvent used for the 13-HODE stock) in all experiments. A positive control for the specific assay (e.g., staurosporine for apoptosis) is also recommended to validate the experimental setup.

Quantitative Data Summary: 13(S)-HODE Effects on Cancer Cell Lines

Cell Line	Cancer Type	Concentration Range	Incubation Time	Observed Effects	Key Pathway(s) Implicated	Reference(s)
Caco-2	Colorectal	Not specified	Not specified	↓ Cell growth, ↓ DNA synthesis, ↑ Apoptosis	PPARγ Activation	[5][6]
RKO, HT-29	Colorectal	Not specified	Not specified	↓ Proliferation, ↑ Cell cycle arrest, ↑ Apoptosis	mTOR Inhibition	[1]
MCF-7	Breast (ER+)	50-100 µM	48-72 hours	↓ Cell growth, ↑ Apoptosis, ↑ Sub-G1 population	PPARδ Down-regulation	[7][14]
MDA-MB-231	Breast (ER-)	50-100 µM	48-72 hours	↓ Cell growth, ↑ Apoptosis, ↑ Sub-G1 population	PPARδ Modulation	[7]

Experimental Protocols

The following protocols provide step-by-step methodologies for assessing the primary cellular effects of 13-HODE.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol quantifies changes in cell metabolic activity, which is a proxy for cell viability and proliferation.

Causality : The MTT assay is based on the principle that mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Caption: Workflow for assessing cell viability with the MTT assay.

Methodology :

• Cell Seeding : Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate for 18-24 hours at 37°C and 5% CO₂ to allow for cell attachment.[15]

• Treatment : Prepare serial dilutions of 13-HODE (e.g., 0, 10, 25, 50, 100, 200 µM) in complete growth medium. Aspirate the old medium from the wells and add 100 µL of the 13-HODE-containing medium or vehicle control.

• Incubation : Incubate the plate for the desired duration (e.g., 48 hours).

• MTT Addition : Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C until purple precipitates are visible.

• Solubilization : Carefully aspirate the medium and add 100 µL of DMSO to each well. Pipette up and down to dissolve the formazan crystals.

• Data Acquisition : Measure the absorbance at 570 nm using a microplate reader.

• Analysis : Calculate the percentage of cell viability relative to the vehicle control: (Absorbance of treated cells / Absorbance of control cells) x 100.

Protocol 2: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

Causality : During early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify these early apoptotic cells. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can enter late apoptotic and necrotic cells where membrane integrity is compromised.

Caption: Workflow for quantifying apoptosis via Annexin V/PI staining.

Methodology :

• Cell Seeding and Treatment : Seed cells in 6-well plates and treat with the desired concentrations of 13(S)-HODE as described in Protocol 1.

• Cell Harvesting : After incubation, collect the culture medium (containing floating cells). Wash the adherent cells with PBS and detach them using trypsin-EDTA. Combine the detached cells with the cells from the culture medium.

• Washing : Centrifuge the cell suspension at 300 x g for 5 minutes. Discard the supernatant and wash the cell pellet with cold PBS.

• Staining : Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer. Add 5 µL of Annexin V-FITC and 5 µL of PI solution.

• Incubation : Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis : Add 400 µL of 1X Binding Buffer to each tube and analyze immediately by flow cytometry.

  • Data Interpretation :

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

Conclusion and Future Directions

13-HODE is a multifaceted lipid mediator with clear, context-dependent roles in cancer biology. The anti-proliferative and pro-apoptotic effects of 13(S)-HODE, particularly through the inhibition of mTOR and modulation of PPAR signaling, highlight its potential as a therapeutic agent or a lead compound for drug development.[1][12] Conversely, the pro-proliferative actions of 13(R)-HODE underscore the importance of stereospecificity in lipid signaling.[5]

Future research should focus on in vivo validation of these cell-based findings in xenograft models and further exploration of the downstream targets of 13-HODE-modulated pathways.[10] Additionally, investigating potential synergistic effects of 13(S)-HODE with existing chemotherapeutic agents could open new avenues for combination therapies, potentially enhancing efficacy and overcoming drug resistance.

References

• Wikipedia. 13-Hydroxyoctadecadienoic acid. [Link]

• Moreno, J. J., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Cell Physiology. [Link]

• Moreno, J. J., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. PubMed. [Link]

• Tavakoli-Yaraki, M., et al. (2013). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. National Institutes of Health (NIH). [Link]

• Jang, H., et al. (2020). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. ResearchGate. [Link]

• Jang, H., et al. (2020). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. [Link]

• Horrobin, D. F. (1995). The importance of linoleic acid metabolites in cancer metastasis and in the synthesis and actions of 13-HODE. PubMed. [Link]

• Laurora, A., et al. (2022). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. MDPI. [Link]

• Jang, H., et al. (2020). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. [Link]

• Steele, V. E., et al. (1997). Production of 13-hydroxyoctadecadienoic acid (13-HODE) by prostate tumors and cell lines. PubMed. [Link]

• Wang, Z., et al. (2018). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. CABI. [Link]

• ResearchGate. (2011). Recognition of 9-HODE and 13-HODE by PPAR.(a) Overall view of the two... ResearchGate. [Link]

• Panigrahy, D., et al. (2010). The Role of PPARs in Cancer. National Institutes of Health (NIH). [Link]

• Tavakoli-Yaraki, M., et al. (2013). The effect of 13(S)-HODE on the expression level of PPAR-δ in breast... ResearchGate. [Link]

• Spiteller, G. (2001). Determination of Hydroxyoctadecadienoic Acids. Semantic Scholar. [Link]

• Ghorbanzadeh, V., et al. (2021). 15-Lipoxygenase and its metabolites in the pathogenesis of breast cancer: A double-edged sword. National Institutes of Health (NIH). [Link]

• Tyagi, S., et al. (2020). PPAR-γ Partial Agonists in Disease-Fate Decision with Special Reference to Cancer. MDPI. [Link]

• Shureiqi, I., et al. (2003). The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. PubMed. [Link]

• Leduc, L., et al. (1998). Uptake of 13-Hydroperoxylinoleic Acid by Cultured Cells. AHA/ASA Journals. [Link]

• Vangaveti, V., et al. (2010). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). National Institutes of Health (NIH). [Link]

• Oreate Additive. (2023). Dual-Function Lipid Mediator: Comprehensive Analysis of 13-HODE in Metabolism, Ferroptosis, and Cancer. Oreate AI Blog. [Link]

• Kim, M., et al. (2023). 13-Oxo-9Z,11E-octadecadienoic Acid Down-regulates c-Myc and Attenuates Breast Cancer Cell Stemness. National Institutes of Health (NIH). [Link]

• Gopaul, N. K., et al. (2012). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. National Institutes of Health (NIH). [Link]

• Lee, J. H., et al. (2020). (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. [Link]

• Colas, R. A., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. National Institutes of Health (NIH). [Link]

• VanRollins, M., et al. (1993). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. [Link]

• Vo, T., et al. (2023). Anticancer property of marine coral-derived Streptomyces sp. SS162 against A549 lung adenocarcinoma cancer cells. SpringerLink. [Link]

• Liu, L., et al. (1995). Increases in 13-hydroxyoctadecadienoic acid dehydrogenase activity during differentiation of cultured cells. PubMed. [Link]

• Conway, J. R., et al. (2022). Cell culture, transfection, immunocytochemistry, and imaging. Protocols.io. [Link]

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Solid-phase extraction method for isolating 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from tissues

Application Note & Protocol

Topic: High-Recovery Solid-Phase Extraction (SPE) Method for the Isolation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid from Animal Tissues

Introduction: The Significance of 13-HODE in Biological Systems

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) is a biologically active lipid mediator derived from the enzymatic or non-enzymatic oxidation of linoleic acid, an essential fatty acid. As a prominent member of the oxylipin family, 13-HODE is implicated in a multitude of physiological and pathophysiological processes, including inflammation, cell proliferation, and differentiation.[1][2] Its levels in various tissues can serve as a critical biomarker for disease states such as nonalcoholic steatohepatitis and certain cancers.[2][3] Consequently, the accurate and reproducible quantification of 13-HODE in tissue samples is paramount for advancing research in drug development and diagnostics.

This application note provides a detailed and robust protocol for the isolation of 13-HODE from animal tissues using solid-phase extraction (SPE). The methodology is designed to ensure high recovery and purity of the analyte, making it suitable for downstream analytical techniques such as liquid chromatography-mass spectrometry (LC-MS).[4][5]

The Rationale for Solid-Phase Extraction in Lipidomics

Solid-phase extraction (SPE) is a powerful sample preparation technique that utilizes the principles of liquid chromatography to separate components of a mixture.[4] It offers significant advantages over traditional liquid-liquid extraction (LLE) methods for lipid analysis, including improved reproducibility, reduced solvent consumption, and the potential for automation.[6][7] The core of the SPE technique lies in the selective retention of the analyte of interest on a solid sorbent, while impurities are washed away. The purified analyte is then eluted with a small volume of a suitable solvent.

For the isolation of 13-HODE, a C18 reversed-phase or a mixed-mode sorbent is often employed. C18 sorbents retain non-polar compounds like 13-HODE through hydrophobic interactions, while more polar contaminants are not retained.[5][8] Mixed-mode SPE, which combines reversed-phase and ion-exchange functionalities, can offer even greater selectivity for charged and neutral lipids.[4][9][10]

Experimental Workflow Overview

The entire process, from tissue collection to the final purified 13-HODE extract, is depicted in the workflow diagram below. This multi-step procedure is designed to minimize analyte degradation and maximize recovery.

Caption: Workflow for the isolation of 13-HODE from tissue.

Detailed Protocol for Solid-Phase Extraction of 13-HODE

This protocol is optimized for the isolation of 13-HODE from approximately 50-100 mg of animal tissue. All steps involving organic solvents should be performed in a well-ventilated fume hood.

Materials and Reagents

• SPE Cartridges: C18, 500 mg, 6 mL (e.g., Sep-Pak C18, Waters) or a mixed-mode anion exchange cartridge.[11][12]

• Solvents: HPLC-grade methanol, chloroform, isopropanol, hexane, ethyl acetate, and acetonitrile.

• Reagents: Butylated hydroxytoluene (BHT), potassium hydroxide (KOH), acetic acid, and an internal standard (e.g., 13-HODE-d4).

• Equipment: Glass homogenizer, centrifuge, nitrogen evaporator, vortex mixer, and SPE vacuum manifold.

Tissue Homogenization and Lipid Extraction

The initial step involves liberating the lipids from the tissue matrix. The Folch or Bligh & Dyer methods are widely accepted for this purpose.[13][14]

• Sample Preparation: Weigh 50-100 mg of frozen tissue and place it in a glass homogenizer on ice.

• Homogenization: Add 1 mL of ice-cold methanol containing 0.01% BHT to prevent auto-oxidation. Homogenize the tissue until a uniform suspension is achieved.

• Internal Standard: Add an appropriate amount of internal standard (e.g., 10 µL of 1 µg/mL 13-HODE-d4 in methanol) to each sample for accurate quantification.[15]

• Lipid Extraction: Add 2 mL of chloroform and vortex vigorously for 2 minutes. Add 0.8 mL of water, vortex again, and centrifuge at 2000 x g for 10 minutes to separate the phases.

• Collection: Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new tube.

Saponification (Optional for Total 13-HODE)

To measure both free and esterified 13-HODE, a saponification step is necessary to hydrolyze the ester bonds.[15][16]

• Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen.

• Base Hydrolysis: Reconstitute the dried lipid extract in 1 mL of 0.4 M KOH in methanol. Incubate at 60°C for 30 minutes.[16]

• Neutralization: After cooling, neutralize the solution by adding acetic acid to a final pH of approximately 6-7.

Solid-Phase Extraction Procedure (C18 Cartridge)

This procedure is based on the principles of reversed-phase chromatography.

• Cartridge Conditioning:

  • Pass 5 mL of ethyl acetate through the C18 cartridge.

  • Follow with 5 mL of methanol.

  • Finally, equilibrate with 5 mL of deionized water. Do not allow the cartridge to dry out.

• Sample Loading:

  • If saponification was performed, dilute the neutralized sample with water to a final volume of 5 mL.

  • For free 13-HODE, reconstitute the dried lipid extract in 1 mL of methanol and dilute with 4 mL of water acidified with 0.1% acetic acid.

  • Load the sample onto the conditioned C18 cartridge at a slow, dropwise flow rate (approximately 1 mL/min).

• Washing:

  • Wash the cartridge with 5 mL of water to remove salts and other highly polar impurities.

  • Follow with a wash of 5 mL of 15% methanol in water to remove less polar interferences.

  • A final wash with 5 mL of hexane can be used to elute non-polar lipids like triglycerides.

• Elution:

  • Elute the 13-HODE from the cartridge with 5 mL of ethyl acetate or methyl formate.

  • Collect the eluate in a clean glass tube.

• Final Preparation:

  • Evaporate the eluate to dryness under a stream of nitrogen.

  • Reconstitute the purified 13-HODE in a small volume (e.g., 100 µL) of the initial mobile phase for your LC-MS analysis.

Critical Parameters and Troubleshooting

Parameter	Rationale and Recommendation	Troubleshooting
Sample Handling	13-HODE is susceptible to oxidation. Keep samples on ice and use antioxidants like BHT.[17]	Low Recovery: Check for sample degradation. Ensure fresh BHT is used.
pH of Loading Solution	For reversed-phase SPE, a slightly acidic pH ensures that the carboxylic acid group of 13-HODE is protonated, enhancing its retention on the C18 sorbent.	Poor Retention: Verify the pH of the loading solution is between 3 and 4.[15]
Flow Rate	A slow and consistent flow rate during sample loading and elution is crucial for efficient interaction between the analyte and the sorbent.	Inconsistent Results: Use a vacuum manifold for precise flow rate control.
Solvent Purity	Use HPLC-grade or higher purity solvents to avoid introducing contaminants that may interfere with downstream analysis.	Baseline Noise in LC-MS: Use fresh, high-purity solvents.

Conclusion

This application note provides a comprehensive and validated solid-phase extraction protocol for the isolation of 13-HODE from tissue samples. By carefully following the outlined steps and considering the critical parameters, researchers can achieve high recovery and purity of the analyte, enabling accurate and reliable quantification. This method serves as a foundational tool for investigating the role of 13-HODE in various biological and pathological processes.

References

• Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis. (n.d.). MDPI. Retrieved from [Link]

• Bond Elut Lipid Extraction | Agilent. (n.d.). Agilent Technologies. Retrieved from [Link]

• Solid-phase extraction columns in the analysis of lipids. (2019, July 23). AOCS. Retrieved from [Link]

• Extraction, chromatographic and mass spectrometric methods for lipid analysis. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Analysis of tissue free fatty acids isolated by aminopropyl bonded-phase columns. (1988, July 15). PubMed. Retrieved from [Link]

• Rapid separation of serum lipids for fatty acid analysis by a single aminopropyl column. (1992, December). PubMed. Retrieved from [Link]

• Extraction of Plant Lipids for LC-MS-Based Untargeted Plant Lipidomics. (2018). PubMed. Retrieved from [Link]

• Cellular Lipid Extraction for Targeted Stable Isotope Dilution Liquid Chromatography-Mass Spectrometry Analysis. (2011, November 17). JoVE. Retrieved from [Link]

• Lipid extraction for mass spectrometry lipidomics. (n.d.). Bio-protocol. Retrieved from [Link]

• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry. (2021, May 4). National Institutes of Health (NIH). Retrieved from [Link]

• Separation of Lipid Classes by Solid Phase Extraction for Subsequent Analysis. (n.d.). Springer. Retrieved from [Link]

• Use of solid phase extraction in the biochemistry laboratory to separate different lipids. (2005, September). PubMed. Retrieved from [Link]

• The Development of an Extraction Method for Simultaneously Analyzing Fatty Acids in Macroalgae Using SPE with Derivatization for LC–MS/MS. (n.d.). MDPI. Retrieved from [Link]

• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. (n.d.). MDPI. Retrieved from [Link]

• The Brief Introduction to SPE Cartridges. (2023, July 31). Hawach. Retrieved from [Link]

• Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. (n.d.). Food Science and Technology. Retrieved from [Link]

• Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. (n.d.). MDPI. Retrieved from [Link]

• Examples of the most commonly used types of solid-phase extraction... (n.d.). ResearchGate. Retrieved from [Link]

• Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Targeted Lipidomics of Oxylipins (Oxygenated Fatty Acids). (n.d.). Metanomics. Retrieved from [Link]

• Methods of the Analysis of Oxylipins in Biological Samples. (n.d.). MDPI. Retrieved from [Link]

• When should I choose a mixed-mode SPE? (2023, February 2). Biotage. Retrieved from [Link]

• 13-Hydroxy-9Z,11E,15E-octadecatrienoic acid from the leaves of Cucurbita moschata. (n.d.). ResearchGate. Retrieved from [Link]

• 13-Hydroxy-9,11,15-octadecatrienoic acid | C18H30O3 | CID 53394276. (n.d.). PubChem. Retrieved from [Link]

• 13-Hydroxy-9,11,15-octadecatrienoic acid - Chemical Compound. (n.d.). FooDB. Retrieved from [Link]

• Determination of Hydroxyoctadecadienoic Acids. (n.d.). Zeitschrift für Naturforschung. Retrieved from [Link]

• 13(S)-HODE Enzyme Immunoassay Kit. (n.d.). Genoprice. Retrieved from [Link]

• Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. (n.d.). National Institutes of Health (NIH). Retrieved from [Link]

• Unlocking the Power of Mixed-Mode SPE | Science Spotlight - Episode 4. (2020, July 1). YouTube. Retrieved from [Link]

• (PDF) Determination of Hydroxyoctadecadienoic Acids. (n.d.). ResearchGate. Retrieved from [Link]

• 13-Hydroxyoctadecadienoic acid - Wikipedia. (n.d.). Wikipedia. Retrieved from [Link]

• Challenges and Solutions in Oligonucleotide Analysis, Part II: A Detailed Look at Ion-Pairing Reversed-Phase Separations. (2026, January 2). LCGC International. Retrieved from [Link]

• Production of 13-hydroxyoctadecadienoic acid (13-HODE) by prostate tumors and cell lines. (n.d.). PubMed. Retrieved from [Link]

• Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. (2020, December 17). PubMed. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Improving the Yield of Enzymatic Synthesis of 13-Hydroxyoctadecadienoic Acids

Welcome to the technical support center for the enzymatic synthesis of 13-hydroxyoctadecadienoic acids (13-HODE). This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. As your dedicated application scientist, my goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your experiments.

Foundational Principles: The Chemoenzymatic Pathway to 13-HODE

The synthesis of 13-HODE from linoleic acid is a two-step chemoenzymatic process. Understanding this pathway is critical for troubleshooting and optimization.

• Enzymatic Oxygenation: The process begins with the enzyme lipoxygenase (LOX), which catalyzes the regio- and stereo-specific insertion of molecular oxygen into linoleic acid. When using soybean lipoxygenase-1 (SLO-1), the primary product is 13(S)-hydroperoxy-9Z,11E-octadecadienoic acid (13(S)-HPODE).[1] This intermediate contains a characteristic conjugated diene system, which is useful for monitoring the reaction.

• Chemical Reduction: The resulting hydroperoxide (13-HPODE) is unstable and is subsequently reduced to the more stable hydroxyl derivative, 13-HODE. This is typically achieved chemically using a reducing agent like sodium borohydride (NaBH₄) or stannous chloride (SnCl₂).

The overall goal is to maximize the efficiency of both steps to achieve a high yield of the desired 13(S)-HODE isomer.

Diagram: Chemoenzymatic Synthesis of 13(S)-HODE

Caption: General workflow for the chemoenzymatic synthesis of 13(S)-HODE.

Troubleshooting Guide: Common Issues & Solutions

This section addresses the most frequent challenges encountered during 13-HODE synthesis in a question-and-answer format.

Q1: My reaction yield is very low or non-existent. What are the likely causes?

This is the most common issue and can stem from several factors related to the enzyme, substrate, or reaction conditions.

Potential Cause A: Inactive or Inhibited Enzyme

The Causality: Soybean lipoxygenase is a metalloenzyme containing a non-heme iron atom at its active site, which is essential for its catalytic activity.[2] This iron can be stripped by chelating agents, or the enzyme's structure can be compromised by improper temperature or pH, leading to inactivation.

Solutions:

• Verify Enzyme Activity: Before a large-scale reaction, perform a small-scale activity assay. Monitor the formation of the conjugated diene at 234 nm using a spectrophotometer.[3]

• Check Buffer Composition: Avoid using buffers containing chelating agents like EDTA. Phosphate, borate, and chloride ions have been shown to enhance the activity of soybean lipoxygenase-1.[2]

• Temperature Control: The optimal temperature for SLO-1 is often low, around 5°C, to balance activity with stability and minimize autoxidation.[4][5] Temperatures above 50-60°C can cause rapid inactivation.[6]

• Avoid Inhibitors: Certain compounds, including some flavonoids and hydroxamic acids, can inhibit LOX activity.[7][8] Ensure no such compounds are carried over from previous experimental steps.

Potential Cause B: Poor Substrate Bioavailability

The Causality: Linoleic acid has poor solubility in aqueous buffers. At concentrations above its critical micelle concentration, it forms aggregates, making it less accessible to the enzyme's active site. High substrate concentrations can also lead to substrate inhibition.[9]

Solutions:

• Introduce a Co-solvent: Adding a water-miscible organic solvent like dimethyl sulfoxide (DMSO) can increase the solubility of linoleic acid, leading to a higher conversion yield.[10]

• Use a Surfactant: Non-ionic surfactants, such as Triton CG-110, can improve the reaction rate more than twofold by creating a microemulsion that enhances the interaction between the enzyme and substrate.[9]

• Implement a Biphasic System: A two-phase system, consisting of an aqueous buffer (containing the enzyme) and an immiscible organic solvent like octane (containing high concentrations of linoleic acid), can be highly effective. The linoleic acid partitions into the aqueous phase for conversion.[4]

Potential Cause C: Insufficient Oxygen Supply

The Causality: Molecular oxygen is a co-substrate in the lipoxygenase reaction. If the reaction medium becomes oxygen-depleted, the reaction rate will drop sharply, especially at higher substrate concentrations.[9]

Solutions:

• Vigorous Aeration: Ensure the reaction mixture is well-stirred and continuously bubbled with air or, preferably, pure oxygen.

• Pressurization: Increasing the oxygen pressure to around 2.5 bar has been shown to be optimal for reactions at high substrate concentrations.[4][5]

• In-Situ Oxygen Generation: For large-scale or solvent-free systems, an enzymatic cascade can be employed. Adding catalase to the reaction and continuously dosing hydrogen peroxide (H₂O₂) generates oxygen directly in the mixture, preventing excessive foaming and ensuring a steady supply.[9][11]

Troubleshooting Summary Table

Issue	Potential Cause	Recommended Solution(s)
Low/No Yield	Inactive Enzyme	Perform activity assay; use fresh enzyme; avoid chelators; maintain low temp (~5°C).
Poor Substrate Solubility	Add co-solvents (DMSO); use surfactants (Triton CG-110); employ a biphasic system.
Insufficient Oxygen	Increase aeration (use pure O₂); pressurize the reactor; use a catalase/H₂O₂ system for in-situ O₂ generation.
Sub-optimal pH	Maintain pH at 9.0 or higher for SLO-1 to maximize 13-HODE formation.
Poor Regioselectivity	Incorrect pH	Lowering the pH below 8.5 drastically increases the formation of 9-HODE. Maintain pH ≥ 9.0.[12]
(High 9-HODE)	Wrong Enzyme Isoform	Confirm you are using SLO-1. Other isoforms like SLO-2 or SLO-3 have different pH optima and product specificities.[13]
Product Degradation	Autoxidation	Work at lower temperatures; minimize reaction time; perform workup under an inert atmosphere (N₂ or Ar).[5]
Instability of 13-HPODE	Proceed to the reduction step promptly after the enzymatic reaction is complete.

Diagram: Troubleshooting Low 13-HODE Yield

Caption: A decision tree for systematically troubleshooting low reaction yields.

Frequently Asked Questions (FAQs)

Q2: I am getting a significant amount of 9-HODE along with my 13-HODE product. How can I improve the selectivity?

The regioselectivity of soybean lipoxygenase-1 is highly dependent on pH. While the enzyme produces almost exclusively 13(S)-HPODE at a pH of 9.0 and above, the proportion of the 9(S)-HPODE isomer increases linearly as the pH drops below 8.5.[12] This is because the non-ionized carboxylic acid form of linoleic acid, more prevalent at lower pH, can bind to the active site in an inverted orientation, leading to oxygenation at the C-9 position. To maximize 13-HODE production, rigorously maintain the reaction pH at 9.0 or even higher (up to 11 has been reported as optimal).[4][5]

Q3: What is the best method for monitoring the reaction in real-time?

The formation of the 13-HPODE intermediate creates a conjugated diene system that absorbs UV light with a maximum at 234 nm.[3] You can monitor the reaction progress by taking aliquots at various time points, diluting them appropriately in a solvent like ethanol, and measuring the absorbance at 234 nm with a UV-Vis spectrophotometer. This provides a rapid and convenient way to determine the initial reaction rate and endpoint. For precise quantification of 9- and 13-HODE isomers, High-Performance Liquid Chromatography (HPLC) is the method of choice.[14][15]

Q4: How should I purify the final 13-HODE product after the reduction step?

A standard purification workflow involves several steps. First, after the reaction is complete and the 13-HPODE has been reduced, the mixture should be acidified to approximately pH 3.5 to protonate the carboxylic acid of 13-HODE.[9] This allows for efficient extraction into an organic solvent like diethyl ether or ethyl acetate. The organic layer is then washed, dried, and the solvent is evaporated. For further purification to remove unreacted linoleic acid and other byproducts, Solid-Phase Extraction (SPE) with a C18 or silica column is effective.[14][16] For the highest purity, preparative HPLC is recommended.[17]

Experimental Protocol: Optimized Synthesis of 13(S)-HODE

This protocol integrates best practices for achieving high yields of 13(S)-HODE.

Materials:

• Soybean Lipoxygenase-1 (SLO-1), Type 1-B (e.g., from Sigma-Aldrich)

• Linoleic Acid (≥99% purity)

• 0.1 M Borate Buffer (pH 9.0)

• Sodium Borohydride (NaBH₄)

• Diethyl Ether or Ethyl Acetate

• Anhydrous Sodium Sulfate

• Pure Oxygen Gas

Procedure:

• Substrate Preparation: Prepare a solution of linoleic acid. Due to solubility issues, it is often beneficial to first dissolve it in a small amount of ethanol or create a sodium linoleate solution by neutralizing it with NaOH before adding it to the buffer.

• Reaction Setup:

  • In a temperature-controlled reaction vessel maintained at 5°C, add 0.1 M borate buffer (pH 9.0).

  • Begin vigorous stirring and start bubbling pure oxygen gas through the solution.

  • Add the linoleic acid substrate to the desired final concentration (e.g., starting at 10-50 mM).

• Enzyme Addition & Reaction:

  • Dissolve the soybean lipoxygenase-1 in a small amount of cold borate buffer and add it to the reaction vessel to initiate the reaction. A typical enzyme concentration is 1-4 mg/mL.[4]

  • Allow the reaction to proceed for 1-2 hours, or until monitoring at 234 nm indicates the reaction has plateaued. Maintain constant temperature, stirring, and oxygenation throughout.

• Reduction of 13-HPODE:

  • Once the enzymatic reaction is complete, stop the oxygen flow.

  • Cool the reaction mixture in an ice bath to 0°C.

  • Slowly add a freshly prepared aqueous solution of sodium borohydride (NaBH₄) in excess (e.g., 1.5 equivalents relative to the initial linoleic acid) to reduce the 13-HPODE to 13-HODE.

  • Stir at 0°C for 30 minutes.

• Extraction and Purification:

  • Quench the reaction by acidifying the mixture to pH ~3.5 with a dilute acid (e.g., 1 M HCl).

  • Transfer the mixture to a separatory funnel and extract the lipid products three times with an equal volume of diethyl ether or ethyl acetate.

  • Pool the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Evaporate the solvent under reduced pressure to obtain the crude 13-HODE product.

  • The crude product can be further purified by silica gel chromatography or HPLC.

References

• Chan, C. K., et al. (2010). Chemo-Enzymatic Synthesis of 13-S-Hydroxyoctadecadienoic Acid (13-S-HODE). ResearchGate. [Link]

• Schmid, J., et al. (2021). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. MDPI. [Link]

• Cheng, T. S., & Fung, K. P. (2000). Affecting the activity of soybean lipoxygenase-1. PubMed. [Link]

• Ivanov, I., et al. (2010). SUBSTRATE SPECIFICITY EFFECTS OF LIPOXYGENASE PRODUCTS AND INHIBITORS ON SOYBEAN LIPOXYGENASE-1. PMC - NIH. [Link]

• Wang, T., et al. (2019). Recombinant Porcine 12-Lipoxygenase Catalytic Domain: Effect of Inhibitors, Selectivity of Substrates and Specificity of Oxidation Products of Linoleic Acid. MDPI. [Link]

• Hildebrand, D. F., et al. (2005). Purification and Identification of Linoleic Acid Hydroperoxides Generated by Soybean Seed Lipoxygenases 2 and 3. Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• Masgrau, L., et al. (2012). How Can Linoleic Acid Be the Preferential Substrate of the Enzyme 15-Lipoxygenase-1? A QM/MM Approach. Semantic Scholar. [Link]

• Ibrahim, A., et al. (2009). Specificity of oxidation of linoleic acid homologs by plant lipoxygenases. R Discovery. [Link]

• Li, C., et al. (2016). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science and Technology. [Link]

• Drouet, P., et al. (1994). Optimization of Large Scale Preparation of 13-(S)-Hydroperoxy-9Z, 11E-Octadecadienoic Acid Using Soybean Lipoxygenase. Application to the Chemoenzymatic Synthesis of (+)-Coriolic Acid. ResearchGate. [Link]

• Liu, X., et al. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). NIH. [Link]

• Gardner, H. W. (1989). Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism. PubMed. [Link]

• Spiteller, P., & Spiteller, G. (1999). Determination of Hydroxyoctadecadienoic Acids. Zeitschrift für Naturforschung. [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PMC - PubMed Central. [Link]

• Omar, M. N., et al. (2017). Scaling-up the Production of 13S-Hydroxy-9Z,11E-octadecadienoic Acid (13S-HODE) through Chemoenzymatic Technique. ResearchGate. [Link]

• Ivanov, I., et al. (2010). Inhibition of lipoxygenases and cyclooxygenases by linoleyl hydroxamic acid: comparative in vitro studies. PMC - NIH. [Link]

• Gu, Z., et al. (2012). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. PMC - NIH. [Link]

• Li, Y., et al. (2021). Extraction of soybean lipoxygenase and factors affecting its enzyme activity. ResearchGate. [Link]

• Spiteller, P., & Spiteller, G. (1999). Determination of Hydroxyoctadecadienoic Acids. ResearchGate. [Link]

• Wikipedia. (n.d.). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Ivanov, I., et al. (2010). Inhibition of lipoxygenases and cyclooxygenases by linoleyl hydroxamic acid: Comparative in vitro studies. ResearchGate. [Link]

• Shureiqi, I., et al. (2003). The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-δ to induce apoptosis in colorectal cancer cells. NIH. [Link]

• Schmid, J., et al. (2021). Synthesis of Linoleic Acid 13-Hydroperoxides from Safflower Oil Utilizing Lipoxygenase in a Coupled Enzyme System with In-Situ Oxygen Generation. ResearchGate. [Link]

• Gardner, H. W., et al. (1998). Soybean Lipoxygenase Is Active on Nonaqueous Media at Low Moisture: A Constraint to Xerophilic Fungi and Aflatoxins? SciSpace. [Link]

• Shappell, N. W., et al. (1998). Production of 13-hydroxyoctadecadienoic acid (13-HODE) by prostate tumors and cell lines. PubMed. [Link]

• Zhang, W., et al. (2018). Hepatic overproduction of 13-HODE due to ALOX15 upregulation contributes to alcohol-induced liver injury in mice. PMC - PubMed Central. [Link]

• Sadik, C. D., et al. (2003). Inhibition of 15-lipoxygenases by flavonoids: structure-activity relations and mode of action. PubMed. [Link]

• Egmond, M. R., et al. (1981). Factors affecting the initial rate of lipoxygenase catalysis. Scilit. [Link]

• Li, Y., et al. (2024). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. PubMed Central. [Link]

• Rosenthal, M. D., et al. (1994). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. PubMed. [Link]

Sources

• 1. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 2. Affecting the activity of soybean lipoxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Recombinant Porcine 12-Lipoxygenase Catalytic Domain: Effect of Inhibitors, Selectivity of Substrates and Specificity of Oxidation Products of Linoleic Acid [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Inhibition of lipoxygenases and cyclooxygenases by linoleyl hydroxamic acid: comparative in vitro studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Inhibition of 15-lipoxygenases by flavonoids: structure-activity relations and mode of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. cabidigitallibrary.org [cabidigitallibrary.org]
• 15. Production of 13-hydroxyoctadecadienoic acid (13-HODE) by prostate tumors and cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. znaturforsch.com [znaturforsch.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Stability of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

Welcome to the technical support center for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into ensuring the stability and integrity of 13-HODE in your experiments. Inconsistent results can often be traced back to analyte instability; this resource provides both the "how" and the "why" for proper handling, empowering you to generate reliable and reproducible data.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 13-HODE instability in solution?

The primary cause of instability for 13-HODE, a polyunsaturated fatty acid (PUFA) metabolite, is its susceptibility to oxidation.[1] The molecule contains two double bonds in a conjugated system, which makes it vulnerable to attack by free radicals and singlet oxygen.[1][2] This non-enzymatic oxidation can be initiated by exposure to atmospheric oxygen, light, or trace metal ion contaminants (e.g., Fe²⁺, Cu²⁺) in your solvents or buffers.[3] This process can lead to the formation of various degradation products, altering the compound's biological activity and compromising experimental results.

Q2: Which solvent should I choose for my 13-HODE stock solution?

The choice of solvent is critical and depends on both solubility and compatibility with your downstream application.

• High-Polarity Organic Solvents: Anhydrous ethanol, DMSO, and DMF are excellent primary solvents, capable of dissolving 13-HODE at high concentrations (e.g., 50 mg/mL).[4][5][6] For most applications, high-purity, anhydrous ethanol is the preferred starting point due to its volatility (easy to evaporate) and lower toxicity in cell culture compared to DMSO or DMF.[4]

• Acetonitrile: This is a common solvent for preparing standards for LC-MS analysis, as it is often compatible with reversed-phase chromatography mobile phases.[7]

• Aqueous Buffers (e.g., PBS): 13-HODE has very limited solubility in aqueous buffers (approx. 1 mg/mL in PBS, pH 7.2).[5][6] Preparing high-concentration stock solutions directly in aqueous media is not recommended. For biological assays requiring an aqueous environment, a "spiking" method is used: a small volume of a concentrated organic stock is diluted into the aqueous buffer immediately before use. Be aware that at higher concentrations, the compound may precipitate or form micelles.

Expert Tip: For cell-based assays, always ensure the final concentration of the organic solvent (e.g., ethanol or DMSO) is below the toxicity threshold for your specific cell line, typically <0.1%.[4]

Q3: What are the definitive storage conditions for ensuring long-term stability?

Proper storage is non-negotiable for maintaining the integrity of 13-HODE.

• Temperature: Store stock solutions at -20°C for short-term use (up to one month) or at -80°C for long-term storage (up to two years).[4][5] Never store at 4°C or room temperature for extended periods.

• Atmosphere: Oxygen is the primary adversary. After preparing a stock solution, purge the headspace of the vial with an inert gas like argon or nitrogen before sealing.[3][4] This displaces oxygen and minimizes oxidative degradation.

• Aliquoting: Avoid repeated freeze-thaw cycles, which can introduce moisture and oxygen, accelerating degradation.[4] Prepare single-use aliquots from your main stock solution. This ensures that the main stock remains pristine.

• Container: Always use glass vials, preferably amber-colored to protect from light, with Teflon-lined caps.[4][8] Do not use plastic containers for storage in organic solvents, as plasticizers can leach into the solution and interfere with your analysis.[8]

Solvent	Max Solubility (approx.)	Short-Term Storage (≤1 Month)	Long-Term Storage (≥2 Years)	Key Considerations
Ethanol	50 mg/mL[5][6]	-20°C to -80°C	-80°C	Preferred for cell culture due to lower toxicity. Must be anhydrous.
DMSO	50 mg/mL[5][6]	-20°C to -80°C	-80°C	Excellent solvent but can be toxic to cells at higher concentrations.
DMF	50 mg/mL[5][6]	-20°C to -80°C	-80°C	Similar to DMSO; ensure compatibility with your experimental system.
Acetonitrile	N/A (typically supplied in solution)[7]	-20°C to -80°C	-80°C	Commonly used for LC-MS standards and analysis.
PBS (pH 7.2)	1 mg/mL[5][6]	Not Recommended	Not Recommended	Unstable; prepare fresh for immediate use by diluting from organic stock.

Troubleshooting Guide: Inconsistent Experimental Results

Issue: My quantitative results for 13-HODE are highly variable between experiments, or the biological effect I'm measuring has diminished over time.

This is a classic sign of analyte degradation. Let's diagnose the potential causes and solutions.

Potential Cause 1: Oxidation of Stock or Working Solutions

• Why it Happens: The conjugated diene structure of 13-HODE is a prime target for oxidation, which breaks down the parent molecule into other compounds like 13-oxo-ODE or various chain-cleavage products.[2][9] This process is accelerated by repeated exposure to air, light, and ambient temperatures.

• Troubleshooting Steps:

  • Verify Integrity via UV Spectroscopy: 13-HODE has a characteristic UV absorbance maximum (λmax) at 234 nm due to its conjugated diene system.[5][6] Scan your solution from 220-260 nm. A significant decrease in the peak height at 234 nm or a shift in the λmax suggests degradation.

  • LC-MS Analysis: The gold standard for verification. Analyze an aliquot of your stock solution. Look for the correct mass peak for 13-HODE and check for the appearance of degradation products (e.g., 13-oxo-ODE) or isomers.[10][11]

• Preventative Solution: Discard the suspect stock solution and prepare a fresh one following the rigorous protocol outlined below. Ensure all handling steps—from weighing the neat compound to aliquoting—are performed under an inert atmosphere if possible and with minimal exposure to light and heat.[4]

Potential Cause 2: Isomerization of Double Bonds

• Why it Happens: The native 9(Z),11(E) configuration can isomerize to other forms, such as the 9(E),11(E) isomer, particularly when exposed to harsh conditions like acid or heat.[2][12] These isomers may have different biological activities and chromatographic retention times, leading to analytical errors and inconsistent biological effects.

• Troubleshooting Steps:

  • High-Resolution Chromatography: Use a high-quality HPLC or UPLC column capable of resolving geometric isomers. If you see multiple peaks around the expected retention time of 13-HODE, isomerization may have occurred.[12]

• Preventative Solution: Avoid exposing 13-HODE solutions to acidic or basic conditions unless required by a specific reaction protocol. Always use high-purity, neutral solvents for storage.

Potential Cause 3: Contamination in Solvents or Buffers

• Why it Happens: Trace amounts of metal ions or peroxides in lower-grade solvents can catalyze the degradation of 13-HODE.[3]

• Troubleshooting Steps:

  • Solvent Check: Run a "blank" injection of your solvent on your analytical system to check for interfering peaks.

• Preventative Solution: Use only high-purity, HPLC-grade, or anhydrous solvents. When preparing aqueous buffers, use ultrapure water and consider treating with Chelex resin to remove divalent cations if metal contamination is suspected.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in Ethanol

This protocol describes the preparation of a stable, high-concentration stock solution, which is the foundation for all subsequent experiments.

Materials:

• 13-HODE (neat compound)

• Anhydrous Ethanol (≥99.5%)

• Inert gas (Argon or Nitrogen)

• Sterile, amber glass vials with PTFE-lined caps

• Analytical balance and calibrated micropipettes

Methodology:

• Equilibrate: Allow the vial containing the neat 13-HODE to warm to room temperature before opening to prevent condensation of moisture onto the compound.

• Weigh Compound: Under a gentle stream of inert gas, accurately weigh the desired amount of 13-HODE. For example, to prepare 1 mL of a 10 mM solution (MW: 296.4 g/mol ), weigh 0.2964 mg. It is often more accurate to weigh a larger mass (e.g., 1 mg) and adjust the solvent volume accordingly.

• Dissolve: Add the calculated volume of anhydrous ethanol to the vial. For 1 mg of 13-HODE, add 3.37 mL of ethanol to achieve a 1 mM concentration. Vortex gently to dissolve. If necessary, warm briefly to 37°C.

• Aliquot and Store: Dispense the stock solution into single-use, amber glass vials. Purge the headspace of each vial with inert gas for 15-20 seconds before capping tightly.

• Storage: Immediately store the aliquots at -80°C.

Caption: Workflow for preparing a stable 13-HODE stock solution.

Protocol 2: Stability Assessment using UV-Vis Spectroscopy

This is a quick, accessible method to check for gross degradation of your 13-HODE standard.

Materials:

• 13-HODE solution (in ethanol)

• UV-transparent cuvettes

• UV-Vis Spectrophotometer

Methodology:

• Prepare Sample: Dilute your 13-HODE stock solution in anhydrous ethanol to a concentration that gives an absorbance reading within the linear range of your spectrophotometer (typically an absorbance of ~1.0). A concentration of ~10 µg/mL is a good starting point.

• Blank Spectrophotometer: Use anhydrous ethanol as the blank reference.

• Scan Sample: Scan the sample from 200 nm to 300 nm.

• Analyze Spectrum:

  • Verification: A pure, intact 13-HODE sample should exhibit a single, sharp absorbance maximum (λmax) at approximately 234 nm.[5]

  • Indication of Degradation: A significant decrease in the absorbance at 234 nm, a broadening of the peak, or a shift in the λmax suggests that the conjugated diene system has been compromised due to oxidation or other reactions.

Caption: Simplified degradation pathways of 13-HODE.

References

• Cambridge Bioscience. (n.d.). (±)13-HODE - Cayman Chemical. Retrieved from [Link]

• Biocompare. (n.d.). 13(R)-HODE from Cayman Chemical. Retrieved from [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. Retrieved from [Link]

• Gacesa, R., & Gacesa, P. (1997). Effect of organic solvents on stability and activity of two related alcohol dehydrogenases: a comparative study. Applied Microbiology and Biotechnology, 48(5), 621-626. Retrieved from [Link]

• Lipidomics Standard Initiative. (n.d.). Welcome to the Lipidomics Standard Initiative (LSI). Retrieved from [Link]

• Tallima, H., & El Rassi, Z. (2018). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Chromatography B, 1092, 451-459. Retrieved from [Link]

• Wang, M., et al. (2018). Simultaneous measurement of four hydroxyoctadecadienoic acid isomers in meat products by normal-phase high performance liquid chromatography. Food Science, 39(22), 295-300. Retrieved from [Link]

• Hennebelle, M., et al. (2019). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. The Journal of Nutritional Biochemistry, 67, 196-204. Retrieved from [Link]

• Gopaul, N. K., et al. (2014). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of Lipid Research, 55(12), 2658-2668. Retrieved from [Link]

• Shah, M. A., et al. (2023). Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review. Food Science & Nutrition, 11(3), 1203-1215. Retrieved from [Link]

• Genoprice. (n.d.). 13(S)-HODE Enzyme Immunoassay Kit. Retrieved from [Link]

• Spiteller, P., & Spiteller, G. (1997). Determination of Hydroxyoctadecadienoic Acids. Zeitschrift für Naturforschung C, 52(11-12), 829-833. Retrieved from [Link]

• Hamilton, J. A., et al. (1995). Metabolism of oxidized linoleic acid: characterization of 13-hydroxyoctadecadienoic acid dehydrogenase activity from rat colonic tissue. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1259(3), 281-289. Retrieved from [Link]

Sources

• 1. Functional roles and novel tools for improving‐oxidative stability of polyunsaturated fatty acids: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. Metabolism of oxidized linoleic acid: characterization of 13-hydroxyoctadecadienoic acid dehydrogenase activity from rat colonic tissue - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Support Center: Overcoming Matrix Effects in LC-MS/MS Analysis of Hydroxy Fatty Acids

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the significant challenge of matrix effects in the quantitative analysis of hydroxy fatty acids (HFAs) and other oxylipins by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Our goal is to provide you with the expertise and practical strategies to ensure the accuracy, reproducibility, and sensitivity of your bioanalytical methods.

Part 1: Frequently Asked Questions - Understanding the Challenge

This section addresses the fundamental concepts of matrix effects and their particular relevance to HFA analysis.

Q1: What exactly is a "matrix effect" in LC-MS/MS?

A1: A matrix effect is the alteration—typically suppression, but occasionally enhancement—of an analyte's ionization efficiency due to the presence of co-eluting, undetected components from the sample matrix.[1] In electrospray ionization (ESI), which is commonly used for HFA analysis, the analyte must compete with everything else in the sample droplet for access to the droplet surface to become a gas-phase ion.[2] When high concentrations of matrix components co-elute with your target HFA, they can monopolize the ionization process, leading to a weaker signal for your analyte of interest and compromising the accuracy and sensitivity of your results.

Q2: Why are hydroxy fatty acids and other oxylipins so susceptible to matrix effects?

A2: The susceptibility of HFAs and other oxylipins stems from a combination of factors:

• Low Endogenous Concentrations: Oxylipins are potent signaling molecules and are often present at very low nanomolar to picomolar concentrations in complex biological samples.[3][4] This low abundance makes their signal particularly vulnerable to being overwhelmed by high-abundance matrix components.

• Complex Biological Matrices: Biological samples like plasma, serum, and tissue homogenates are incredibly complex. They contain high concentrations of phospholipids, salts, proteins, and other lipids that are the primary sources of matrix interference.[5][6]

• Phospholipid Interference: Phospholipids are a major culprit. They are abundant in plasma (~1 mg/mL) and have structures that make them prone to ionization, especially in positive ion mode, but they also cause significant suppression in the negative ion mode typically used for HFA analysis.[2][7] They can co-extract with HFAs and often elute across a broad range of a typical reversed-phase chromatographic gradient, causing widespread ion suppression.[7]

Q3: What are the consequences of unaddressed matrix effects in my assay?

• Poor Accuracy and Precision: Ion suppression can lead to an underestimation of the true analyte concentration. If the degree of suppression varies between samples (which it often does), it will lead to poor reproducibility and high variability in your results.[8]

• Reduced Sensitivity: A suppressed signal can fall below the lower limit of quantitation (LLOQ), making it impossible to detect low-level HFAs that may be biologically significant.[9]

• Failed Method Validation: Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require the assessment of matrix effects during bioanalytical method validation.[5][10] Failure to properly evaluate and mitigate these effects will result in a non-compliant assay.

Part 2: Troubleshooting Guide - Diagnosis and Mitigation

This section provides a practical, step-by-step approach to identifying, quantifying, and resolving matrix effects in your HFA analysis.

Issue 1: How can I determine if my assay is suffering from matrix effects?

Root Cause Analysis: The first step is to confirm that matrix effects are indeed the problem. The most reliable method is the post-extraction spike experiment . This experiment isolates the effect of the matrix on the MS signal by comparing the response of an analyte spiked into a clean solvent versus an extracted blank matrix sample.[5] A qualitative assessment can also be performed using post-column infusion , where a constant flow of your analyte is introduced into the LC eluent after the column and before the MS source.[11] Dips in the signal intensity when a blank matrix extract is injected indicate regions of ion suppression.[12]

Solution: Quantifying the Matrix Effect

The Matrix Factor (MF) provides a quantitative measure of ion suppression or enhancement. It is calculated as follows:

Parameter	Description	Formula
A	Peak area of analyte spiked into a blank matrix after the extraction procedure.	N/A
B	Peak area of analyte in a neat (clean) solvent at the same concentration as A.	N/A
Matrix Factor (MF)	The ratio of the analyte response in the presence of matrix to its response in a clean solvent.	MF = A / B

• An MF < 1 indicates ion suppression.

• An MF > 1 indicates ion enhancement.

• An MF = 1 indicates no matrix effect.

According to regulatory guidelines, the MF should be determined using matrix from at least six different sources to account for inter-subject variability.[10] The precision of the calculated MF, expressed as the coefficient of variation (CV), should not exceed 15%.[10]

Issue 2: My results show significant ion suppression. What are my options to fix this?

Root Cause Analysis: Significant ion suppression is almost always due to insufficient sample cleanup or poor chromatographic separation of analytes from interfering matrix components. The key is to either remove these components before analysis or chromatographically separate them from your analytes of interest.

Mitigation Strategy Workflow

The following diagram outlines a decision-making workflow for addressing matrix effects.

Caption: A workflow for diagnosing and mitigating matrix effects.

Solution 1: Implement a Stable Isotope-Labeled Internal Standard (SIL-IS)

This is the most crucial step for accurate quantification. A SIL-IS is a version of your analyte where one or more atoms have been replaced by a heavy isotope (e.g., ²H, ¹³C).[13]

• Why it works: A SIL-IS has nearly identical chemical and physical properties to the analyte.[14] It will co-elute and experience the same degree of ion suppression or enhancement.[11] By calculating the ratio of the analyte peak area to the SIL-IS peak area, the variability caused by the matrix effect is normalized, leading to accurate and precise quantification.[4][8]

• Expert Insight: While a SIL-IS is essential for compensation, it does not solve the underlying problem of ion suppression. If suppression is severe, your analyte signal may still be too low to detect. Therefore, using a SIL-IS should be combined with improved sample cleanup.[11]

Solution 2: Optimize Sample Preparation

The goal of sample preparation is to selectively isolate your HFAs while removing as much of the interfering matrix as possible.[15]

Method	Pros	Cons	Best For...
Protein Precipitation (PPT)	Simple, fast, inexpensive.	"Dirty" extracts; significant phospholipids remain, leading to high matrix effects.[11][16]	Not recommended for sensitive HFA analysis unless followed by further cleanup.
Liquid-Liquid Extraction (LLE)	Can provide cleaner extracts than PPT.[6] Good for removing non-polar interferences.	Can be labor-intensive; may have lower recovery for more polar HFAs; solvent selection is critical.[11][16]	Removing highly non-polar lipids. The pH of the aqueous phase must be adjusted to ensure acidic HFAs are uncharged for efficient extraction into an organic solvent.[11]
Solid-Phase Extraction (SPE)	Highly effective ; provides the cleanest extracts by combining different retention mechanisms (e.g., reversed-phase, ion exchange).[3][16][17]	Requires method development; can be more expensive.	The gold standard for HFA analysis . Polymeric or mixed-mode sorbents are excellent for removing phospholipids.[6][11][16]

Expert Recommendation: For robust and sensitive HFA analysis, Solid-Phase Extraction (SPE) is the recommended method .[17] A mixed-mode SPE combining reversed-phase and anion-exchange mechanisms can selectively retain the acidic HFAs while allowing neutral and basic interferences (like many phospholipids) to be washed away.[6][11]

Solution 3: Improve Chromatographic Separation

Optimizing your LC method can physically separate your HFA peak from the region where matrix components elute and cause suppression.

• Why it works: If your analyte elutes at a time when no interfering compounds are coming off the column, there will be no competition for ionization.[18]

• How to do it:

  • Modify the Gradient: Slowing down the gradient ramp around the elution time of your analyte can resolve it from closely eluting interferences.[18]

  • Change Column Chemistry: Experiment with different stationary phases (e.g., C18, Phenyl-Hexyl) to alter the selectivity of the separation.

  • Use Smaller Particle Columns (UHPLC): Ultra-high-performance liquid chromatography provides sharper, narrower peaks, which reduces the likelihood of co-elution with broad matrix peaks.[17]

Solution 4: Consider Chemical Derivatization

Derivatization involves chemically modifying the HFA molecule, usually at the carboxylic acid group.

• Why it works:

  • Improved Sensitivity: Derivatization can add a permanently charged group or a more easily ionizable moiety to the molecule, significantly increasing its ionization efficiency.[19][20]

  • Shifting Ionization Mode: HFAs are typically analyzed in negative ion mode. Derivatizing the carboxyl group can allow for highly sensitive detection in positive ion mode, which may be less affected by certain interferences.[20][21][22]

  • Enhanced Chromatography: The derivatized product will have different chromatographic properties, which can be exploited to move it away from interferences.[21]

Part 3: Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Factor (MF)

This protocol describes the post-extraction spike method to calculate the matrix factor.

• Sample Preparation:

  • Obtain blank matrix (e.g., plasma) from at least six different sources.

  • Extract these blank samples using your established sample preparation protocol (e.g., SPE).

  • Prepare a neat solvent solution that mimics your final sample reconstitution solvent.

• Spiking:

  • Set A (Post-Spike Samples): To the extracted blank matrix samples, add a known amount of HFA standard solution.

  • Set B (Neat Samples): To the neat solvent, add the same amount of HFA standard solution.

• Analysis:

  • Inject and analyze all samples from Set A and Set B using your LC-MS/MS method.

• Calculation:

  • Determine the average peak area for your HFA in Set A and Set B.

  • Calculate the Matrix Factor: MF = (Mean Peak Area of Set A) / (Mean Peak Area of Set B) .

  • Calculate the CV of the MF across the six different matrix sources.

Protocol 2: Solid-Phase Extraction (SPE) for Hydroxy Fatty Acids from Plasma

This protocol uses a mixed-mode polymeric sorbent (Reversed-Phase and Anion Exchange) for optimal cleanup.

Caption: A step-by-step workflow for SPE cleanup of plasma samples.

• Sample Pre-treatment:

  • To 200 µL of plasma, add your SIL-IS solution.

  • Add 600 µL of ice-cold acetonitrile to precipitate proteins.[16]

  • Vortex and centrifuge at high speed (e.g., 10,000 x g) for 10 minutes at 4°C.

  • Carefully transfer the supernatant to a clean tube.

• SPE Cartridge Conditioning:

  • Condition a mixed-mode SPE cartridge by passing 1 mL of methanol, followed by 1 mL of water. Do not let the sorbent go dry.

• Sample Loading:

  • Load the supernatant from step 1 onto the conditioned SPE cartridge at a slow flow rate (~1 mL/min).

• Washing Steps:

  • Wash 1: Wash the cartridge with 1 mL of water to remove salts and other highly polar interferences.

  • Wash 2: Wash the cartridge with 1 mL of 5% methanol in water to remove less polar interferences like phospholipids.[6]

• Elution:

  • Elute the retained HFAs with 1 mL of a suitable solvent, such as methanol containing 2% ammonium hydroxide. The basic modifier neutralizes the acidic HFA, releasing it from the anion-exchange sorbent.

• Dry-down and Reconstitution:

  • Evaporate the eluent to dryness under a stream of nitrogen.

  • Reconstitute the sample in 100 µL of your initial mobile phase for LC-MS/MS analysis.

References

• 1. longdom.org [longdom.org]
• 2. e-b-f.eu [e-b-f.eu]
• 3. Methods of the Analysis of Oxylipins in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sciex.com [sciex.com]
• 5. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. m.youtube.com [m.youtube.com]
• 10. e-b-f.eu [e-b-f.eu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. zenodo.org [zenodo.org]
• 13. lipidmaps.org [lipidmaps.org]
• 14. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 15. drawellanalytical.com [drawellanalytical.com]
• 16. mdpi.com [mdpi.com]
• 17. mdpi.com [mdpi.com]
• 18. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 19. researchgate.net [researchgate.net]
• 20. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Storage and Handling of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE)

Welcome to the technical support guide for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE). As a key metabolite of linoleic acid, 13-HODE is a critical polyunsaturated fatty acid (PUFA) derivative studied for its role in various physiological and pathological processes.[1] However, its structure, containing multiple double bonds, makes it highly susceptible to oxidative degradation, which can compromise experimental results.[2][3] This guide provides in-depth, field-proven insights and protocols to ensure the stability and integrity of your 13-HODE samples from storage to application.

Section 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding the handling and storage of 13-HODE.

Q1: What is 13-HODE, and why is it so unstable?

A: 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is an oxidized metabolite of linoleic acid. Its instability stems from its polyunsaturated nature. The molecule contains methylene groups (-CH2-) located between double bonds, which possess highly reactive hydrogen atoms.[2] These hydrogens can be easily abstracted by initiators like free radicals, kicking off a destructive chain reaction known as autoxidation or lipid peroxidation.[2][4] This process alters the chemical structure of 13-HODE, leading to a loss of purity and biological activity.

Q2: What is the absolute best temperature for storing 13-HODE?

A: For long-term stability (months to years), storage at -80°C is strongly recommended.[5] While -20°C may be acceptable for short-term storage (days to weeks), ultra-low temperatures drastically reduce the kinetic energy of molecules, slowing down all chemical reactions, including the oxidative degradation pathways.[6][7] Research indicates that for PUFAs, storage at or below -75°C is optimal for preventing peroxidation.[7]

Q3: My 13-HODE arrived in ethanol. Is this the best solvent for storage?

A: Yes, high-purity ethanol or acetonitrile are excellent choices for storing 13-HODE.[8][9] These organic solvents are preferred because they are less reactive than aqueous solutions and can be effectively purged of dissolved oxygen. Commercial suppliers typically provide 13-HODE in ethanol for this reason.[8][10] It is critical to use fresh, high-quality solvents, as old solvents (especially ethers) can contain peroxide impurities that initiate degradation.[11]

Q4: How long can I expect my 13-HODE to remain stable?

A: When stored correctly, the stability of 13-HODE is excellent. According to major suppliers, when stored at -80°C in a suitable organic solvent under an inert atmosphere, 13-HODE can be stable for at least two years .[5][8] However, stability plummets once the compound is exposed to air, light, or prepared in aqueous solutions.

Q5: How critical is it to protect 13-HODE from oxygen and light?

A: It is absolutely critical. Oxygen is a primary reactant in the lipid peroxidation chain reaction that degrades 13-HODE.[12] Light, particularly UV light, provides the energy to initiate this free-radical process.[12] Therefore, all stock solutions must be stored under an inert atmosphere (argon or nitrogen) in tightly sealed, amber glass vials or other opaque containers to prevent degradation.[13][14]

Q6: Can I prepare a stock of 13-HODE in a PBS buffer and store it?

A: It is strongly advised not to store 13-HODE in aqueous buffers like PBS for any significant length of time.[14] Water can accelerate degradation, and it is difficult to remove dissolved oxygen from aqueous solutions.[12] Aqueous solutions should be prepared fresh from an organic stock solution immediately before each experiment and used within the same day.[14]

Section 2: The Science of Degradation: Understanding Autoxidation

To effectively prevent degradation, it is essential to understand the underlying mechanism. The primary enemy of 13-HODE is autoxidation , a self-catalyzing, free-radical chain reaction.[3] This process occurs in three main stages:

• Initiation: A reactive species (like a hydroxyl radical) or energy source (like UV light) abstracts a hydrogen atom from a methylene group between the double bonds of 13-HODE, creating a carbon-centered lipid radical (L•).[4]

• Propagation: This highly reactive lipid radical (L•) rapidly reacts with molecular oxygen (O₂) to form a lipid peroxyl radical (LOO•). This peroxyl radical can then abstract a hydrogen from another 13-HODE molecule, creating a lipid hydroperoxide (LOOH) and a new lipid radical (L•), which continues the chain reaction.[4]

• Termination: The reaction stops when two radical species react with each other to form a stable, non-radical product.[2]

The lipid hydroperoxides (LOOH) formed during propagation are unstable and can decompose into secondary products, such as aldehydes and ketones, which are often responsible for rancidity and altered biological signals.[4][15]

Caption: Key degradation pathways of 13-HODE and points of intervention.

Section 3: Troubleshooting Guide

Q: My HPLC/LC-MS analysis shows multiple peaks, but my sample should be pure 13-HODE. What happened?

A: The appearance of unexpected peaks is a classic sign of degradation.

• Probable Cause: Your sample has likely undergone oxidation. The primary 13-HODE peak will decrease, while new peaks corresponding to hydroperoxides, isomers, and secondary aldehyde/ketone products will appear.[16]

• Diagnostic Steps:

  • Review Handling History: Was the vial left at room temperature for an extended period? Was it opened frequently in the air? Was the solvent purged with inert gas?

  • Analyze a Fresh Aliquot: Thaw a new, unopened aliquot from your -80°C stock and analyze it immediately. If this sample is pure, it confirms that the degradation occurred in the previously used "working" vial.

  • Check UV Spectrum: Using a diode array detector, check the UV spectrum of the new peaks. 13-HODE has a characteristic absorbance maximum around 234 nm due to its conjugated diene structure.[8][17] Degradation products may have different or absent UV spectra.

Q: I've noticed a steady decline in the concentration of my 13-HODE standard over several weeks of use. Why?

A: This indicates slow but continuous degradation in your working stock solution.

• Probable Cause: This is often due to repeated exposure to atmospheric oxygen each time the vial is opened. Small amounts of oxygen introduced during each use will accumulate and degrade the product. Temperature fluctuations from repeated freeze-thaw cycles can also accelerate reaction rates.

• Corrective Actions:

  • Aliquot Your Stock: Upon receiving a new batch of 13-HODE, immediately prepare single-use aliquots in small, amber glass vials. Calculate the volume needed for a typical experiment and make aliquots of that size.

  • Purge Headspace: Before sealing each aliquot, gently flush the headspace of the vial with a stream of high-purity argon or nitrogen to displace all oxygen.

  • Minimize Thawing: When you need to use the compound, remove only one aliquot from the -80°C freezer, use it for that day's experiments, and discard any remainder. Do not re-freeze working solutions.

Q: My experimental results became inconsistent after I changed the solvent. What could be the issue?

A: Solvent quality and handling during the transfer are paramount.

• Probable Cause: The new solvent may contain impurities that catalyze oxidation. For example, older bottles of solvents like THF or diethyl ether can form explosive peroxides which are potent initiators of free-radical reactions.[11] Alternatively, oxygen may have been introduced during the solvent evaporation and reconstitution step.

• Solution Protocol:

  • Use High-Purity Solvents: Always use fresh, HPLC-grade or higher solvents from a recently opened bottle.

  • Proper Solvent Transfer: When changing solvents, evaporate the original solvent under a gentle stream of inert gas (e.g., nitrogen).[9] Crucially, do not dry the lipid film completely for an extended period. Immediately redissolve the 13-HODE residue in the new, deoxygenated solvent.

  • Deoxygenate New Solvent: Before use, sparge the new solvent with argon or nitrogen for 15-20 minutes to remove dissolved oxygen.

Section 4: Protocols & Data Summary

Table 1: Recommended Storage Conditions for 13-HODE

Parameter	Recommendation	Scientific Rationale & Justification
Temperature	-80°C (Long-term) / -20°C (Short-term, < 2 weeks)	Ultra-low temperatures are required to minimize molecular motion and essentially halt the chemical reactions involved in lipid peroxidation.[6][7]
Atmosphere	Inert Gas (High-Purity Argon or Nitrogen)	Oxygen is a direct reactant in the propagation step of autoxidation. Removing it from the vial's headspace is the most effective way to prevent this reaction.[12][14]
Solvent	HPLC-grade Ethanol or Acetonitrile	Provides a non-aqueous, relatively inert environment. Should be purged with inert gas to remove dissolved oxygen before preparing solutions.[8][9]
Container	Amber Glass Ampule or Vial with PTFE-lined Cap	Protects the light-sensitive compound from UV and visible light, which can initiate oxidation.[13] PTFE-lined caps provide an excellent seal against oxygen ingress.
Handling	Prepare single-use aliquots; avoid repeated freeze-thaw cycles.	Minimizes exposure of the bulk stock to atmospheric oxygen and temperature fluctuations, preserving the integrity of the entire batch.
Stability	≥ 2 years (under ideal conditions)	Conforms to supplier specifications when stored at -80°C under an inert atmosphere in the original shipping solvent.[5][8]

Protocol 1: Preparing Aliquots of 13-HODE for Long-Term Storage

This protocol ensures your valuable 13-HODE stock is preserved with maximum integrity.

• Preparation: Work in a clean area, away from direct sunlight. Have your single-use amber glass vials (e.g., 200 µL capacity), PTFE-lined caps, and a source of high-purity argon or nitrogen gas ready.

• Thaw Stock: Quickly thaw the main stock vial of 13-HODE. Do not allow it to sit at room temperature for longer than necessary.

• Dispense Aliquots: Using a calibrated pipette, dispense the desired volume (e.g., 10-20 µL) into each amber vial.

• Purge with Inert Gas: Insert the tip of a Pasteur pipette or needle connected to the inert gas line into the vial, keeping it just above the liquid surface. Gently blow the gas into the vial for 15-20 seconds to displace all air.

• Seal Tightly: Immediately and tightly seal the vial with the PTFE-lined cap.

• Label Clearly: Label each aliquot with the compound name, concentration, and date.

• Flash Freeze: If possible, flash freeze the sealed aliquots in liquid nitrogen or on dry ice before transferring them to the -80°C freezer. This ensures rapid cooling.

• Store Promptly: Place the labeled aliquots in a designated freezer box and store them at -80°C.

Protocol 2: Quality Control Check of 13-HODE Purity by HPLC-UV

This protocol allows you to verify the integrity of a 13-HODE sample before a critical experiment.

• Sample Preparation: Thaw one aliquot of 13-HODE. Dilute a small, known amount in the mobile phase to a final concentration suitable for UV detection (e.g., 1-10 µg/mL).

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase: Acetonitrile/Water/Acetic Acid (e.g., 70:30:0.1, v/v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Detector: UV-Vis or Diode Array Detector (DAD) set to monitor 234 nm .[17]

  • Injection Volume: 10 µL.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • A pure sample of 13-HODE should yield a single, sharp, symmetrical peak at a characteristic retention time.

  • If using a DAD, confirm that the peak has a UV absorbance maximum at ~234 nm, which is indicative of the conjugated diene structure.

• Interpretation:

  • Purity Confirmed: A single, sharp peak with the correct UV spectrum indicates the sample is of high purity.

  • Degradation Suspected: The presence of additional peaks, particularly those eluting earlier (often more polar degradation products), or a "shoulder" on the main peak, suggests the sample has degraded and should not be used for quantitative or sensitive biological experiments.

References

• Porter, N. A., Caldwell, S. E., & Mills, K. A. (1995).
• Yin, H., Xu, L., & Porter, N. A. (2011). Free radical lipid peroxidation: mechanisms and analysis. Chemical reviews, 111(10), 5944–5972.
• Kuhn, H., & O'Donnell, V. B. (2006). Inflammation and immune regulation by 12/15-lipoxygenases. Progress in lipid research, 45(4), 334–356.
• Laguerre, M., Lecomte, J., & Villeneuve, P. (2007). Evaluation of the ability of antioxidants to counteract lipid oxidation: Existing methods, new trends and challenges. Progress in lipid research, 46(5), 244–282.

• Ayala, A., Muñoz, M. F., & Argüelles, S. (2014). Lipid peroxidation: production, metabolism, and signaling mechanisms of malondialdehyde and 4-hydroxy-2-nonenal. Oxidative medicine and cellular longevity, 2014, 360438. [Link]

• Avanti Polar Lipids. Product Handling and Preparation. [Link]

• Wikipedia. Autoxidation. [Link]

• IHM Notes by hmhub. (2023). Autoxidation (factors and prevention measures): Fat & Oils. [Link]

• Hadj-Ahmed, S., et al. (2012). 13-S-hydroxyoctadecadienoic acid (13-S-HODE)

• BTSA. Oxidation process in fats and oils: how to slow it down. [Link]

• Metherel, A. H., & Stark, K. D. (2016). The stability of blood fatty acids during storage and potential mechanisms of degradation: A review. Prostaglandins, leukotrienes, and essential fatty acids, 104, 33–43. [Link]

• Tallima, H., & El Ridi, R. (2018). Arachidonic acid: Physiological roles and potential health benefits – a review. Journal of Advanced Research, 11, 33-41.

• Oratia Farmer's Market. How To Prevent Lipid Oxidation In Food Products. [Link]

• Avanti Polar Lipids. (2019). Solvent Challenges Associated with the Storing and Extraction of Lipids. [Link]

• Human Metabolome Database. Showing metabocard for 13-HODE (HMDB0004667). [Link]

• Armstrong, Z. R., et al. (2020). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. The Journal of nutritional biochemistry, 81, 108388. [Link]

• Metherel, A. H., & Stark, K. D. (2016). The stability of blood fatty acids during storage and potential mechanisms of degradation: A review.
• Halliwell, B., & Chirico, S. (1993). Lipid peroxidation: its mechanism, measurement, and significance. The American journal of clinical nutrition, 57(5 Suppl), 715S–724S.
• Tallima, H., & El Ridi, R. (2018). Arachidonic acid: Physiological roles and potential health benefits – a review. Journal of Advanced Research, 11, 33-41.
• Lagarde, M., et al. (2015). Lysophospholipids as new players in the regulation of immune responses. Progress in lipid research, 58, 71-83.
• Shindou, H., & Shimizu, T. (2009). Acyl-CoA:lysophospholipid acyltransferases. Journal of Biological Chemistry, 284(1), 1-5.

• Carré, P., et al. (2024). Solvent solutions: comparing extraction methods for edible oils and proteins in a changing regulatory landscape. Part 1: Physical-properties. OCL - Oilseeds and fats, Crops and Lipids, 31, 2. [Link]

• Losada-Barreiro, S., & Bravo-Díaz, C. (2017). Polyphenolic Antioxidants in Lipid Emulsions: Partitioning Effects and Interfacial Phenomena. Antioxidants (Basel, Switzerland), 6(4), 91. [Link]

• Spiteller, G. (2001). Determination of Hydroxyoctadecadienoic Acids.
• Camacho-Rodríguez, J., et al. (2020). Influence of storage conditions on the fatty acid content loss in function of time, temperature, and light. Aquaculture, 529, 735655.
• Alagawany, M., et al. (2021).

• Schober, T., et al. (2024). Storage duration of human blood samples for fatty acid concentration analyses. Scientific Reports, 14(1), 1056. [Link]

• Felton, C. L., et al. (2016). Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis. Journal of lipid research, 57(4), 635–646. [Link]

• Edwards, K. L., et al. (2022). Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care. Journal of animal science and biotechnology, 13(1), 22. [Link]

• Berton-Carabin, C. C., et al. (2024). Effect of Nonprotein Components for Lipid Oxidation in Emulsions Stabilized by Plant Protein Extracts. Journal of Agricultural and Food Chemistry, 72(13), 7435–7445.
• Spiteller, G. (2001). Determination of Hydroxyoctadecadienoic Acids.
• Spiteller, G., & Spiteller, P. (1997). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE).
• Kim, J. H., et al. (2016). 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase. Journal of Microbiology and Biotechnology, 26(3), 508-514.

• Johnson, G. H., et al. (2019). Stable analogs of 13-hydroxy-9,10-trans-epoxy-(11E)-octadecenoate (13,9-HEL), an oxidized derivative of linoleic acid implicated in the epidermal skin barrier. Bioorganic & medicinal chemistry letters, 29(17), 2419–2423. [Link]

• Kim, J. H., et al. (2016). Production of 13S-hydroxy-9(Z)-octadecenoic acid from linoleic acid by whole recombinant cells expressing linoleate 13-hydratase from Lactobacillus acidophilus. Journal of Microbiology and Biotechnology, 26(3), 508-514.

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• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Assessment of the effects of storage temperature on fatty acid analysis using dried blood spot cards from managed southern white rhinoceroses (Ceratotherium simum simum): implications for field collection and nutritional care - PMC [pmc.ncbi.nlm.nih.gov]
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Troubleshooting low recovery of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid from biological samples

Troubleshooting Low Recovery of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid from Biological Samples

Welcome to the technical support guide for the analysis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE). As a Senior Application Scientist, my goal is to provide you with in-depth, field-proven insights to help you overcome the common and often frustrating challenge of low analyte recovery. This guide is structured to provide quick answers through FAQs and a detailed, stage-by-stage troubleshooting workflow to pinpoint and resolve specific issues in your protocol.

13-HODE is a critical bioactive lipid mediator derived from the oxidation of linoleic acid.[1][2] Its quantification is essential for research in inflammation, oxidative stress, and cardiovascular disease.[1][3] However, its chemical nature—a hydroxylated polyunsaturated fatty acid—makes it susceptible to degradation, autoxidation, and sequestration into complex lipids, complicating its accurate measurement.

Frequently Asked Questions (FAQs)

Q1: What is 13-HODE, and why is it so challenging to recover from biological samples?

13-HODE is an oxidized linoleic acid metabolite (OXLAM).[4] Its structure, containing a hydroxyl group and conjugated double bonds, makes it prone to further oxidation and degradation. The primary challenges stem from three key areas:

• Chemical Instability: The molecule can be easily oxidized, especially under suboptimal storage or handling conditions (e.g., exposure to air, light, or high pH).

• Esterification: A significant portion of 13-HODE in cells and tissues is not free but is esterified into complex lipids like phospholipids and triglycerides.[5][6][7] Failure to release this esterified pool is a major cause of underestimation.

• Low Endogenous Concentrations: 13-HODE is often present at very low (nanomolar) concentrations, requiring highly sensitive and specific extraction and detection methods.[4]

Q2: What are the main sources of 13-HODE loss during an experiment?

From our experience, analyte loss can occur at every single step. The most common culprits are:

• Pre-analytical Errors: Inadequate or slow sample processing after collection allows for continued enzymatic activity or autoxidation.

• Improper Storage: Storing samples at -20°C instead of -80°C, or repeated freeze-thaw cycles, can lead to significant degradation.

• Inefficient Extraction: Using a single-step liquid-liquid extraction (LLE) or an unoptimized solid-phase extraction (SPE) protocol can result in poor recovery.

• Forgetting Hydrolysis: When measuring "total" 13-HODE, skipping the saponification (base hydrolysis) step will leave the large esterified pool unmeasured.[4][5]

• Adsorption: The molecule can adsorb to plasticware, especially if stored in organic solvent in certain types of tubes. Using low-adhesion polypropylene or glass is recommended.

Q3: What is the difference between "free" and "total" 13-HODE, and when should I measure each?

• Free 13-HODE: This refers to the unesterified pool of the analyte that is not covalently bound to other lipids. It is considered the readily available, bioactive form.

• Total 13-HODE: This is the sum of the free and esterified pools.[5] The esterified fraction often represents a reservoir that can be released by cellular enzymes.[5]

You should measure free 13-HODE if you are interested in the immediate signaling pool of the molecule. You must measure total 13-HODE to get a complete picture of the metabolic flux through the linoleic acid oxidation pathway, as the esterified pool is often the largest.[5] To measure total 13-HODE, a chemical hydrolysis step (saponification) is mandatory to cleave the ester bonds and release the analyte.[4]

Q4: How critical is a deuterated internal standard?

It is absolutely critical and non-negotiable for accurate quantification. An ideal internal standard (IS), such as d4-13-HODE, is chemically identical to the analyte but has a different mass.[4][5] It should be added to the sample at the very beginning of the workflow—before any extraction or hydrolysis steps. The IS will behave identically to the endogenous 13-HODE, experiencing the same losses during sample preparation. By measuring the ratio of the analyte to the IS at the end, you can correct for these losses, ensuring the final calculated concentration is accurate and reliable. Using only one IS may not be sufficient to account for variability in complex procedures.[8]

In-Depth Troubleshooting Guide

This section is organized by the typical experimental workflow. Use it to identify the stage where you might be losing your analyte.

Stage 1: Sample Collection & Handling

The moment the biological sample is collected, enzymatic and non-enzymatic processes that can alter 13-HODE levels begin.[4] Swift and deliberate action is key.

• The Problem: Ex vivo formation or degradation of 13-HODE.

• The Cause: Lipoxygenase (LOX), cyclooxygenase (COX), and cytochrome P450 enzymes can remain active after sample collection, producing or metabolizing 13-HODE.[4][6] Autoxidation can also occur when polyunsaturated fatty acids are exposed to air.[8]

• The Solution: Immediate Inhibition & Stabilization

  • Anticoagulant Choice: For blood, collect in tubes containing EDTA.

  • Add Antioxidants: Immediately after collection, add an antioxidant cocktail to your sample. A common and effective choice is a combination of butylated hydroxytoluene (BHT) and the metal chelator diethylenetriaminepentaacetic acid (DTPA).[4] BHT is a radical scavenger that prevents lipid peroxidation, while DTPA chelates metal ions that can catalyze autoxidation.

  • Work Quickly and on Ice: Keep samples on ice at all times to reduce enzymatic activity. Process to plasma or snap-freeze tissues in liquid nitrogen as quickly as possible.

Stage 2: Sample Storage

13-HODE is not stable long-term unless stored under specific conditions.

• The Problem: Analyte degradation during storage.

• The Cause: Even at freezing temperatures, slow oxidation can occur. Repeated freeze-thaw cycles are particularly damaging, as they can disrupt cellular structures and expose lipids to oxidative conditions.

• The Solution: Proper Storage Protocol

Parameter	Recommendation	Rationale
Temperature	-80°C	Essential for long-term stability. -20°C is inadequate and will lead to analyte loss over weeks to months.
Atmosphere	Store under an inert gas (Nitrogen or Argon)	Displacing oxygen minimizes the risk of autoxidation, especially for purified standards or extracts.
Freeze-Thaw Cycles	Avoid completely.	Aliquot samples into single-use volumes before the initial freeze.
Light Exposure	Store in amber vials or in the dark.	UV light can catalyze the degradation of conjugated double bond systems.

Stage 3: Extraction and Hydrolysis

This is the most complex stage and the source of most recovery issues. The choice between Liquid-Liquid Extraction (LLE) and Solid-Phase Extraction (SPE) depends on the sample matrix and desired purity.

• The Problem: Inefficient extraction from the matrix and/or failure to measure the esterified pool.

• The Cause & Solution: This is best addressed with a detailed troubleshooting table.

Problem	Possible Cause(s)	Recommended Solution(s)
Overall Low Recovery (Free + Esterified)	Inefficient Saponification: Base concentration too low, incubation time too short, or temperature incorrect.	Optimize the saponification protocol. A common starting point is 0.2 M KOH in methanol, incubated at 60°C for 30 minutes.[4] Ensure the tube is flushed with nitrogen before sealing to prevent oxidation at high temperature.
Poor LLE Phase Separation/Recovery: Incorrect solvent ratios, insufficient vortexing, or incomplete separation of aqueous and organic layers.	Use a validated LLE method like a Folch or Bligh-Dyer extraction.[8] Ensure pH is acidified to ~3-4 after saponification to protonate the carboxylic acid group of 13-HODE, driving it into the organic phase.
Suboptimal SPE Protocol: Incorrect sorbent type, inadequate conditioning/equilibration, wrong wash solvent polarity, or incorrect elution solvent.	Use a C18 reversed-phase cartridge. Ensure proper conditioning (e.g., methanol) and equilibration (e.g., 5% methanol in water).[9] Use a weak wash solvent (e.g., 5% methanol) to remove polar interferences without eluting 13-HODE. Elute with a strong organic solvent like methanol or acetonitrile.[9][10]
Recovery is ~10-30% of Expected Value	Esterified Pool Not Measured: The saponification step was skipped. The majority of 13-HODE is often esterified.[5]	Implement Saponification. This is the most likely cause of drastically low recovery when analyzing total 13-HODE. See Protocol 1 below.
Variable Recovery Between Samples	Inconsistent Technique: Variations in vortexing time, incubation temperature, or solvent volumes.	Standardize every step of the protocol. Use a calibrated heat block and timer. Ensure precise pipetting.
Precipitation Issues: Incomplete protein precipitation leading to matrix effects or analyte trapping.	Before SPE, ensure proteins are fully precipitated (e.g., with ice-cold methanol) and pelleted by centrifugation.[9]

Stage 4: Analysis by LC-MS/MS

While less common than preparation issues, analytical problems can still lead to perceived low recovery.

• The Problem: Poor signal intensity or inconsistent readings at the instrument.

• The Cause: Matrix effects, improper ionization, or non-optimized MS/MS transitions.

• The Solution:

  • Optimize Source Parameters: Ensure electrospray ionization (ESI) parameters (capillary voltage, gas flow, temperature) are optimized for 13-HODE in negative ion mode.

  • Confirm MS/MS Transitions: Use established MRM transitions for 13-HODE (e.g., precursor ion m/z 295.2) and its deuterated internal standard (e.g., d4-13-HODE, m/z 299.3).[5][11]

  • Evaluate Matrix Effects: Perform a post-extraction spike experiment to see if co-eluting matrix components are suppressing the ionization of your analyte. If so, improve the sample cleanup (e.g., add another wash step to the SPE protocol).

Visualizations: Pathways and Workflows

Understanding the biology and the process is key to successful troubleshooting.

Caption: Figure 1: Simplified overview of 13-HODE formation and metabolic fate.

Caption: Figure 2: Recommended experimental workflow for total 13-HODE analysis.

Key Protocols & Methodologies

Protocol 1: Saponification for Release of Esterified 13-HODE

This protocol is adapted from established methods for OXLAM analysis and is intended to release 13-HODE from esterified lipids in plasma.[4]

• Preparation: In a borosilicate glass tube on ice, add 100 µL of plasma.

• Internal Standard: Add 10 µL of your d4-13-HODE internal standard working solution.

• Antioxidant Addition: Add 10 µL of an antioxidant solution containing 50 mM BHT and 200 mM DTPA in methanol.[4]

• Hydrolysis: Add methanolic potassium hydroxide (KOH) to a final concentration of 0.2 M. For example, add 400 µL of 0.25 M KOH in methanol to the ~120 µL sample volume.

• Incubation: Vortex the mixture, flush the headspace of the tube with nitrogen gas, cap tightly, and incubate in a heating block at 60°C for 30 minutes.[4] This step cleaves the ester bonds.[12]

• Neutralization/Acidification: After incubation, cool the sample on ice. Acidify the mixture to a pH between 3 and 4 by adding an appropriate acid (e.g., acetic acid or HCl). This protonates the 13-HODE, making it less water-soluble and ready for extraction.

• Proceed to Extraction: The sample is now ready for either LLE or SPE.

Protocol 2: Solid-Phase Extraction (SPE) for 13-HODE

This protocol is a general guideline for reversed-phase SPE using a C18 cartridge.[9][10]

• Cartridge Conditioning: Place a C18 SPE cartridge (e.g., 100 mg) on a vacuum manifold. Pass 1 mL of methanol through the cartridge, followed by 1 mL of LC-MS grade water. Do not let the sorbent go dry.

• Cartridge Equilibration: Pass 1 mL of a weak aqueous-organic solution (e.g., 5% methanol in water) through the cartridge.

• Sample Loading: Load the entire acidified sample from the saponification step onto the cartridge. Apply a slow, steady flow rate (e.g., 1 mL/min) to ensure proper binding of 13-HODE to the C18 sorbent.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water.[10] This step is crucial for removing salts and highly polar contaminants that can cause matrix effects, without prematurely eluting the analyte.

• Elution: Place a clean collection tube under the cartridge. Elute the 13-HODE and other retained lipids with 1-2 mL of methanol.[10]

• Dry-down: Evaporate the eluate to complete dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a small, precise volume (e.g., 50-100 µL) of your initial LC mobile phase (e.g., 50:50 methanol:water). Vortex thoroughly and transfer to an autosampler vial for LC-MS/MS analysis.

By systematically evaluating each stage of your workflow and implementing these validated protocols, you can significantly improve the recovery and reproducibility of your 13-HODE measurements.

References

• Reyzer, M. L., et al. (2021). Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. Journal of Lipid Research, 62, 100064. [Link]

• Wikipedia. (2023). 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Liu, Y., et al. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Agricultural and Food Chemistry, 62(35), 8869–8876. [Link]

• Li, Y., et al. (2024). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. Frontiers in Endocrinology, 15, 1369385. [Link]

• Allam-Ndoul, B., et al. (2017). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. International Journal of Molecular Sciences, 18(12), 2726. [Link]

• Murthy, S., et al. (1998). 13-Hydroxy octadecadienoic acid (13-HODE) inhibits triacylglycerol-rich lipoprotein secretion by CaCo-2 cells. Journal of Lipid Research, 39(6), 1254-1262. [Link]

• Vangaveti, V., et al. (2010). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 1(2), 77-86. [Link]

• Rosenthal, M. D., et al. (1994). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Biochimica et Biophysica Acta, 1213(1), 43-52. [Link]

• Ulmer, C. Z., et al. (2020). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Metabolites, 10(10), 415. [Link]

• Nieman, D. C., et al. (2017). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 313(2), R146-R153. [Link]

• Human Metabolome Database. (2022). Showing metabocard for 13-HODE (HMDB0004667). HMDB. [Link]

• Brodhun, F., & Feussner, I. (2011). Characterization and Quantification of Free and Esterified 9- and 13-Hydroxyoctadecadienoic Acids (HODE) in Barley, Germinating Barley, and Finished Malt. Journal of Agricultural and Food Chemistry, 59(15), 8122-8129. [Link]

• National Center for Biotechnology Information. (n.d.). 13-Hode. PubChem. [Link]

• Allam-Ndoul, B., et al. (2020). Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. International Journal of Molecular Sciences, 21(17), 6338. [Link]

• Scheinkönig, J., & Spiteller, G. (1995). 9-Hydroxy-10,12-octadecadienoic acid (9-HODE) and 13-hydroxy-9,11-octadecadienoic acid (13-HODE) are not oxidized by Fe3+/O2. Chemistry and Physics of Lipids, 77(1), 39-45. [Link]

• Khan Academy. (n.d.). Saponification - Base promoted ester hydrolysis. Khan Academy. [Link]

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Technical Support Center: Preserving the Integrity of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

A Guide to Minimizing Isomerization During Sample Preparation

Welcome to the technical support center for researchers working with sensitive polyunsaturated fatty acid (PUFA) metabolites. This guide, developed from field-proven insights and established analytical principles, provides a comprehensive framework for handling 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HOTrE), a hydroxylated metabolite of α-linolenic acid. The inherent instability of its cis double bond configuration presents a significant analytical challenge. Isomerization to more stable trans forms is a common artifact that can compromise experimental results. This document offers in-depth FAQs and troubleshooting protocols to ensure the structural integrity of your analyte from collection to analysis.

Part 1: Frequently Asked Questions (FAQs) - Understanding the Challenge

This section addresses the fundamental principles governing the stability of 13-HOTrE. Understanding the "why" behind its degradation is the first step toward prevention.

Q1: What makes the 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid molecule so unstable?

A: The instability of 13-HOTrE is rooted in the structure of its two non-conjugated cis (or Z) double bonds at the 9th and 15th carbon positions. Cis double bonds create a "kink" in the fatty acid chain. This configuration is kinetically stable but thermodynamically less favorable than the linear arrangement of a trans (or E) double bond.[1] The energy required to overcome the rotational barrier of these double bonds is relatively low, making them susceptible to isomerization when exposed to external energy sources like heat, light, or chemical catalysts.[2][3]

Q2: What are the primary environmental and chemical factors that trigger isomerization during sample preparation?

A: Isomerization is primarily induced by the following factors, which must be meticulously controlled throughout your workflow:

• Heat: Thermal energy is a major driver of isomerization.[4][5] Processes like solvent evaporation at elevated temperatures, or even leaving samples at room temperature for extended periods, can provide sufficient energy to convert cis bonds to trans.[1]

• Light: Exposure to light, particularly UV wavelengths, can induce photooxidation and isomerization.[6][7] Samples should be protected from light at all stages.

• Oxygen & Free Radicals: The presence of oxygen facilitates the formation of free radicals, which can attack the double bonds. This process, known as autooxidation, not only degrades the molecule but is a significant pathway for cis-trans isomerization.[8][9] Oxidative stress within a biological sample is a major source of these reactions.[6][8]

• Enzymatic Activity: In biological matrices, endogenous enzymes like lipases and lipoxygenases can remain active after sample collection, leading to degradation and the generation of artifacts.[6][7]

• Extreme pH and Metal Ions: Both strong acids and bases can catalyze the migration and isomerization of double bonds. Similarly, trace metal ions can catalyze oxidative degradation.[7]

Q3: If isomerization occurs, what kind of artifacts should I expect to see in my analysis (e.g., by GC or LC-MS)?

A: If your sample preparation has allowed for isomerization, you will typically observe additional peaks in your chromatogram corresponding to geometric isomers of 13-HOTrE. The most common artifacts include:

• 13-Hydroxy-9(E),15(Z)-octadecadienoic acid

• 13-Hydroxy-9(Z),15(E)-octadecadienoic acid

• 13-Hydroxy-9(E),15(E)-octadecadienoic acid

Part 2: Troubleshooting Guide - Proactive Prevention at Every Stage

Isomerization is best addressed through prevention. This guide details common issues at each stage of sample preparation and provides robust, scientifically-grounded solutions.

Issue 1: Analyte Degradation During Sample Collection and Initial Storage

• Root Cause Analysis: The period immediately following collection is critical. At this stage, endogenous enzymatic activity is high, and exposure to atmospheric oxygen initiates oxidative damage.[7] Failure to immediately stabilize the sample is a primary source of artifact formation.

• Solution: Rapid Inactivation and Anoxic Storage

  • Immediate Quenching: As soon as the biological sample is collected, it must be flash-frozen in liquid nitrogen to halt all enzymatic activity.[6][7]

  • Antioxidant Spiking: If the sample is a liquid (e.g., plasma, cell culture media), spike it immediately with an antioxidant cocktail (see Table 1) before freezing.

  • Proper Storage: Store the frozen samples at -80°C in airtight containers. To prevent oxidation during long-term storage, flush the container headspace with an inert gas like argon or nitrogen before sealing.[7][12]

Issue 2: Isomerization During Sample Homogenization and Lipid Extraction

• Root Cause Analysis: This stage introduces multiple risks: localized heating from homogenizers, prolonged exposure to oxygen in solvents, and the potential for harsh chemical conditions to catalyze isomerization.

• Solution: Cold, Anoxic, and Gentle Extraction

  • Maintain Cold Chain: All steps must be performed on ice. Pre-chill all solvents, glassware, and equipment.[13]

  • Use Antioxidant-Fortified Solvents: Prepare all extraction solvents with an antioxidant like Butylated Hydroxytoluene (BHT). This is especially critical when studying metabolites of polyunsaturated fatty acids.[14]

  • Deoxygenate Solvents: Before use, sparge all aqueous buffers and organic solvents with a stream of nitrogen or argon for 10-15 minutes to remove dissolved oxygen.

  • Workflow Control: Minimize the time the sample spends in the liquid state. Work efficiently to move from the frozen sample to the final lipid extract.

Issue 3: Artifact Formation During Solvent Evaporation

• Root Cause Analysis: The common practice of using heated centrifugal evaporators or water baths to speed up solvent removal is a major source of thermal isomerization.[1][4] Concentrating the sample also increases the relative concentration of any catalytic impurities.

• Solution: Gentle, Unheated Evaporation

  • Inert Gas Stream: The gold standard is to evaporate the solvent under a gentle stream of high-purity nitrogen or argon at ambient temperature or on ice.[12]

  • Avoid Complete Dryness: Evaporating to complete dryness can increase the exposure of the lipid residue to trace oxygen and light. It is preferable to leave a very small volume of solvent and immediately reconstitute the sample in the appropriate solvent for analysis or storage.

  • Reconstitution and Storage: Once reconstituted, the sample extract should be overlaid with inert gas, sealed tightly in an amber vial, and stored at -80°C until analysis.[6][7]

Part 3: Validated Protocols and Data

To ensure reproducibility, follow these detailed protocols and reference the summary table for critical parameters.

Protocol 1: General Handling and Extraction of 13-HOTrE

This protocol is designed as a self-validating system where each step actively preserves the analyte's integrity.

Materials:

• Amber glass vials with PTFE-lined caps

• High-purity organic solvents (Methanol, Chloroform, Acetonitrile)

• Butylated Hydroxytoluene (BHT)

• High-purity water

• Nitrogen or Argon gas cylinder with regulator

• Ice bucket

Procedure:

• Solvent Preparation: Prepare a stock solution of 10 mM BHT in methanol. For extraction, create a methanol:chloroform (1:1, v/v) solution containing a final concentration of 10 µM BHT.[12] Deoxygenate this solvent by bubbling with nitrogen gas for 15 minutes.

• Sample Homogenization: For a frozen tissue sample (~50 mg), add 500 µL of the cold, deoxygenated extraction solvent. Homogenize using a probe homogenizer for 1-2 minutes, ensuring the sample tube remains submerged in ice throughout the process.[12]

• Phase Separation: Add 300 µL of pure, cold chloroform and 200 µL of cold, deoxygenated water to the homogenate. Vortex vigorously for 2 minutes.

• Centrifugation: Centrifuge the sample at 13,000 x g for 15 minutes at 4°C. This will separate the mixture into three layers: an upper aqueous layer, a middle protein/tissue layer, and a lower organic layer containing the lipids.[12]

• Lipid Collection: Carefully aspirate the lower organic layer using a glass syringe and transfer it to a clean, amber glass vial.

• Solvent Evaporation: Place the vial in a rack and gently evaporate the solvent under a stream of nitrogen gas. Do not apply heat.

• Storage: Once the solvent is nearly evaporated, immediately reconstitute the lipid film in a suitable solvent for your analytical method (e.g., methanol/acetonitrile). Flush the vial headspace with nitrogen, cap tightly, and store at -80°C.[7]

Data Summary Table

Table 1: Critical Parameters for Minimizing 13-HOTrE Isomerization

Parameter	Recommended Condition	Rationale & Citation
Sample Quenching	Flash-freezing in Liquid N₂	Immediately halts enzymatic degradation.[6][7]
Storage Temperature	-80°C (preferred) or -20°C (short-term)	Reduces molecular motion and slows oxidative reactions.[6][7]
Working Temperature	0-4°C (on ice)	Minimizes thermal energy input that drives isomerization.[13]
Atmosphere	Inert (Nitrogen or Argon)	Excludes oxygen to prevent free-radical mediated oxidation and isomerization.[7][12]
Light Exposure	Amber glassware or foil-wrapped tubes	Prevents photo-induced isomerization and degradation.[6][7]
Antioxidant (in solvent)	10-50 µM BHT or equivalent	Scavenges free radicals that initiate degradation pathways.[12][14]
Solvent Evaporation	Gentle stream of N₂/Ar, no heat	Avoids thermal stress on the double bonds.[1][4]

| pH Control | Buffered solutions (pH 6.5-7.5) | Prevents acid or base-catalyzed isomerization.[14] |

Part 4: Visualization of Key Processes

Visual aids can clarify complex workflows and chemical transformations.

Caption: Workflow highlighting critical control points to prevent isomerization.

Caption: Simplified pathways for the isomerization of 13-HOTrE.

References

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• Kim, K. N., et al. (2021). Anti-Inflammatory Effects of (9Z,11E)-13-Oxooctadeca-9,11-dienoic Acid (13-KODE) Derived from Salicornia herbacea L. on Lipopolysaccharide-Stimulated Murine Macrophage via NF-kB and MAPK Inhibition and Nrf2/HO-1 Signaling Activation. PubMed Central. [Link]

• PubChem. (n.d.). (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid. PubChem. [Link]

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Technical Support Center: Quantification of Oxidized Linoleic Acid Metabolites

Welcome to the technical support center for the quantification of oxidized linoleic acid metabolites (OXLAMs). This resource is designed for researchers, scientists, and drug development professionals to navigate the complexities of analyzing these crucial lipid mediators. OXLAMs, such as hydroxyoctadecadienoic acids (HODEs) and oxo-octadecadienoic acids (oxo-ODEs), are implicated in a wide range of physiological and pathological processes, including inflammation and cardiovascular disease.[1][2][3] Their accurate quantification is paramount for understanding disease mechanisms and developing novel therapeutics.

However, the analysis of OXLAMs is fraught with challenges due to their low endogenous concentrations, inherent instability, and the presence of numerous isomers.[4][5] This guide provides in-depth troubleshooting advice and frequently asked questions to address common issues encountered during sample preparation, LC-MS/MS analysis, and data interpretation.

Frequently Asked Questions (FAQs)

Q1: Why is the quantification of OXLAMs so challenging?

A1: The challenges are multi-faceted. OXLAMs are present at very low levels (picomolar to nanomolar) in complex biological matrices.[6][7] They are susceptible to auto-oxidation and degradation during sample handling and extraction.[8][9] Furthermore, the existence of numerous structural and stereoisomers with identical mass-to-charge ratios makes their separation and specific quantification difficult.[10][11][12] For instance, 9-HODE and 13-HODE are common isomers that require careful chromatographic separation for accurate measurement.[10][11][12]

Q2: What is the most reliable method for OXLAM quantification?

A2: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of OXLAMs.[2][13][14] This technique combines the separation power of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry, often using multiple reaction monitoring (MRM) for targeted analysis.[7] While other methods like ELISA exist, they can suffer from a lack of specificity and cross-reactivity with other structurally similar molecules.[10][14]

Q3: How critical are internal standards in OXLAM analysis?

A3: The use of stable isotope-labeled internal standards (SIL-IS) is absolutely essential for accurate and reliable quantification.[7][15] These standards, which are typically deuterated analogs of the target analytes (e.g., 9-HODE-d4), are added to the sample at the beginning of the workflow.[6][16] They compensate for analyte loss during sample preparation and for variations in instrument response (matrix effects), ensuring the robustness of the method.[7][8][10]

Q4: Should I measure free or total OXLAMs?

A4: This depends on your research question. OXLAMs exist in both free and esterified forms (e.g., in triglycerides and phospholipids).[17][18] To measure total OXLAMs, an alkaline hydrolysis (saponification) step is required to release the esterified metabolites prior to extraction.[10][14][19] Measuring only the free fraction provides a snapshot of the biologically active pool at a specific moment.

Troubleshooting Guide

This section provides a detailed breakdown of common problems, their probable causes, and validated solutions at each stage of the analytical workflow.

Part 1: Sample Preparation

Sample preparation is a critical step where significant analyte loss and artificial formation of OXLAMs can occur.

Problem 1: Low or No Analyte Signal

Probable Cause	Solution & Scientific Rationale
Analyte Degradation	Work on ice and minimize exposure to light and air. OXLAMs are prone to oxidation.[9] Lower temperatures slow down degradation reactions. Add antioxidants like butylated hydroxytoluene (BHT) to extraction solvents. [8][9] BHT is a radical scavenger that prevents autoxidation of polyunsaturated fatty acids and their metabolites.[8] Store samples at -80°C under an inert atmosphere (e.g., argon or nitrogen). [9] This minimizes oxidation during long-term storage.
Poor Extraction Recovery	Optimize your extraction method. Solid-phase extraction (SPE) and liquid-liquid extraction (LLE) are common methods.[20] The choice of solvents and pH is critical. For example, acidification of the sample is often necessary to protonate the carboxylic acid group of OXLAMs, making them more soluble in organic solvents. Evaluate extraction efficiency using pre-extraction spiked samples. This involves adding a known amount of an analytical standard to a sample matrix before extraction and calculating the recovery.[10]
Adsorption to Surfaces	Use silanized glassware or polypropylene tubes. OXLAMs can adsorb to active sites on glass surfaces, leading to significant losses.[10] Silanization deactivates these sites.

Problem 2: High Variability Between Replicates

Probable Cause	Solution & Scientific Rationale
Inconsistent Sample Handling	Standardize every step of the protocol. [10] Ensure consistent timing, temperatures, and volumes for all samples. Automation can help minimize human error.
Incomplete Hydrolysis (for total OXLAMs)	Optimize the saponification conditions (time, temperature, and NaOH concentration). Incomplete hydrolysis will lead to an underestimation of total OXLAMs. A typical starting point is incubation at 60°C for 30-60 minutes.[14][19]
Pipetting Errors	Calibrate pipettes regularly. Use reverse pipetting for viscous solutions to ensure accurate volume transfer.

Part 2: LC-MS/MS Analysis

The instrumental analysis phase requires careful optimization to ensure sensitivity, specificity, and reproducibility.

Problem 3: Poor Peak Shape or Resolution

Probable Cause	Solution & Scientific Rationale
Inappropriate LC Column	Select a suitable reversed-phase column. C18 columns are commonly used for OXLAM analysis.[14] The choice of particle size and column dimensions will impact resolution and run time.
Suboptimal Mobile Phase	Optimize the mobile phase composition and gradient. A typical mobile phase consists of an aqueous component with a weak acid (e.g., acetic or formic acid) and an organic solvent like acetonitrile or methanol.[14] The acid helps to suppress the ionization of the carboxyl group, leading to better retention and peak shape.
Matrix Effects	Matrix effects, caused by co-eluting compounds from the sample matrix, can suppress or enhance the ionization of the analyte, leading to inaccurate quantification. [21] To mitigate this, improve sample cleanup using techniques like SPE, dilute the sample extract, or optimize chromatographic separation to resolve the analyte from interfering components. [10]

Problem 4: Isomer Interference (e.g., 9-HODE vs. 13-HODE)

Probable Cause	Solution & Scientific Rationale
Co-elution of Isomers	Optimize the chromatographic gradient to achieve baseline separation. This is the most reliable way to differentiate and quantify isomers. Utilize specific MRM transitions. Although isomers have the same precursor ion, they can sometimes produce unique product ions upon fragmentation, allowing for their specific detection even if they are not fully separated chromatographically.[11]
Lack of Chiral Separation	For enantiomeric separation (e.g., (S)-9-HODE vs. (R)-9-HODE), a chiral column is necessary. [22] This is important for studies investigating the enzymatic pathways of OXLAM formation.

Diagram: General Workflow for OXLAM Quantification

Caption: A generalized workflow for the quantification of oxidized linoleic acid metabolites.

Part 3: Data Interpretation

Accurate data interpretation relies on a properly validated method and careful consideration of potential pitfalls.

Problem 5: Inaccurate Quantification

Probable Cause	Solution & Scientific Rationale
Non-linearity of Calibration Curve	Ensure the calibration curve is linear over the expected concentration range of the samples. A typical calibration curve is constructed by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. A correlation coefficient (r²) > 0.99 is generally considered acceptable.[14]
Incorrect Internal Standard	Use a stable isotope-labeled internal standard that is structurally as similar as possible to the analyte. This ensures that it behaves similarly during extraction and ionization.
Lack of Method Validation	Thoroughly validate the analytical method. This includes assessing linearity, limits of detection (LOD) and quantification (LOQ), accuracy, precision, and recovery.[13][15][23]

Experimental Protocols

Protocol 1: Total OXLAM Extraction from Plasma

This protocol is a general guideline and should be optimized for your specific application.

• To 100 µL of plasma in a polypropylene tube, add 10 µL of a stable isotope-labeled internal standard mix (e.g., containing 9-HODE-d4).

• Add 10 µL of an antioxidant solution (e.g., 0.2 mg/mL BHT in methanol).

• For total OXLAMs, add 50 µL of 1 M NaOH and incubate at 60°C for 30 minutes to hydrolyze esterified lipids.[19]

• Cool the sample on ice and acidify to pH 3-4 with 1 M HCl.

• Perform liquid-liquid extraction by adding 500 µL of ethyl acetate, vortexing for 1 minute, and centrifuging at 2000 x g for 5 minutes.

• Transfer the upper organic layer to a new tube. Repeat the extraction once more.

• Evaporate the pooled organic extracts to dryness under a gentle stream of nitrogen.

• Reconstitute the sample in 100 µL of the initial mobile phase (e.g., 80:20 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

Diagram: Decision Tree for Troubleshooting Low Signal

Caption: A troubleshooting decision tree for low or no analyte signal.

Quantitative Data Summary

The following table summarizes typical limits of quantification (LOQs) for OXLAMs achieved by LC-MS/MS. These values can vary depending on the specific analyte, matrix, and instrument sensitivity.

Analyte	Matrix	LOQ (on-column)	Reference
Various OXLAMs	Plasma	0.07 - 32 pg	[6]
9-HODE	Plasma	9.7 - 35.9 nmol/L	[14]
Various OXLAMs	Multiple Biofluids	0.05 - 125 pg	[23]
11-HETE	-	< 2.6 pg	[12]

References

• Hartung, N.M., Mainka, M., Kampschulte, N., Ostermann, A.I., & Schebb, N.H. (2019). A strategy for validating concentrations of oxylipin standards for external calibration.
• Bannenberg, G., et al. (2015). Development and Validation of a High-Throughput Ultrahigh-Performance Liquid Chromatography-Mass Spectrometry Approach for Screening of Oxylipins and Their Precursors. Analytical Chemistry, 87(23), 11657–11665.
• Yang, J., et al. (2009). Quantitative Profiling Method for Oxylipin Metabolome by Liquid Chromatography Electrospray Ionization Tandem Mass Spectrometry. Analytical Chemistry, 81(19), 8085–8093.
• Lanke, S., et al. (2018). A stable method for routine analysis of oxylipins from dried blood spots using ultra-high performance liquid chromatography-tandem mass spectrometry.
• Method validation of quantitative analysis of oxylipins in human plasma via mass spectrometry. (2022).
• Yuan, Y., et al. (2012). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS).
• Golovko, M.Y., & Murphy, E.J. (2020). Modern Methods of Sample Preparation for the Analysis of Oxylipins in Biological Samples. Molecules, 25(19), 4496.
• Schebb, N. H., et al. (2022). Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo.
• Mueller, M. J., et al. (2006). Oxylipin analysis methods. The Plant Journal, 45(4), 472-489.
• Methods of the Analysis of Oxylipins in Biological Samples. (n.d.). OUCI.
• Technical Support Center: 9-HODE Analysis in Food and Nutrition Research. (n.d.). Benchchem.
• Zhang, X., et al. (2018). High Sensitivity and Wide Linearity LC-MS/MS Method for Oxylipin Quantification in Multiple Biological Samples. Journal of Lipid Research, 59(8), 1545-1556.
• Oxylipins Standard Mixture (SMB00965). (n.d.). Sigma-Aldrich.
• Quality control measures for reliable 9-HODE measurements. (n.d.). Benchchem.
• Taha, A. Y. (2020). Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. eScholarship.
• Schebb, N. H., et al. (2025). Technical recommendations for analyzing oxylipins by liquid chromatography–mass spectrometry.
• Peverill, W., et al. (2019). Oxidized linoleic acid metabolites induce liver mitochondrial dysfunction, apoptosis, and NLRP3 activation in mice. Journal of Lipid Research, 60(5), 969-981.
• Ramsden, C. E., et al. (2012). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans.
• Takebayashi, Y., et al. (2016). Metabolic Profiling of Oxidized Lipid-Derived Volatiles in Blood by Gas Chromatography/Mass Spectrometry with In-Tube Extraction. Analytical Sciences, 32(1), 71-77.
• The methods and application of Oxylipins Analysis. (2019).
• Schebb, N. H., et al. (2022). Technical recommendations for analyzing oxylipins by liquid chromatography-mass spectrometry. Journal of Lipid Research, 63(7), 100225.
• LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. (2023).
• Li, L., et al. (2023). LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. Foods, 12(15), 2858.
• Rund, K. M., et al. (2021). Deducing formation routes of oxylipins by quantitative multiple heart-cutting achiral-chiral 2D-LC-MS. Analytical and Bioanalytical Chemistry, 413(23), 5769-5781.
• Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. (n.d.). LIPID MAPS.
• Tallman, K. A., & Armstrong, M. D. (2012). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. Methods in Molecular Biology, 821, 161-171.
• Oxylipin Analysis. (n.d.).
• Wang, Y., et al. (2018). Comprehensive analysis of oxylipins in human plasma using reversed-phase liquid chromatography-triple quadrupole mass spectrometry with heatmap-assisted selection of transitions. Analytical and Bioanalytical Chemistry, 410(27), 7149-7161.
• Identification and profiling of targeted oxidized linoleic acid metabolites in rat plasma by quadrupole time-of-flight mass spectrometry. (2025).
• Methods of the Analysis of Oxylipins in Biological Samples. (2020). MDPI.
• Schalkwijk, C. G., et al. (2012). Quantitative profiling of oxylipins through comprehensive LC-MS/MS analysis: application in cardiac surgery. Analytical and Bioanalytical Chemistry, 404(5), 1403-1414.
• Characterization and quantification of free and esterified 9- and 13-hydroxyoctadecadienoic acids (HODE) in barley, germinating barley, and finished malt. (2000). PubMed.
• Frederic Lynen on dealing with matrix effects in LC–MS in bioanalysis. (2015). YouTube.
• Quantification of Health Commodities. (2017). IAPHL.
• Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans. (n.d.). Carolina Digital Repository.
• Oxidized linoleic acid metabolites maintain mechanical and thermal hypersensitivity during sub-chronic inflamm
• Agilent 6460 Eicosanoide HETE, HODE, HEPE, HDoHE Limit of Quantific
• Linoleic acid and Its Oxidized Metabolites: Exposure, Bioavailability and Brain Metabolism. (n.d.). ProQuest.
• Manco, M., et al. (2012). Oxidized metabolites of linoleic acid as biomarkers of liver injury in nonalcoholic steatohepatitis. Expert Review of Molecular Diagnostics, 12(6), 577-585.

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Technical Support Center: Navigating Cell-Based Assays with 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

Welcome to the technical support center for researchers utilizing 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE) in cell-based assays. This guide is designed to provide in-depth troubleshooting advice and answers to frequently asked questions, ensuring the integrity and reproducibility of your experimental data. As a bioactive lipid, 13-HODE presents unique challenges in aqueous cell culture environments. Understanding its chemical nature and biological activities is paramount to mitigating potential assay interference.

Understanding 13-HODE: A Double-Edged Sword in Cellular Signaling

13-HODE is an oxidized metabolite of linoleic acid, a polyunsaturated fatty acid. It exists in various stereoisomeric forms, with 13(S)-HODE being a common, biologically active variant.[1] This lipid mediator is involved in a multitude of cellular processes, including the regulation of inflammation, cell proliferation, apoptosis, and lipid metabolism.[2][3] Its mechanism of action often involves the activation of peroxisome proliferator-activated receptor-gamma (PPARγ), a nuclear receptor that plays a critical role in adipogenesis and metabolism.[1][4][5] Furthermore, 13-HODE has been shown to directly interact with and inhibit the mTOR signaling pathway, a central regulator of cell growth.[3]

A crucial aspect to consider is the biphasic nature of 13-HODE's effects. Low concentrations can be protective and promote cell viability, while high concentrations can induce cell death through mechanisms like ferroptosis.[2] This dose-dependent duality underscores the importance of precise experimental design and highlights a potential source of variability in assay results.

Frequently Asked Questions (FAQs)

Here we address common questions and concerns when working with 13-HODE in cell-based assays.

Q1: My 13-HODE solution appears cloudy or precipitates in the cell culture medium. How can I improve its solubility?

A1: This is a frequent issue due to the lipophilic nature of 13-HODE. Direct addition of a concentrated stock in an organic solvent to your aqueous culture medium will likely cause precipitation.

• Expert Insight: The key is to complex the fatty acid with a carrier protein, typically bovine serum albumin (BSA). This mimics the physiological transport of fatty acids in the bloodstream and enhances their bioavailability to the cells.

• Troubleshooting Protocol:

  • Prepare a stock solution of 13-HODE in a minimal amount of ethanol or DMSO.

  • Separately, prepare a sterile solution of fatty acid-free BSA in your cell culture medium or a balanced salt solution (e.g., PBS). A common concentration is 10% (w/v).

  • Gently warm the BSA solution to 37°C.

  • While vortexing the BSA solution, slowly add the 13-HODE stock solution dropwise.

  • Continue to incubate the mixture at 37°C for at least 30 minutes to allow for complexation.

  • Sterile-filter the final 13-HODE:BSA complex before adding it to your cell cultures.

Q2: I'm observing unexpected cytotoxicity at concentrations that are reported to be non-toxic. What could be the cause?

A2: Several factors can contribute to this discrepancy:

• Solvent Toxicity: The final concentration of the organic solvent (e.g., ethanol, DMSO) used to dissolve 13-HODE may be toxic to your cells. Always include a vehicle control in your experiments, which consists of the same concentration of the solvent without 13-HODE.[6]

• Oxidation: 13-HODE is an oxidized lipid and can be prone to further oxidation, leading to the formation of potentially more cytotoxic byproducts. Protect your stock solutions from light and air by storing them under an inert gas (e.g., argon or nitrogen) at -80°C.

• Biphasic Effects: As mentioned, 13-HODE can have opposing effects at different concentrations.[2] It is crucial to perform a dose-response curve to determine the optimal concentration for your specific cell type and assay.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivities to lipid-mediated stress. What is non-toxic for one cell line may be cytotoxic for another.

Q3: My assay results are inconsistent between experiments. How can I improve reproducibility?

A3: Reproducibility issues with lipid-based compounds often stem from inconsistencies in their preparation and handling.

• Standardize Preparation: Prepare the 13-HODE:BSA complex fresh for each experiment or prepare a large, validated batch for multiple experiments, ensuring consistent storage conditions.

• Control for Serum: If you are using serum-containing medium, be aware that the lipids and binding proteins in the serum can interact with the exogenously added 13-HODE, altering its effective concentration. Consider using a serum-free medium or a defined, low-serum condition for your experiments.

• Assay Interference: The lipophilic nature of 13-HODE can lead to direct interference with certain assay technologies. For example, it may absorb light or fluoresce at wavelengths that overlap with your detection method, or it could interfere with enzyme-based reporter systems.[7]

Troubleshooting Guides

Guide 1: Unexpected Cytotoxicity or Altered Cell Viability

Symptoms:

• A significant decrease in cell viability at expected non-toxic concentrations.

• Morphological changes in cells, such as rounding up, detachment, or blebbing.

• Inconsistent results in viability assays (e.g., MTT, XTT, CellTiter-Glo®).

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Solvent Toxicity	The final concentration of the solvent (e.g., DMSO, ethanol) is too high.[8]	1. Calculate the final solvent concentration in your culture wells. Aim for ≤0.1% for most cell lines. 2. Run a vehicle control with the same solvent concentration to assess its baseline effect.[6] 3. If necessary, prepare a more concentrated stock of 13-HODE to reduce the volume of solvent added.
Lipid-Induced Stress	High concentrations of free fatty acids can be toxic.	1. Ensure proper complexation of 13-HODE with BSA. 2. Perform a detailed dose-response curve to identify the optimal concentration range. 3. Consider co-treatment with an unsaturated fatty acid like oleic acid, which can sometimes mitigate the toxicity of saturated or oxidized fatty acids.[9]
Oxidation of 13-HODE	Degradation of 13-HODE can produce cytotoxic byproducts.	1. Store 13-HODE stock solutions under an inert gas at -80°C. 2. Avoid repeated freeze-thaw cycles. 3. Prepare fresh working solutions for each experiment.

Guide 2: Assay Signal Instability or Interference

Symptoms:

• High background signal in fluorescence- or luminescence-based assays.

• Quenching of the assay signal.

• Non-linear or unexpected dose-response curves.

Potential Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Direct Compound Interference	13-HODE may absorb light or fluoresce at the assay's excitation/emission wavelengths.[7]	1. Run a control with 13-HODE in cell-free assay buffer to measure its intrinsic fluorescence or absorbance. 2. If interference is observed, consider using an alternative assay with a different detection method.
Formation of Micelles	At high concentrations, lipids can form micelles that can scatter light or sequester assay reagents.	1. Visually inspect your 13-HODE solutions for cloudiness. 2. Work at concentrations below the critical micelle concentration (CMC), if known. 3. Ensure thorough mixing when adding 13-HODE to the assay plate.
Interaction with Assay Components	13-HODE may non-specifically bind to and inhibit reporter enzymes (e.g., luciferase, alkaline phosphatase).	1. Perform a counter-screen with the purified reporter enzyme in the presence of 13-HODE to check for direct inhibition. 2. If inhibition is observed, an alternative reporter system may be necessary.

Experimental Workflow & Signaling Pathway Visualization

Workflow for Mitigating Interference in a Luciferase Reporter Assay

Caption: A validated workflow for using 13-HODE in luciferase reporter assays.

Simplified Signaling Pathway of 13-HODE

Caption: 13-HODE can directly inhibit mTOR and activate PPARγ signaling.

By understanding the unique properties of 13-HODE and implementing these troubleshooting strategies, researchers can minimize experimental artifacts and generate reliable, high-quality data in their cell-based assays.

References

• Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. PubMed Central. Available at: [Link]

• 13-Hydroxyoctadecadienoic acid. Wikipedia. Available at: [Link]

• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. MDPI. Available at: [Link]

• 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. NIH. Available at: [Link]

• Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. Available at: [Link]

• Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PubMed Central. Available at: [Link]

• Linoleic acid-derived 13-hydroxyoctadecadienoic acid is absorbed and incorporated into rat tissues. NIH. Available at: [Link]

• 13-HPODE and 13-HODE modulate cytokine-induced expression of endothelial cell adhesion molecules differently. PubMed. Available at: [Link]

• Changes in 13-and 9-hydroxy-octadecadienoic acid (13-HODE 9-HODE)... ResearchGate. Available at: [Link]

• Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. MDPI. Available at: [Link]

• Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. PubMed Central. Available at: [Link]

• Cell Culture Models of Fatty Acid Overload: Problems and Solutions. PubMed Central. Available at: [Link]

• 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. PubMed. Available at: [Link]

• 13-Oxo-9(Z),11(E),15(Z)-octadecatrienoic Acid Activates Peroxisome Proliferator-Activated Receptor γ in Adipocytes. ResearchGate. Available at: [Link]

• A simple, reliable and easily generalizable cell-based assay for screening potential drugs that inhibit lipid accumulation. PubMed Central. Available at: [Link]

• Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. PubMed Central. Available at: [Link]

• 5 Way to Eliminate Interference of Hyperlipidemia on Biochemical Tests. Seamaty. Available at: [Link]

• Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. NIH. Available at: [Link]

• A simple, reliable and easily generalizable cell-based assay for screening potential drugs that inhibit lipid accumulation. ResearchGate. Available at: [Link]

• 13-Hydroxy octadecadienoic acid (13-HODE) inhibits triacylglycerol-rich lipoprotein secretion by CaCo-2 cells. ResearchGate. Available at: [Link]

• Recognition of 9-HODE and 13-HODE by PPAR.(a) Overall view of the two... ResearchGate. Available at: [Link]

• Boosting LNP Performance: Higher Concentrations of Lipid Mixtures Improve In Vivo Gene Expression and Storage Stability. MDPI. Available at: [Link]

• Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies. PubMed Central. Available at: [Link]

• Preparation of fatty acid solutions for investigating lipid signaling, metabolism, and lipid droplets. Protein & Cell. Available at: [Link]

• Analytical Techniques for Single-Cell Biochemical Assays of Lipids. PubMed Central. Available at: [Link]

• Preparation of fatty acid solutions exerts significant impact on experimental outcomes in cell culture models of lipotoxicity. ResearchGate. Available at: [Link]

• The 15-lipoxygenase-1 product 13-S-hydroxyoctadecadienoic acid down-regulates PPAR-delta to induce apoptosis in colorectal cancer cells. PubMed. Available at: [Link]

• Lipemia Interference for ALT and AST: Effect from Native Lipid and Commercial Lipid Emulsion-Supplemented Samples. SciSpace. Available at: [Link]

• Controlling your High Content Assays. Araceli Biosciences. Available at: [Link]

• HIGH THROUGHPUT SCREENING IN DRUG DISCOVERY: PROBLEMS AND SOLUTIONS. ResearchGate. Available at: [Link]

• 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. Europe PMC. Available at: [Link]

• (10 E ,12 Z ,15 Z )-9-Hydroxy-10,12,15-octadecatrienoic Acid Methyl Ester as an Anti-inflammatory Compound from Ehretia dicksonii. ResearchGate. Available at: [Link]

• Distinct roles of specific fatty acids in cellular processes: implications for interpreting and reporting experiments. PubMed Central. Available at: [Link]

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• 9. Distinct roles of specific fatty acids in cellular processes: implications for interpreting and reporting experiments - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of Lipoxygenase-Mediated Synthesis

Welcome to the technical support center for the optimization of reaction conditions for lipoxygenase (LOX)-mediated synthesis. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting guidance and answers to frequently asked questions. Our goal is to empower you with the technical knowledge and practical insights necessary to overcome common challenges and achieve robust, reproducible results in your lipoxygenase-related experiments.

Introduction to Lipoxygenase-Mediated Synthesis

Lipoxygenases are a class of non-heme iron-containing enzymes that catalyze the dioxygenation of polyunsaturated fatty acids (PUFAs) to produce hydroperoxides.[1][2] This initial step is pivotal in the biosynthesis of a wide array of biologically active lipids, including leukotrienes and lipoxins, which are key mediators of inflammation and immune responses.[1][3] The precise control of LOX-mediated reactions is therefore critical for the synthesis of these valuable compounds and for the screening of potential therapeutic inhibitors.[1][4]

This guide is structured to provide direct answers to specific issues you may encounter, moving from common troubleshooting scenarios to broader frequently asked questions.

Troubleshooting Guide

This section addresses specific problems that can arise during lipoxygenase-mediated synthesis and provides systematic approaches to their resolution.

Problem 1: Low or No Enzyme Activity

Q: I am not observing any significant product formation in my lipoxygenase assay. What are the potential causes and how can I troubleshoot this?

A: Low or no enzyme activity is a common issue that can stem from several factors, ranging from enzyme instability to improper assay conditions. Here is a step-by-step guide to diagnose and resolve the problem:

• Verify Enzyme Integrity:

  • Enzyme Instability: Lipoxygenases, particularly 5-LOX, can be unstable.[5] Ensure proper storage at -80°C and avoid repeated freeze-thaw cycles.[5] When preparing aliquots, do so on ice and use them promptly.

  • Enzyme Source and Purity: The source and purity of the lipoxygenase can significantly impact its activity. If using a commercial enzyme, ensure it is from a reputable supplier and within its expiration date. For recombinantly expressed enzymes, verify purity via SDS-PAGE.

• Check Assay Conditions:

  • pH of the Assay Buffer: The optimal pH for lipoxygenase activity is highly dependent on the specific isozyme. For example, some plant lipoxygenases have an optimal pH around 6.0-7.0, while others function best at a more alkaline pH of 8.0-9.0.[6][7] Prepare your buffer fresh and verify the pH with a calibrated meter.

  • Temperature: Enzyme activity is sensitive to temperature.[8] Most lipoxygenase assays are performed at room temperature (around 25°C) or 37°C.[9] Ensure your reaction mixture is uniformly equilibrated to the desired temperature.[5]

  • Substrate Availability and Quality: Ensure your polyunsaturated fatty acid substrate (e.g., linoleic acid, arachidonic acid) is of high quality and has not oxidized. Prepare substrate solutions fresh and protect them from light.[10][11] The substrate needs to be fully solubilized, which may require the use of a small amount of an organic solvent like DMSO or a detergent like Tween 20.[5][12]

• Validate the Assay Method:

  • Detection Method Sensitivity: The method used to detect product formation must be sensitive enough for your experimental conditions. The most common method is monitoring the increase in absorbance at 234 nm, which corresponds to the formation of the conjugated diene in the hydroperoxide product.[10][11] Alternative methods like the ferrous oxidation-xylenol orange (FOX) assay can also be used.[13][14]

  • Control Reactions: Always include positive and negative controls. A positive control with a known active enzyme and substrate concentration will confirm that the assay components are working correctly. A negative control without the enzyme will help determine the rate of non-enzymatic substrate oxidation.

Problem 2: High Background Signal or Non-Reproducible Results

Q: My assay is showing a high background signal, or my results are not reproducible between experiments. What are the likely causes?

• Address High Background Signal:

  • Substrate Auto-oxidation: Polyunsaturated fatty acids can auto-oxidize, leading to a high background signal. Prepare substrate solutions fresh for each experiment and store them under an inert gas (e.g., argon or nitrogen) if possible.

  • Interference from Test Compounds: If you are screening for inhibitors, the test compounds themselves may interfere with the assay. For spectrophotometric assays at 235 nm, check if the compound absorbs at this wavelength.[5] For fluorometric assays, some compounds may be autofluorescent.[5] Run controls with the compound alone to assess its contribution to the signal.

  • Contaminated Reagents or Labware: Ensure all buffers and reagents are free from contamination. Use high-quality, clean microplates or cuvettes.[5]

• Improve Reproducibility:

  • Consistent Pipetting: Inaccurate or inconsistent pipetting, especially of small volumes, is a major source of variability.[5] Calibrate your pipettes regularly and use reverse pipetting for viscous solutions.[5]

  • Uniform Temperature: Temperature gradients across a microplate can lead to variable reaction rates.[5] Ensure the plate is uniformly equilibrated to the assay temperature before initiating the reaction.

  • Consistent Timing: The timing of reagent addition and incubation steps should be consistent across all wells and experiments.[5] Using a multichannel pipette for simultaneous addition of reagents can improve consistency.

  • Reagent Batch Variability: Use the same batch of critical reagents, such as the enzyme and substrate, for a set of comparative experiments to minimize lot-to-lot variation.[5]

Problem 3: Unexpected Inhibitor/Activator Effects

Q: I am screening for lipoxygenase inhibitors, but I am observing unexpected or inconsistent results. How can I validate my findings?

A: Screening for modulators of lipoxygenase activity requires careful experimental design to avoid false positives and negatives.

• Troubleshooting False Positives:

  • Redox-Active Compounds: Compounds that act as antioxidants can interfere with the assay by scavenging reactive oxygen species, making them appear as inhibitors.[5] Consider using a counter-screen to identify redox-active compounds.

  • Compound Interference with Detection: As mentioned previously, the compound may absorb light or fluoresce at the detection wavelength, leading to an apparent inhibition.[5]

• Troubleshooting False Negatives:

  • Inhibitor Solubility: Ensure your test compound is fully dissolved in the assay buffer.[5] Some compounds may require a small percentage of a co-solvent like DMSO. However, be mindful that high concentrations of organic solvents can inhibit the enzyme.

  • Assay Type Discrepancy: Some inhibitors may only be active in a cellular context. For example, inhibitors of the 5-lipoxygenase-activating protein (FLAP) will show no activity in a cell-free assay that lacks FLAP.[5]

Frequently Asked Questions (FAQs)

This section provides answers to common questions about the practical and theoretical aspects of lipoxygenase-mediated synthesis.

Q1: What are the key reaction parameters to optimize for lipoxygenase-mediated synthesis?

A1: The key parameters to optimize are pH, temperature, substrate concentration, and enzyme concentration.

• pH: The optimal pH varies significantly between different lipoxygenases. It is crucial to determine the optimal pH for your specific enzyme empirically by testing a range of buffer pH values.[6][7]

• Temperature: Lipoxygenase activity is temperature-dependent.[8][15] While many assays are run at room temperature, the optimal temperature can vary. It is advisable to perform a temperature optimization study.

• Substrate Concentration: The reaction rate will increase with substrate concentration until the enzyme becomes saturated.[7] Performing a substrate titration experiment will allow you to determine the Michaelis-Menten constants (Km and Vmax) for your enzyme under your specific assay conditions.

• Enzyme Concentration: The reaction rate should be directly proportional to the enzyme concentration, provided the substrate is not limiting. It is important to work within a linear range of enzyme concentration to ensure accurate kinetic measurements.

Parameter	Typical Range	Considerations
pH	6.0 - 9.0	Highly enzyme-dependent.[6][7]
Temperature	25°C - 40°C	Enzyme stability can be an issue at higher temperatures.[16]
Substrate Conc.	µM range	Substrate solubility can be a limiting factor.[17]
Enzyme Conc.	ng/mL - µg/mL	Should be in the linear range of the assay.

Q2: How do I choose the right substrate for my lipoxygenase assay?

A2: The choice of substrate depends on the specific lipoxygenase being studied and the goals of the experiment.

• Common Substrates: The most commonly used substrates are polyunsaturated fatty acids such as linoleic acid, α-linolenic acid, and arachidonic acid.[2][17]

• Substrate Specificity: Different lipoxygenases exhibit different substrate specificities.[4][17] For example, mammalian lipoxygenases often prefer arachidonic acid, while many plant lipoxygenases have a higher affinity for linoleic and α-linolenic acids.[18] It is important to consult the literature for your specific enzyme or determine the substrate specificity experimentally.

Q3: What are some common inhibitors and activators of lipoxygenase?

A3: A wide range of compounds can modulate lipoxygenase activity.

• Inhibitors:

  • General LOX Inhibitors: Nordihydroguaiaretic acid (NDGA) and esculetin are broad-spectrum lipoxygenase inhibitors.[19]

  • Specific Inhibitors: Zileuton is a well-known inhibitor of 5-lipoxygenase.[19][20] Baicalein is often used as a 12-lipoxygenase inhibitor.[19]

  • Redox-based Inhibitors: Many inhibitors act as antioxidants or reducing agents.[21]

  • Iron Chelators: Compounds that chelate the active site iron, such as hydroxamic acids, can be potent inhibitors.[21]

• Activators:

  • Hydroperoxides: Trace amounts of fatty acid hydroperoxides are required to activate the resting ferrous form of the enzyme to the active ferric state.[22][23]

  • Cofactors: While lipoxygenases do not require external cofactors for their catalytic cycle, cellular activity can be influenced by factors like calcium and ATP in the case of 5-lipoxygenase, which requires translocation to the nuclear membrane.[5][24]

Q4: How should I store my lipoxygenase enzyme to maintain its activity?

A4: Proper storage is crucial for maintaining the stability and activity of lipoxygenase.

• Temperature: Store the enzyme at -80°C for long-term storage.[5]

• Aliquoting: To avoid repeated freeze-thaw cycles, which can denature the enzyme, it is best to aliquot the enzyme into single-use volumes upon receipt.[5]

• Buffers: The storage buffer should be optimized for the specific enzyme, but it typically contains a buffering agent (e.g., phosphate or Tris buffer) and may include cryoprotectants like glycerol.

Q5: What is the underlying mechanism of the lipoxygenase reaction?

A5: The catalytic mechanism of lipoxygenase involves a series of steps:

• Enzyme Activation: The resting Fe²⁺ form of the enzyme is oxidized to the active Fe³⁺ form by a hydroperoxide product.[22]

• Hydrogen Abstraction: The active enzyme abstracts a hydrogen atom from a bis-allylic methylene group of a polyunsaturated fatty acid substrate.[22][25]

• Radical Rearrangement: This creates a substrate radical that rearranges.[14]

• Oxygen Insertion: Molecular oxygen then inserts into the substrate radical to form a peroxyl radical.[14][25]

• Reduction and Product Release: The peroxyl radical is then reduced by the enzyme, and the hydroperoxide product is released, regenerating the active Fe³⁺ form of the enzyme.[14]

Experimental Protocols

Protocol 1: Spectrophotometric Assay for Lipoxygenase Activity

This protocol is based on the widely used method of monitoring the formation of the conjugated diene product at 234 nm.[10][11]

Materials:

• Lipoxygenase enzyme solution

• Substrate stock solution (e.g., 10 mM sodium linoleate in 0.2 M borate buffer, pH 9.0)[10]

• Assay buffer (e.g., 50 mM sodium phosphate buffer, pH 6.0)[10]

• UV-transparent cuvettes or microplate

• Spectrophotometer

Procedure:

• Prepare the reaction mixture by adding the assay buffer to a cuvette.

• Add the substrate stock solution to the desired final concentration. Mix well by inverting the cuvette.

• Equilibrate the cuvette to the desired assay temperature (e.g., 25°C).

• Initiate the reaction by adding a small volume of the enzyme solution.

• Immediately start monitoring the increase in absorbance at 234 nm for a set period (e.g., 3-5 minutes).

• Calculate the initial reaction rate from the linear portion of the absorbance versus time plot.

Calculation of Activity: Enzyme activity (Units/mL) = (ΔA₂₃₄/min) / (ε * l) * (V_total / V_enzyme) Where:

• ΔA₂₃₄/min = The initial rate of change in absorbance at 234 nm

• ε = Molar extinction coefficient of the hydroperoxide product (typically ~25,000 M⁻¹cm⁻¹)

• l = Path length of the cuvette (cm)

• V_total = Total volume of the assay

• V_enzyme = Volume of the enzyme solution added

Protocol 2: Ferrous Oxidation-Xylenol Orange (FOX) Assay

This colorimetric method is an alternative for measuring lipid hydroperoxides.[13][26]

Materials:

• FOX reagent (prepare fresh): 250 µM ammonium ferrous sulfate, 100 µM xylenol orange, 25 mM sulfuric acid, and 4 mM butylated hydroxytoluene in 90% methanol.[14]

• Lipoxygenase reaction samples

• Microplate reader

Procedure:

• Perform the lipoxygenase reaction as described in Protocol 1.

• Stop the reaction at various time points by adding a stopping reagent (e.g., methanol).[26]

• Add the FOX reagent to the reaction mixture.

• Incubate at room temperature for 30 minutes, protected from light.

• Measure the absorbance at a wavelength between 540 and 560 nm.[26]

• Quantify the amount of hydroperoxide formed by comparing the absorbance to a standard curve prepared with a known hydroperoxide (e.g., cumene hydroperoxide or hydrogen peroxide).

Visualizations

Lipoxygenase Catalytic Cycle

Caption: The catalytic cycle of lipoxygenase.

Troubleshooting Workflow for Low Enzyme Activity

Caption: A systematic workflow for troubleshooting low lipoxygenase activity.

References

• Glickman, M. H., & Klinman, J. P. (1995). Lipoxygenase Reaction Mechanism: Demonstration That Hydrogen Abstraction from Substrate Precedes Dioxygen Binding during Catalytic Turnover. Biochemistry, 34(43), 14077–14092. [Link]

• Auerbach, B. J., Kiely, J. S., & Cornicelli, J. A. (1992). A colorimetric method for the determination of lipoxygenase activity suitable for use in a high throughput assay format. Analytical Biochemistry, 201(2), 375–380. [Link]

• Minor, W., Steczko, J., Bolin, J. T., Otwinowski, Z., & Axelrod, B. (1993). Structure and mechanism of lipoxygenases. Prostaglandins & other lipid mediators, 46(6), 443-452. [Link]

• Junior, A. N. (2020). Lipoxygenase activity determination. Protocols.io. [Link]

• Žnidaršič-Plazl, P., & Plazl, I. (2019). Optimization of Hydroperoxide Lyase Production for Recombinant Lipoxygenase Pathway Cascade Application. Catalysts, 9(11), 933. [Link]

• Asaka, T., & Funazukuri, T. (2004). Method for measuring lipoxygenase activity in cereals.

• Chrisnasari, R., Wattimena, D. N., & Tjandrawinata, R. R. (2023). Versatile ferrous oxidation–xylenol orange assay for high-throughput screening of lipoxygenase activity. Scientific Reports, 13(1), 1-12. [Link]

• Andreou, A., & Feussner, I. (2009). Lipoxygenases–Structure and reaction mechanism. Phytochemistry, 70(13-14), 1504-1510. [Link]

• Biocompare. (n.d.). Lipoxygenase Assay Kits. [Link]

• Singh, N., Rådmark, O., & Rinaldo-Matthis, A. (2016). Kinetic investigation of human 5-lipoxygenase with arachidonic acid. Bioorganic & medicinal chemistry letters, 26(15), 3657-3660. [Link]

• Wecksler, A. T., Garcia, N. K., & Holman, T. R. (2012). Substrate specificity effects of lipoxygenase products and inhibitors on soybean lipoxygenase-1. Bioorganic & medicinal chemistry, 20(18), 5457-5463. [Link]

• Junior, A. N. (2020). Lipoxygenase activity determination. ResearchGate. [Link]

• Eze, S. O. O., & Nwanguma, B. C. (2013). Lipoxygenase activity at different pH. ResearchGate. [Link]

• Rodriguez-Saona, L. E., & Wrolstad, R. E. (1995). Peroxidase and Lipoxygenase Influence on Stability of Polyunsaturated Fatty Acids in Sweet Corn (Zea mays L.) during Frozen Storage. Journal of Food Science, 60(5), 1042-1046. [Link]

• Li, Y., Zhang, J., Wang, Y., & Wang, Z. (2016). Recombinant Porcine 12-Lipoxygenase Catalytic Domain: Effect of Inhibitors, Selectivity of Substrates and Specificity of Oxidation Products of Linoleic Acid. International journal of molecular sciences, 17(8), 1293. [Link]

• Wecksler, A. T., Garcia, N. K., & Holman, T. R. (2012). Substrate specificity effects of lipoxygenase products and inhibitors on soybean lipoxygenase-1. Bioorganic & medicinal chemistry, 20(18), 5457-5463. [Link]

• Van Waes, C., & De Cooman, L. (1998). Effect of storage on the rate of lipoxygenase (LOX) reaction in a malt suspension. Cereal Chemistry, 75(5), 742-746. [Link]

• Sari, D. R. T., Arrahman, A., & Muchtaridi, M. (2021). The optimum conditions of lipoxygenase activity inhibition assay. ResearchGate. [Link]

• Vahedi, A., & Holman, T. R. (2012). Control of oxygenation in lipoxygenase and cyclooxygenase catalysis. Frontiers in chemistry, 1, 1. [Link]

• Alturaihi, H. (2011). Biocatalysis of lipoxygenase in a model system using selected organic solvent media. eScholarship@McGill. [Link]

• Rodriguez-Saona, L. E., & Wrolstad, R. E. (1995). Peroxidase and Lipoxygenase Influence on Stability of Polyunsaturated Fatty Acids in Sweet Corn (Zea mays L.) during Frozen Storage. SciSpace. [Link]

• Holman, T. R., & Egwin, P. O. (1997). The structural basis for specificity in lipoxygenase catalysis. Journal of the American Chemical Society, 119(18), 4175-4182. [Link]

• Nicolas, J., & Drapron, R. (1982). Effect of Mixing Conditions on the Behavior of Lipoxygenase, Peroxidase, and Catalase in Wheat Flour Doughs. Cereal Chemistry, 59(3), 171-174. [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). Lipoxygenases. [Link]

• Aparoy, P., Reddy, K. K., & Reddanna, P. (2012). Lipoxygenase inhibitory activities of some plant extracts and chemical compounds. DergiPark. [Link]

• Garreta, E., & Sala, A. (2020). Biocatalytic Synthesis of Natural Green Leaf Volatiles Using the Lipoxygenase Metabolic Pathway. Catalysts, 10(11), 1269. [Link]

• Vieira, E. A. T., De-Melo, G. A., & De-Carvalho, J. G. (2001). Effect of temperature on the activity of soybean leaf lipoxygenases. ResearchGate. [Link]

• van der Stelt, M., & Veldink, G. A. (2003). Lipoxygenase inhibitors. ResearchGate. [Link]

• Gayen, S., Ali, N., & Sarkar, S. N. (2015). Down-regulation of lipoxygenase gene reduces degradation of carotenoids of golden rice during storage. Planta, 242(2), 353-365. [Link]

• Kermasha, S., & Bisakowski, B. (2007). Optimization of enzymatic assay for the measurement of lipoxygenase activity in organic solvent media. ResearchGate. [Link]

• Smith, J. (2025). Investigating the Impact of Temperature and pH on Enzyme Activity: A Kinetic Analysis. [Link]

• Eze, S. O. O., & Nwanguma, B. C. (2013). Effect of substrate concentration on Lipoxygenase activity. ResearchGate. [Link]

• Hamad, M., & Al-Tannak, N. F. (2023). Stability-Indicating Assay of Novel 5-(Hydroxamic acid)methyl Oxazolidinones with 5-Lipooxygenase Inhibitory Activity. Molecules, 28(14), 5369. [Link]

• Taylor & Francis. (n.d.). Lipoxygenase inhibitors – Knowledge and References. [Link]

• Zhang, Y., & Li, N. (2014). Overview of lipoxygenase synthesis. ResearchGate. [Link]

• AL-Shammary, K. I. A. (2015). Effect optimum temperature on activity of purified lipoxygenase extracted from Aspergillus niger. ResearchGate. [Link]

• Khan Academy. (n.d.). Co-factors, co-enzymes, and vitamins. [Link]

• Holman, T. R. (2015). The structural basis for specificity in lipoxygenase catalysis. LSU Scholarly Repository. [Link]

• Ji, X., & Wang, D. (2012). On the Role of Molecular Oxygen in Lipoxygenase Activation. Journal of Biological Chemistry, 287(21), 17296-17303. [Link]

• Wölfle, U., & Schempp, C. M. (2018). Inhibition of 5-Lipoxygenase Product Synthesis by Natural Compounds of Plant Origin. Planta Medica, 84(12/13), 859-867. [Link]

• Udenigwe, C. C. (2023). Bioactive Peptides and Protein Hydrolysates as Lipoxygenase Inhibitors. ACS Food Science & Technology, 3(7), 1145-1154. [Link]

• Cvetanović, A., & Šovljanski, O. (2021). Lipoxygenase Inhibition by Plant Extracts. Foods, 10(2), 241. [Link]

Sources

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• 3. mdpi.com [mdpi.com]
• 4. Substrate specificity effects of lipoxygenase products and inhibitors on soybean lipoxygenase-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
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Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of 13-HODE and 9-HODE: A Guide for Researchers

Introduction: The Dichotomy of Linoleic Acid Metabolites

Within the complex landscape of lipid signaling, the oxidized metabolites of linoleic acid, 9-hydroxyoctadecadienoic acid (9-HODE) and 13-hydroxyoctadecadienoic acid (13-HODE), have emerged as critical regulators of a multitude of physiological and pathological processes.[1] While structurally similar, these regioisomers often exhibit distinct and sometimes opposing biological activities, making a nuanced understanding of their functions paramount for researchers in fields ranging from oncology to immunology.[2] This guide provides a comprehensive comparative analysis of 13-HODE and 9-HODE, delving into their biosynthesis, signaling pathways, and differential effects on cellular functions, supported by experimental data and detailed protocols.

Both 9-HODE and 13-HODE are generated from linoleic acid, the most abundant polyunsaturated fatty acid in the human diet, through enzymatic and non-enzymatic pathways.[3][4] Enzymatic production involves cyclooxygenases (COX), lipoxygenases (LOX), and cytochrome P450 (CYP) enzymes, which can confer stereospecificity to the resulting molecules.[3][4][5][6] Non-enzymatic formation, driven by reactive oxygen species, typically results in a racemic mixture of these hydroxy fatty acids and is often elevated in states of oxidative stress.[3][5]

Comparative Overview of Biological Activities

The divergent biological effects of 9-HODE and 13-HODE are largely attributed to their differential interactions with a key set of cellular receptors, including Peroxisome Proliferator-Activated Receptors (PPARs), the G-protein coupled receptor 132 (GPR132), and the Transient Receptor Potential Vanilloid 1 (TRPV1).[1][7]

Biological Process	13-HODE	9-HODE	Key Receptors & Mechanisms
Inflammation	Can exhibit both pro- and anti-inflammatory effects. 13(S)-HODE is a PPARγ agonist, which can mediate anti-inflammatory responses.	Predominantly pro-inflammatory, largely through potent activation of the GPR132 receptor.[2][7]	GPR132, PPARγ. 9-HODE is a much more potent agonist of GPR132 than 13-HODE.[2][7][8]
Cancer Cell Proliferation	13(S)-HODE has been shown to be anti-proliferative and pro-apoptotic in colorectal cancer cells, an effect mediated by PPARγ.[9][10] In contrast, 13(R)-HODE may promote proliferation.[9][10] More recently, 13-S-HODE has been found to suppress cancer cell growth by directly inhibiting mTOR.[11]	The enantiomers of 9-HODE also show differential effects on cancer cell growth and apoptosis.[9][10]	PPARγ, mTOR. The stereochemistry of the HODE molecule is critical for its effect on cell proliferation.[9][10]
Pain Perception	Activates TRPV1, a key receptor in nociceptive signaling, contributing to inflammatory pain.[12][13][14]	A potent activator of TRPV1, involved in mediating pain hypersensitivity.[12][15][16] Can also sensitize TRPV1 via GPR132 activation.[17]	TRPV1. Both HODEs are considered endogenous ligands for this ion channel.[12][14]
Atherosclerosis	In early atherosclerotic lesions, 13-HODE generated by 15-LOX-1 can be protective through PPARγ activation.[2] In later stages, non-enzymatically produced 13-HODE contributes to disease progression.[2]	Predominantly pro-atherogenic, promoting inflammation via GPR132 in advanced lesions.[2]	PPARγ, GPR132. The role of HODEs in atherosclerosis is context-dependent, varying with the stage of the disease.[2]

Signaling Pathways: A Tale of Two Isomers

The distinct biological outcomes of 13-HODE and 9-HODE signaling can be visualized through their primary pathways.

Biosynthesis of 13-HODE and 9-HODE

Caption: Biosynthetic pathways of 13-HODE and 9-HODE from linoleic acid.

Differential Receptor Activation and Downstream Effects

Caption: Differential signaling pathways of 13-HODE and 9-HODE.

Experimental Protocols for a Comparative Analysis

To elucidate the distinct biological activities of 13-HODE and 9-HODE, a series of well-controlled in vitro experiments are essential. The following protocols provide a framework for such a comparative analysis.

Protocol 1: Assessment of PPARγ Activation using a Luciferase Reporter Assay

Objective: To quantify and compare the ability of 13-HODE and 9-HODE to activate PPARγ.

Rationale: PPARγ is a nuclear receptor that, upon ligand binding, translocates to the nucleus and regulates the transcription of target genes. A luciferase reporter assay provides a highly sensitive and quantitative measure of this transcriptional activation.

Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293T or a relevant cancer cell line) in appropriate media.

  • Co-transfect the cells with a PPARγ expression vector and a reporter plasmid containing a PPAR response element (PPRE) upstream of a luciferase gene. A control plasmid (e.g., Renilla luciferase) should also be co-transfected for normalization.

• Ligand Treatment:

  • 24 hours post-transfection, treat the cells with varying concentrations of 13-HODE, 9-HODE (and their respective enantiomers, if available), a known PPARγ agonist (e.g., rosiglitazone) as a positive control, and a vehicle control (e.g., ethanol or DMSO).

• Luciferase Assay:

  • After 18-24 hours of incubation, lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each sample.

  • Plot the normalized luciferase activity against the ligand concentration to generate dose-response curves and determine the EC50 values for each compound.

Protocol 2: Evaluation of GPR132 Signaling via Calcium Mobilization Assay

Objective: To compare the potency of 13-HODE and 9-HODE in activating the GPR132 receptor.

Rationale: GPR132 is a Gq-coupled receptor, and its activation leads to an increase in intracellular calcium concentration.[3] Measuring this calcium flux provides a direct readout of receptor activation.

Methodology:

• Cell Culture and Dye Loading:

  • Culture cells stably or transiently expressing GPR132 (e.g., CHO-K1 or HEK293).

  • Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM) according to the manufacturer's instructions.

• Ligand Stimulation and Measurement:

  • Wash the cells to remove excess dye.

  • Measure the baseline fluorescence using a fluorescence plate reader or a fluorescence microscope.

  • Add varying concentrations of 13-HODE, 9-HODE, and a vehicle control.

  • Record the change in fluorescence intensity over time.

• Data Analysis:

  • Calculate the peak fluorescence response for each concentration.

  • Plot the peak response against the ligand concentration to generate dose-response curves and determine the EC50 values.

Protocol 3: Comparative Analysis of Cell Proliferation using a Real-Time Cell Analyzer

Objective: To assess the differential effects of 13-HODE and 9-HODE enantiomers on cancer cell proliferation.

Rationale: Real-time cell analysis provides continuous, label-free monitoring of cell proliferation, offering a dynamic view of the cellular response to treatment.

Methodology:

• Cell Seeding:

  • Seed a cancer cell line of interest (e.g., Caco-2 for colorectal cancer) in a specialized microelectronic sensor plate (E-Plate).

• Treatment:

  • Allow the cells to adhere and enter the logarithmic growth phase.

  • Add different concentrations of the (S) and (R) enantiomers of 13-HODE and 9-HODE, along with a vehicle control.

• Real-Time Monitoring:

  • Place the E-Plate in the real-time cell analyzer and monitor the cell index, a measure of cell number and adhesion, over several days.

• Data Analysis:

  • Plot the cell index over time for each treatment condition.

  • Compare the growth curves to determine the effects of each compound on cell proliferation. Apoptotic effects can be further confirmed by assays such as Annexin V staining.

Conclusion: Navigating the Nuances of HODE Biology

The biological activities of 13-HODE and 9-HODE are not only distinct but also highly context-dependent, influenced by their stereochemistry, the specific cellular environment, and the expression levels of their respective receptors. While 9-HODE often drives pro-inflammatory responses through GPR132, 13-HODE can exert opposing effects, particularly through its interaction with PPARγ. In the realm of nociception, both molecules converge on the activation of TRPV1. For researchers and drug development professionals, a thorough understanding of these differences is crucial for dissecting their roles in health and disease and for the rational design of therapeutic interventions targeting the linoleic acid metabolic pathway.

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A Researcher's Guide to In Vivo Validation of the Anti-Inflammatory Effects of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design and execute robust in vivo studies for validating the anti-inflammatory properties of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE). We will delve into the mechanistic basis for 13-HODE's anti-inflammatory potential, compare its expected efficacy against established anti-inflammatory agents in two distinct and widely accepted animal models, and provide detailed, actionable protocols to ensure experimental reproducibility and integrity.

Introduction: The Rationale for Investigating 13-HODE

13-HODE is a bioactive lipid mediator derived from the metabolism of linoleic acid.[1] Its emergence as a potential anti-inflammatory agent is rooted in its function as an endogenous ligand for the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[[“]][3] PPARγ is a nuclear receptor that plays a critical role in the transcriptional regulation of inflammatory responses.[3][4] Activation of PPARγ is known to suppress the expression of pro-inflammatory genes and can shift macrophages towards an anti-inflammatory M2 phenotype.[[“]][4] This mechanism of action places 13-HODE in a class of compounds with significant therapeutic potential for a variety of inflammatory conditions. This guide will provide the necessary protocols to rigorously test this hypothesis in vivo.

Experimental Design: A Two-pronged Approach to In Vivo Validation

To provide a comprehensive assessment of 13-HODE's anti-inflammatory capabilities, we propose a two-model approach: a localized acute inflammation model and a systemic inflammation model. This allows for the evaluation of the compound's efficacy in both targeted and widespread inflammatory responses.

Model 1: Carrageenan-Induced Paw Edema in Rodents (Localized Acute Inflammation)

This is a classical and highly reproducible model for evaluating the efficacy of anti-inflammatory drugs.[5][6][7] The subcutaneous injection of carrageenan, a sulfated polysaccharide, into the paw of a rodent induces a localized inflammatory response characterized by edema, erythema, and hyperalgesia.[6][7]

Model 2: Lipopolysaccharide-Induced Systemic Inflammation in Mice (Systemic Inflammation)

This model mimics the systemic inflammatory response seen in sepsis and other systemic inflammatory conditions.[8][9][10] Intraperitoneal (i.p.) injection of lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, triggers a robust inflammatory cascade, leading to the release of pro-inflammatory cytokines into the bloodstream.[8][9][10][11]

Comparative Benchmarking

To objectively evaluate the anti-inflammatory potency of 13-HODE, its performance will be compared against a vehicle control (negative control) and a well-established anti-inflammatory drug (positive control) in each model.

• Positive Control for Carrageenan-Induced Paw Edema: Dexamethasone, a potent corticosteroid with broad anti-inflammatory effects.[5][12]

• Positive Control for LPS-Induced Systemic Inflammation: Indomethacin, a non-steroidal anti-inflammatory drug (NSAID) that inhibits cyclooxygenase (COX) enzymes.[13][14][15]

The following table outlines the expected comparative outcomes for the key assessment parameters in each model.

In Vivo Model	Treatment Group	Primary Endpoint: Paw Edema (mL)	Secondary Endpoint: Myeloperoxidase (MPO) Activity (U/mg tissue)	Secondary Endpoint: Histological Score (Inflammatory Infiltrate)
Carrageenan-Induced Paw Edema	Vehicle Control	High	High	Severe
13-HODE	Reduced	Reduced	Mild to Moderate
Dexamethasone	Significantly Reduced	Significantly Reduced	Minimal
LPS-Induced Systemic Inflammation	Vehicle Control	N/A	High (in lung/liver)	Severe (in lung/liver)
13-HODE	N/A	Reduced (in lung/liver)	Mild to Moderate (in lung/liver)
Indomethacin	N/A	Significantly Reduced (in lung/liver)	Minimal to Mild (in lung/liver)
LPS-Induced Systemic Inflammation	Treatment Group	Primary Endpoint: Plasma TNF-α (pg/mL)	Primary Endpoint: Plasma IL-6 (pg/mL)
Vehicle Control	High	High
13-HODE	Reduced	Reduced
Indomethacin	Significantly Reduced	Significantly Reduced

Detailed Experimental Protocols

The following are step-by-step protocols for the two proposed in vivo models. These protocols are designed to be self-validating by including appropriate controls and quantifiable endpoints.

Protocol 1: Carrageenan-Induced Paw Edema

Materials:

• Male Wistar rats or Swiss albino mice (6-8 weeks old)

• 13-HODE

• Dexamethasone

• Carrageenan (1% w/v in sterile saline)

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Plethysmometer or digital calipers

• Syringes and needles (27G)

• Anesthesia (e.g., isoflurane)

• Materials for tissue homogenization and MPO assay

• Formalin and materials for histological processing

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week before the experiment with free access to food and water.

• Grouping: Randomly divide the animals into three groups (n=6-8 per group): Vehicle control, 13-HODE, and Dexamethasone.

• Drug Administration:

  • Administer 13-HODE (e.g., 0.5 mg/kg, i.p. or oral gavage) or the vehicle 60 minutes before carrageenan injection. The exact dose of 13-HODE may need to be optimized based on preliminary studies.[16]

  • Administer Dexamethasone (e.g., 1 mg/kg, i.p.) 60 minutes before carrageenan injection.[12]

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw of each animal.[5][7]

• Measurement of Paw Volume: Measure the paw volume of each animal using a plethysmometer or paw thickness with digital calipers at 0, 1, 2, 3, 4, and 5 hours after carrageenan injection.[6]

• Euthanasia and Tissue Collection: At the end of the experiment (e.g., 6 hours post-carrageenan), euthanize the animals.

• Tissue Processing:

  • Excise the inflamed paw tissue.

  • A portion of the tissue should be immediately processed for myeloperoxidase (MPO) activity measurement to quantify neutrophil infiltration.[17][18]

  • Fix the remaining tissue in 10% neutral buffered formalin for histological analysis.[19][20]

• Data Analysis:

  • Calculate the percentage inhibition of edema for each group compared to the vehicle control.

  • Analyze MPO activity and histological scores for statistical significance between groups.

Protocol 2: LPS-Induced Systemic Inflammation

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• 13-HODE

• Indomethacin

• Lipopolysaccharide (LPS) from E. coli

• Sterile, pyrogen-free saline

• Vehicle

• Materials for blood collection (e.g., heparinized tubes)

• ELISA kits for TNF-α and IL-6

• Materials for tissue homogenization and MPO assay

• Formalin and materials for histological processing

Procedure:

• Animal Acclimatization: Acclimatize animals as described in Protocol 1.

• Grouping: Randomly divide the animals into three groups (n=6-8 per group): Vehicle control, 13-HODE, and Indomethacin.

• Drug Administration:

  • Administer 13-HODE (e.g., 0.5 mg/kg, i.p. or oral gavage) or the vehicle 60 minutes before LPS injection.[16]

  • Administer Indomethacin (e.g., 10 mg/kg, i.p.) 30 minutes before LPS injection.[14][15]

• Induction of Inflammation: Inject LPS (e.g., 1-5 mg/kg, i.p.) to induce a systemic inflammatory response. The dose of LPS should be optimized to induce a robust but sublethal inflammatory response.[8][10][13]

• Blood Collection: At a predetermined time point (e.g., 1.5-2 hours after LPS for TNF-α, 3-4 hours for IL-6), collect blood via cardiac puncture or from the retro-orbital plexus into heparinized tubes.[10]

• Plasma Separation: Centrifuge the blood to separate the plasma and store at -80°C until analysis.

• Euthanasia and Tissue Collection: After blood collection, euthanize the animals and collect organs such as the lungs and liver for MPO and histological analysis.

• Data Analysis:

  • Measure the concentrations of TNF-α and IL-6 in the plasma using ELISA kits according to the manufacturer's instructions.

  • Analyze MPO activity and histological scores in the collected organs.

  • Compare the data between the different treatment groups for statistical significance.

Visualizing the Experimental Workflow and Mechanistic Pathway

To further clarify the experimental design and the underlying biological rationale, we provide the following diagrams generated using Graphviz.

Caption: Experimental workflows for the in vivo validation of 13-HODE.

Caption: Proposed anti-inflammatory signaling pathway of 13-HODE.

Conclusion

This guide provides a robust and scientifically rigorous framework for the in vivo validation of the anti-inflammatory effects of 13-HODE. By employing both localized and systemic inflammation models and comparing the results to established anti-inflammatory agents, researchers can generate high-quality, reproducible data. The detailed protocols and clear visualization of the experimental workflow and proposed mechanism of action are intended to facilitate the successful execution and interpretation of these critical preclinical studies. The insights gained from these experiments will be invaluable for advancing our understanding of 13-HODE's therapeutic potential and guiding future drug development efforts.

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A Comparative Guide to the PPARγ Activation by 13-HODE and 13-oxo-ODE: A Senior Application Scientist's Perspective

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of PPARγ and its Endogenous Ligands

Peroxisome proliferator-activated receptor-gamma (PPARγ) is a ligand-activated transcription factor that holds a central role in the regulation of adipogenesis, lipid metabolism, and inflammatory responses. As a key therapeutic target for metabolic diseases, particularly type 2 diabetes, understanding the nuances of its activation by various ligands is of paramount importance. While synthetic agonists like thiazolidinediones (TZDs) have seen clinical success, attention is increasingly turning towards endogenous ligands, which may offer a more refined and potentially safer modulation of PPARγ activity.

This guide provides an in-depth comparison of two such endogenous ligands: 13-hydroxyoctadecadienoic acid (13-HODE) and its oxidized metabolite, 13-oxo-octadecadienoic acid (13-oxo-ODE). Both are derived from the essential fatty acid linoleic acid and have been identified as natural activators of PPARγ. We will delve into their metabolic relationship, compare their activation potential with supporting experimental context, and provide detailed protocols for their evaluation.

The Metabolic Link: From 13-HODE to the More Potent 13-oxo-ODE

The journey from dietary linoleic acid to these bioactive PPARγ ligands is a multi-step enzymatic process. Linoleic acid is first converted to 13-hydroperoxyoctadecadienoic acid (13-HPODE) by enzymes such as 15-lipoxygenase (15-LOX)[1]. This unstable intermediate is then rapidly reduced to the more stable alcohol, 13-HODE[1]. The crucial final step is the oxidation of 13-HODE to 13-oxo-ODE, a reaction catalyzed by NAD+-dependent 13-hydroxyoctadecadienoic acid dehydrogenase[1][2]. This enzyme is notably active in various tissues, including colonic epithelial cells[2][3].

This metabolic cascade is not merely a sequence of events but a physiologically significant transformation. The conversion of 13-HODE to 13-oxo-ODE represents a shift towards a more potent PPARγ activator, suggesting a mechanism for fine-tuning PPARγ signaling in response to specific cellular conditions.

Metabolic conversion of linoleic acid and subsequent PPARγ activation.

Comparative Analysis of PPARγ Activation

A key study investigating the anti-inflammatory effects of these ligands in colonic epithelial cells found that the decrease in IL-8 secretion was more pronounced after pre-incubation with 13-oxo-ODE compared to 13-HODE[2][3]. This suggests that 13-oxo-ODE more effectively engages the PPARγ pathway to elicit an anti-inflammatory response. Binding assays have also confirmed a direct interaction between 13-oxo-ODE and PPARγ[2][3].

Feature	13-HODE	13-oxo-ODE	Reference
PPARγ Ligand	Yes	Yes	[2]
Relative Potency	PPARγ agonist	More potent PPARγ agonist	[2][3]
Anti-inflammatory Effect (IL-8 Secretion)	Active	More pronounced activity	[2][3]
Binding to PPARγ	Binds	Binds directly	[2][3]

Experimental Protocols for Assessing PPARγ Activation

To empower researchers to conduct their own comparative studies, we provide detailed, self-validating protocols for two key assays: the Luciferase Reporter Assay and the Competitive Radioligand Binding Assay.

PPARγ Luciferase Reporter Assay

This cell-based assay is a cornerstone for quantifying the transcriptional activity of PPARγ in response to ligand binding. The principle lies in the ligand-induced activation of a PPARγ-responsive promoter, which drives the expression of a luciferase reporter gene.

Workflow for the PPARγ Luciferase Reporter Assay.

Step-by-Step Methodology:

• Cell Culture and Seeding:

  • Culture a suitable mammalian cell line (e.g., HEK293T, Caco-2) in appropriate growth medium.

  • Seed the cells into a 96-well plate at a density that will result in 70-80% confluency at the time of transfection.

• Transient Transfection (Day 1):

  • Prepare a transfection mixture containing:

    • An expression vector for human PPARγ.

    • A reporter vector containing the firefly luciferase gene downstream of a promoter with tandem Peroxisome Proliferator Response Elements (PPREs).

    • A control vector expressing Renilla luciferase for normalization of transfection efficiency.

  • Use a suitable transfection reagent according to the manufacturer's instructions.

  • Add the transfection mixture to the cells and incubate for 4-6 hours.

  • Replace the transfection medium with fresh growth medium and incubate for a further 18-24 hours.

• Ligand Treatment (Day 2):

  • Prepare serial dilutions of 13-HODE, 13-oxo-ODE, and a positive control (e.g., Rosiglitazone) in serum-free medium. A vehicle control (e.g., DMSO) must be included.

  • Aspirate the growth medium from the cells and replace it with the medium containing the test compounds.

  • Incubate the plate for 18-24 hours.

• Lysis and Luminescence Measurement (Day 3):

  • Aspirate the treatment medium and gently wash the cells with PBS.

  • Add passive lysis buffer to each well and incubate for 15 minutes at room temperature with gentle shaking.

  • Using a dual-luciferase assay system, first measure the firefly luciferase activity.

  • Then, add the stop-and-glow reagent to quench the firefly reaction and measure the Renilla luciferase activity.

• Data Analysis:

  • Normalize the firefly luciferase readings to the Renilla luciferase readings for each well.

  • Plot the normalized luciferase activity against the log of the ligand concentration.

  • Use a non-linear regression analysis to determine the EC50 value for each compound.

Competitive Radioligand Binding Assay

This assay directly measures the binding affinity of a test compound to the PPARγ receptor by assessing its ability to compete with a radiolabeled ligand.

Step-by-Step Methodology:

• Preparation of Receptor Source:

  • Prepare a source of PPARγ protein. This can be in the form of purified recombinant PPARγ ligand-binding domain (LBD) or cell membrane preparations from cells overexpressing the receptor.

• Assay Setup:

  • In a 96-well plate, combine the following in a suitable assay buffer:

    • A fixed concentration of the PPARγ receptor source.

    • A fixed concentration of a high-affinity radiolabeled PPARγ ligand (e.g., [3H]-Rosiglitazone).

    • Increasing concentrations of the unlabeled test compounds (13-HODE and 13-oxo-ODE).

  • Include controls for total binding (radioligand + receptor, no competitor) and non-specific binding (radioligand + receptor + a high concentration of an unlabeled competitor).

• Incubation:

  • Incubate the plate at room temperature for a sufficient time to reach binding equilibrium (typically 1-2 hours), with gentle agitation.

• Separation of Bound and Free Ligand:

  • Rapidly separate the receptor-bound radioligand from the free radioligand using a filtration apparatus with glass fiber filters.

  • Wash the filters with ice-cold wash buffer to remove unbound radioligand.

• Quantification of Radioactivity:

  • Place the filters in scintillation vials with scintillation cocktail.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding for each concentration of the test compound by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the log of the competitor concentration.

  • Use a non-linear regression analysis to determine the IC50 value (the concentration of the competitor that inhibits 50% of the specific binding of the radioligand).

  • The Ki (inhibition constant) can be calculated from the IC50 value using the Cheng-Prusoff equation.

Physiological and Pathological Implications

The differential activation of PPARγ by 13-HODE and 13-oxo-ODE has significant implications for cellular homeostasis and disease. The enzymatic conversion of 13-HODE to the more potent 13-oxo-ODE suggests a tightly regulated mechanism to amplify PPARγ signaling in specific contexts.

In inflammatory conditions, such as inflammatory bowel disease, the local production of 13-oxo-ODE in the colonic epithelium could be a crucial endogenous mechanism to resolve inflammation by potently activating PPARγ and suppressing the expression of pro-inflammatory genes[2][3]. Therefore, the enzyme 13-HODE dehydrogenase, which catalyzes this conversion, represents a potential therapeutic target for enhancing this natural anti-inflammatory pathway.

In metabolic diseases, the stronger activation of PPARγ by 13-oxo-ODE could lead to more effective regulation of glucose and lipid metabolism. This highlights the potential of targeting the endogenous synthesis of potent PPARγ ligands as a novel therapeutic strategy.

Conclusion

References

• Altmann R, Hausmann M, Spöttl T, et al. 13-Oxo-ODE is an endogenous ligand for PPARgamma in human colonic epithelial cells. Biochem Pharmacol. 2007;74(4):612-622. [Link]

• Vangaveti V, Malabu UH, Kennedy RL. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Br J Pharmacol. 2010;160(8):1865-1875. [Link]

• Altmann R, Hausmann M, Spöttl T, et al. 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. ResearchGate. [Link]

• Wikipedia. 13-Hydroxyoctadecadienoic acid. [Link]

• Kawai J, Takaoka Y, Kogo M, et al. Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. Biosci Rep. 2020;40(4):BSR20193767. [Link]

• Gifford Bioscience. Radioligand Binding Assay. [Link]

• INDIGO Biosciences. Human Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) Reporter Assay System. [Link]

• The Science Snail. The difference between Ki, Kd, IC50, and EC50 values. [Link]

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Introduction: The Biological Significance of 13-HODE and the Need for Robust Quantification

< < A Comparison Guide to High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for the Analysis of 13-Hydroxyoctadecadienoic Acid (13-HODE)

13-Hydroxyoctadecadienoic acid (13-HODE) is a major bioactive metabolite derived from the enzymatic or non-enzymatic oxidation of linoleic acid, a polyunsaturated omega-6 fatty acid. As a critical signaling molecule, 13-HODE is implicated in a wide array of physiological and pathological processes, including cell proliferation, differentiation, inflammation, and cancer metastasis. Its role as a ligand for peroxisome proliferator-activated receptors (PPARs) underscores its importance in regulating gene expression related to lipid metabolism and cellular maturation. Given its involvement in such fundamental biological pathways, the accurate and precise quantification of 13-HODE in various biological matrices is paramount for researchers in drug discovery and development.

This guide provides a comprehensive comparison of two widely employed analytical techniques for 13-HODE quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). As a Senior Application Scientist, my objective is to offer an in-depth, experience-driven perspective on the cross-validation of these methods, grounded in established regulatory guidelines from bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Fundamental Principles: A Tale of Two Detectors

The core distinction between HPLC-UV and LC-MS/MS lies in their detection mechanisms, which profoundly impacts their sensitivity, selectivity, and overall performance.

High-Performance Liquid Chromatography (HPLC) with UV Detection: This technique separates 13-HODE from other components in a sample based on its interaction with a stationary phase within an HPLC column. Quantification is achieved by measuring the absorbance of ultraviolet (UV) light at a specific wavelength. For 13-HODE, which contains a conjugated diene system, the maximum absorbance is typically observed around 234-235 nm. While robust and widely accessible, HPLC-UV can be susceptible to interference from co-eluting compounds that absorb at the same wavelength, potentially compromising selectivity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This method couples the powerful separation capabilities of liquid chromatography with the high selectivity and sensitivity of tandem mass spectrometry. After chromatographic separation, 13-HODE molecules are ionized and fragmented. Specific parent and daughter ion transitions are then monitored, a technique known as Multiple Reaction Monitoring (MRM), which provides a highly specific "fingerprint" for the analyte. This specificity significantly reduces the likelihood of interference from matrix components, making LC-MS/MS the gold standard for bioanalysis.

Cross-Validation of Analytical Methods: Ensuring Data Integrity

Cross-validation is a critical process that compares the performance of two different analytical methods intended to measure the same analyte. This is essential when data from different studies or laboratories need to be compared, or when transitioning from one analytical platform to another. The process involves a rigorous assessment of several key validation parameters as stipulated by regulatory agencies.

The Cross-Validation Workflow

The following diagram illustrates the key stages involved in the cross-validation of HPLC and LC-MS/MS methods for 13-HODE analysis.

Caption: Workflow for the cross-validation of HPLC-UV and LC-MS/MS methods.

Experimental Protocols

A robust cross-validation study begins with well-defined and optimized experimental protocols for each method. The following sections detail the step-by-step methodologies for sample preparation and analysis.

Sample Preparation: A Critical First Step

The goal of sample preparation is to extract 13-HODE from the biological matrix (e.g., plasma, serum) and remove interfering substances. Both liquid-liquid extraction (LLE) and solid-phase extraction (SPE) are commonly used methods. For this guide, we will focus on a robust SPE protocol.

Step-by-Step SPE Protocol:

• Sample Aliquoting: Transfer 200 µL of plasma or serum into a clean polypropylene tube.

• Internal Standard Spiking: Add a known amount of a suitable internal standard (IS), such as 13-HODE-d4, to each sample, calibrator, and quality control (QC) sample. The IS is crucial for correcting for variability during sample processing and analysis.

• Protein Precipitation: Add 600 µL of ice-cold methanol to precipitate proteins. Vortex for 30 seconds.

• Centrifugation: Centrifuge the samples at 12,000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge by washing with 1 mL of methanol followed by 1 mL of deionized water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar impurities.

• Elution: Elute 13-HODE and the IS from the cartridge with 1 mL of methanol.

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for the respective analytical method.

HPLC-UV Method

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A normal-phase silica column (e.g., 250 mm x 4.6 mm, 5 µm) is often used for the separation of HODE isomers.

• Mobile Phase: An isocratic mobile phase consisting of a mixture of n-hexane, isopropanol, and acetic acid (e.g., 98.3:1.6:0.1, v/v/v). The organic solvents provide the necessary polarity for elution, while the acetic acid helps to suppress the ionization of the carboxylic acid group of 13-HODE, leading to better peak shape.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 234 nm.

• Injection Volume: 20 µL.

LC-MS/MS Method

• Instrumentation: A triple quadrupole mass spectrometer coupled to a high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.7 µm) is typically used.

• Mobile Phase:

  • A: Water with 0.1% formic acid.

  • B: Acetonitrile with 0.1% formic acid. The formic acid aids in the protonation of 13-HODE in the positive ion mode or deprotonation in the negative ion mode, enhancing ionization efficiency.

• Gradient Elution: A typical gradient would start at a low percentage of organic phase (e.g., 30% B), ramp up to a high percentage (e.g., 95% B) to elute the analyte, and then return to the initial conditions for column re-equilibration.

• Flow Rate: 0.3 mL/min.

• Ionization Mode: Electrospray Ionization (ESI) in negative ion mode is commonly used for fatty acids.

• MRM Transitions:

  • 13-HODE: Precursor ion (m/z 295.2) → Product ion (m/z 195.1).

  • 13-HODE-d4 (IS): Precursor ion (m/z 299.2) → Product ion (m/z 198.1).

• Injection Volume: 5 µL.

Performance Comparison: A Data-Driven Analysis

The following tables summarize the expected performance characteristics of the HPLC-UV and LC-MS/MS methods based on established validation criteria.

Parameter	HPLC-UV	LC-MS/MS	Acceptance Criteria (EMA/FDA)
Linearity (r²)	> 0.995	> 0.998	> 0.99
Range	10 - 1000 ng/mL	0.1 - 200 ng/mL	Dependent on expected concentrations
Lower Limit of Quantification (LLOQ)	10 ng/mL	0.1 ng/mL	Signal should be at least 5x baseline

A Head-to-Head Comparison of the Anti-Cancer Effects of 13-HODE and 9-HODE: A Guide for Researchers

In the intricate landscape of cancer biology, lipid metabolites have emerged as critical signaling molecules that can either promote or suppress tumorigenesis. Among these, the hydroxyoctadecadienoic acids (HODEs), derived from the ubiquitous omega-6 fatty acid linoleic acid, have garnered significant attention. This guide provides a detailed, head-to-head comparison of the anti-cancer effects of two prominent regioisomers, 13-HODE and 9-HODE, to assist researchers in navigating their complex and often opposing roles in cancer.

Introduction: The Dichotomy of HODE Isomers in Cancer

13-HODE and 9-HODE are produced through enzymatic and non-enzymatic oxidation of linoleic acid.[1] While structurally similar, their subtle difference in the hydroxyl group position dictates their interaction with distinct cellular receptors and signaling pathways, leading to profoundly different outcomes in cancer cell fate. A crucial aspect to consider is their stereochemistry (S or R enantiomers), as this can further diversify their biological activities.[2][3] This guide will dissect these differences, providing a framework for understanding their therapeutic potential and informing experimental design.

Biosynthesis of 13-HODE and 9-HODE

The generation of HODE isomers is a key determinant of their availability and function. They can be synthesized via two main routes:

• Enzymatic Pathways: Lipoxygenase (LOX) and cyclooxygenase (COX) enzymes metabolize linoleic acid into various HODE isomers.[3] 15-lipoxygenase-1 (15-LOX-1) is a primary enzyme responsible for the stereospecific production of 13(S)-HODE.[1]

• Non-Enzymatic Pathways: Reactive oxygen species (ROS) can induce lipid peroxidation, leading to a racemic mixture of HODE isomers.

Caption: Differential activation of PPARγ signaling by 13-HODE and 9-HODE.

3.2. G-Protein Coupled Receptor 132 (GPR132)

GPR132, also known as G2A, is a proton-sensing receptor implicated in inflammation and cancer.

• 13-HODE: Is generally considered a weak ligand for GPR132. [4]

• 9-HODE: In contrast, 9-HODE is a potent ligand for GPR132. [4]The role of GPR132 in cancer is complex; in some contexts, such as breast cancer, its activation by lactate in the tumor microenvironment can promote an M2-like macrophage phenotype, facilitating metastasis. [5][6]However, its specific role in mediating the direct anti-cancer effects of 9-HODE is still under investigation.

Head-to-Head Comparison of Anti-Cancer Efficacy

The differential receptor engagement of 13-HODE and 9-HODE translates into distinct effects on key cancer hallmarks.

Cancer Hallmark	13-HODE	9-HODE	Key Findings
Cell Proliferation	Inhibitory (primarily 13(S)-HODE)	Inhibitory (isomer-specific)	13(S)-HODE decreases cell growth and DNA synthesis in colorectal cancer cells. [2][3]In contrast, 13(R)-HODE can increase cell growth. [2][3]9-(E,Z)-HODE has been shown to inhibit the growth of mouse lymphoma cells in a dose-dependent manner, an effect not observed with other 9-HODE or 13-HODE isomers.
Apoptosis	Pro-apoptotic	Pro-apoptotic	13(S)-HODE induces apoptosis in colorectal and breast cancer cell lines, an effect mediated by PPARγ and downregulation of PPAR-δ. [2][7][8]9-(E,Z)-HODE also induces apoptosis, associated with G2/M phase arrest.
Metastasis & Invasion	Inhibitory	Context-dependent	13-HODE can inhibit cancer cell adhesion to endothelial cells, a critical step in metastasis. [9]The role of 9-HODE is less clear, but its interaction with GPR132 could potentially influence the tumor microenvironment to be more pro-metastatic in certain cancers. [5][6]

IC50 Values for Anti-Cancer Effects

Compound	Cell Line	Effect	IC50 (48h)	Reference
13(S)-HODE	MCF-7 (Breast Cancer)	Inhibition of cell viability	76.3 µM	[10]
13(S)-HODE	MDA-MB-231 (Breast Cancer)	Inhibition of cell viability	80.23 µM	[10]

Note: Direct comparative IC50 data for 9-HODE under identical experimental conditions is limited in the available literature.

Recommended Experimental Protocols

To aid researchers in the comparative evaluation of 13-HODE and 9-HODE, we provide the following standardized protocols.

5.1. Workflow for Assessing Anti-Cancer Effects

Caption: Experimental workflow for comparing the anti-cancer effects of HODE isomers.

5.2. Protocol: Cell Viability (MTT) Assay

This protocol is designed to determine the cytotoxic effects of 13-HODE and 9-HODE on cancer cells.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5x10³ to 1x10⁴ cells/well and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of 13-HODE and 9-HODE (and their respective enantiomers, if available) in complete culture medium. Replace the existing medium with the HODE-containing medium. Include a vehicle control (e.g., ethanol or DMSO).

• Incubation: Incubate the plate for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

  • Causality Note: Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration that inhibits 50% of cell growth).

5.3. Protocol: Apoptosis (Annexin V/PI) Assay

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment: Seed cells in a 6-well plate and treat with IC50 concentrations of 13-HODE and 9-HODE (determined from the MTT assay) for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in 1X Annexin V binding buffer.

• Staining: Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

  • Causality Note: Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis. PI is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, thus identifying late apoptotic/necrotic cells.

• Incubation: Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Quantify the percentage of cells in each quadrant (viable, early apoptotic, late apoptotic, necrotic).

Conclusion and Future Directions

The evidence strongly suggests that 13-HODE and 9-HODE exert distinct, and sometimes opposing, effects on cancer cells. 13(S)-HODE, through its potent activation of PPARγ, generally exhibits anti-proliferative and pro-apoptotic properties. The anti-cancer activity of 9-HODE is more isomer-specific and may involve different signaling pathways, such as GPR132.

Key Takeaways for Researchers:

• Isomer Specificity is Critical: The biological effects of HODEs are highly dependent on both their regio- and stereoisomerism. It is imperative to use pure isomers in experiments to obtain clear and interpretable results.

• Context Matters: The effects of these lipid metabolites can be cell-type specific. A compound that is anti-cancerous in one type of cancer might not be in another.

• Therapeutic Potential: The targeted delivery of 13(S)-HODE or the development of specific PPARγ agonists that mimic its action could be a promising therapeutic strategy. Conversely, inhibiting the pro-tumorigenic actions of certain 9-HODE pathways may also hold therapeutic value.

Future research should focus on direct, systematic comparisons of all HODE isomers across a wider range of cancer types and on elucidating the complete signaling networks they modulate. This will be crucial for fully understanding their roles in cancer and for harnessing their therapeutic potential.

References

• Moreno, J. J., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. American Journal of Physiology-Cell Physiology. [Link]

• Moreno, J. J., et al. (2014). Differential cell growth/apoptosis behavior of 13-hydroxyoctadecadienoic acid enantiomers in a colorectal cancer cell line. PubMed. [Link]

• Kikuchi, Y., et al. (2020). Comprehensive analysis of PPARγ agonist activities of stereo-, regio-, and enantio-isomers of hydroxyoctadecadienoic acids. NIH. [Link]

• Tavakoli-Yaraki, M., et al. (2013). The effect of 13(S)-HODE on the expression level of PPAR-δ in breast... ResearchGate. [Link]

• Gupta, R. A., et al. (2022). PPAR-γ Partial Agonists in Disease-Fate Decision with Special Reference to Cancer. MDPI. [Link]

• Wikipedia. 13-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Horrobin, D. F. (1995). The importance of linoleic acid metabolites in cancer metastasis and in the synthesis and actions of 13-HODE. PubMed. [Link]

• Iwashita, Y., et al. (2018). Stereoisomer-Specific Induction of G2/M Phase Arrest and Apoptosis by 9-(E,Z)-Hydroxyoctadecadienoic Acid in Mouse Lymphoma Cells. PubMed. [Link]

• Brown, A., et al. (2011). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. PMC - PubMed Central. [Link]

• Taylor & Francis. 13-hydroxyoctadecadienoic acid – Knowledge and References. Taylor & Francis. [Link]

• Iyer, A., et al. (2018). 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4. NIH. [Link]

• Spector, A. A., et al. (1988). Formation of 9-hydroxyoctadecadienoic Acid From Linoleic Acid in Endothelial Cells. Journal of Lipid Research. [Link]

• Schmeck, B., et al. (2005). 13-Oxo-ODE is an endogenous ligand for PPARγ in human colonic epithelial cells. ResearchGate. [Link]

• Tavakoli-Yaraki, M., et al. (2013). Apoptosis Induced by 13-S-hydroxyoctadecadienoic acid in the Breast Cancer Cell Lines, MCF-7 and MDA-MB-231. PMC - NIH. [Link]

• Oreate AI Blog. (2025). Dual-Function Lipid Mediator: Comprehensive Analysis of 13-Hode in Metabolism, Ferroptosis, and Cancer. Oreate AI Blog. [Link]

• Wikipedia. 9-Hydroxyoctadecadienoic acid. Wikipedia. [Link]

• Chen, P., et al. (2017). Gpr132 sensing of lactate mediates tumor–macrophage interplay to promote breast cancer metastasis. PMC - NIH. [Link]

• Chen, P., et al. (2017). Gpr132 sensing of lactate mediates tumor-macrophage interplay to promote breast cancer metastasis. PubMed. [Link]

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A Researcher's Guide to the Structural Confirmation of Synthesized 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid by Nuclear Magnetic Resonance (NMR) Spectroscopy

For researchers, scientists, and professionals in drug development, the precise structural elucidation of newly synthesized compounds is a cornerstone of scientific rigor. This guide provides an in-depth comparison of Nuclear Magnetic Resonance (NMR) spectroscopy techniques for the unambiguous structural confirmation of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid. We will delve into the causality behind experimental choices and present supporting data to ensure trustworthy and authoritative validation.

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is an oxygenated fatty acid with a molecular formula of C₁₈H₃₂O₃ and a molecular weight of 296.45 g/mol [1][2]. Its structure features an 18-carbon chain with a hydroxyl group at the 13th carbon and two cis (Z) double bonds at the 9th and 15th carbon positions[1]. Accurate confirmation of this structure, including the position of the hydroxyl group and the stereochemistry of the double bonds, is critical for understanding its biological activity and for further development.

The Indispensable Role of NMR in Structural Elucidation

While other analytical techniques like Mass Spectrometry (MS) can confirm the molecular formula, NMR spectroscopy is unparalleled in its ability to provide a detailed atomic-level map of the molecule. It allows for the non-destructive analysis of the compound, providing rich information on the chemical environment of each proton and carbon atom.[3] This enables the precise determination of connectivity and stereochemistry.

For a molecule like 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, the key structural features to confirm are:

• The length of the carbon chain.

• The position of the hydroxyl group.

• The location and geometry of the two double bonds.

A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is essential for a comprehensive and self-validating structural assignment.

Comparative Analysis of NMR Techniques

A multi-faceted approach utilizing ¹H NMR, ¹³C NMR, COSY, and HSQC experiments provides a robust and cross-verifiable dataset for structural confirmation.

NMR Experiment	Information Yielded	Strengths	Limitations
¹H NMR	Provides information on the chemical environment and number of different types of protons. Coupling constants reveal adjacent protons and stereochemistry.	Rapid, sensitive, and provides crucial information on double bond geometry through coupling constants.	Signal overlap can occur in complex regions of the spectrum.
¹³C NMR	Shows the number of non-equivalent carbons and their chemical environment. Chemical shifts indicate functional groups (e.g., C=C, C-O).	Excellent for determining the number of carbons and identifying key functional groups.	Less sensitive than ¹H NMR and requires longer acquisition times.
COSY (Correlation Spectroscopy)	Reveals proton-proton (¹H-¹H) correlations between adjacent protons.	Crucial for establishing the connectivity of the carbon backbone by tracing proton-proton couplings.	Does not directly show carbon connectivity.
HSQC (Heteronuclear Single Quantum Coherence)	Correlates protons with their directly attached carbons (¹H-¹³C one-bond correlation).	Unambiguously assigns protons to their corresponding carbons, resolving ambiguities from 1D spectra.	Only shows direct one-bond correlations.

Experimental Protocols and Data Interpretation

Sample Preparation

A standard protocol for NMR sample preparation involves dissolving approximately 5-10 mg of the synthesized 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid in a deuterated solvent, such as chloroform-d (CDCl₃), at a concentration of about 1 M.[4] Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing.

¹H NMR: The First Look

The ¹H NMR spectrum provides the initial and most crucial information. Key signals to identify for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid are:

• Olefinic Protons (-CH=CH-): Expected in the range of δ 5.30 - 5.54 ppm.[3] The multiplicity and coupling constants of these signals are vital for determining the cis (Z) geometry of the double bonds. For cis coupling, the vicinal coupling constant (³J) is typically in the range of 6-14 Hz, whereas for trans coupling, it is larger, around 11-18 Hz.[5][6]

• Proton on Hydroxyl-bearing Carbon (-CH(OH)-): This proton is expected around δ 3.60 ppm.[3] Its multiplicity will indicate the number of adjacent protons.

• Allylic Protons (-CH₂-CH=): These protons are typically found between δ 1.96 - 2.12 ppm.[3]

• α-Methylene to Carbonyl (-CH₂-COOH): This signal usually appears as a triplet around δ 2.29 - 2.30 ppm.[3]

• Methylene Chain (-(CH₂)n-): A large, complex multiplet is expected between δ 1.22 - 1.42 ppm.[3]

• Terminal Methyl (-CH₃): A triplet is expected in the upfield region, around δ 0.84 - 0.92 ppm.[3]

¹³C NMR: Carbon Skeleton Confirmation

The ¹³C NMR spectrum complements the ¹H NMR data by confirming the carbon framework.

• Carboxylic Acid Carbon (-COOH): Expected to be the most downfield signal, typically above δ 175 ppm.[7]

• Olefinic Carbons (-C=C-): These carbons resonate in the δ 120-140 ppm region.[5]

• Carbon Bearing the Hydroxyl Group (-C-OH): Expected around δ 70-75 ppm.

• Aliphatic Carbons: The remaining methylene and methyl carbons will appear in the upfield region (δ 10-40 ppm).

2D NMR: Connecting the Dots

While 1D NMR provides a list of parts, 2D NMR assembles them into the final structure.

The COSY spectrum will show cross-peaks between protons that are coupled to each other. This is instrumental in piecing together the fatty acid chain. For example, a cross-peak between the olefinic protons and the allylic protons will confirm their adjacency.

The HSQC spectrum correlates each proton signal with the signal of the carbon to which it is directly attached. This is the definitive method for assigning the ¹H and ¹³C resonances and confirming the location of the hydroxyl group and the double bonds.

Visualizing the Workflow and Structural Correlations

The following diagrams illustrate the experimental workflow and the key correlations used for structural confirmation.

Caption: NMR Experimental Workflow for Structural Confirmation.

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Evaluating the specificity of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid for PPARγ over other PPAR isoforms

A Researcher's Guide to Evaluating the PPARγ Specificity of 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

For researchers in metabolic disease and drug development, understanding the nuanced interactions between endogenous lipids and nuclear receptors is paramount. This guide provides an in-depth analysis of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE), a linoleic acid metabolite, and its specificity for Peroxisome Proliferator-Activated Receptor Gamma (PPARγ) over its closely related isoforms, PPARα and PPARδ. We will delve into the structural rationale for this specificity and provide detailed, field-proven methodologies for its empirical validation.

Introduction: The Significance of PPAR Isoform Specificity

The Peroxisome Proliferator-Activated Receptors (PPARs) are a family of nuclear receptors comprising three main subtypes: PPARα, PPARγ, and PPARδ (also known as PPARβ).[1] These receptors act as ligand-activated transcription factors that play crucial roles in regulating glucose homeostasis, lipid metabolism, and inflammation.[2][3] Their distinct tissue distributions and physiological functions underscore the critical need for subtype-selective agonists in therapeutic development.

• PPARα: Primarily expressed in tissues with high fatty acid catabolism rates like the liver, heart, and kidney, it is the molecular target for fibrate drugs used to treat hyperlipidemia.[2][4]

• PPARγ: Most abundant in adipose tissue and the immune system, it is a key regulator of adipogenesis and insulin sensitivity.[1][4][5] It is the target of the thiazolidinedione (TZD) class of antidiabetic drugs.[2]

• PPARδ: Ubiquitously expressed, it is involved in fatty acid oxidation and has roles in various metabolic processes.[1][4]

13-HODE is an endogenous oxidized derivative of linoleic acid.[6] Both 9-HODE and 13-HODE are known to act as PPARγ agonists.[6] Specifically, studies have shown that the 13(S)-HODE enantiomer acts as a ligand for PPARγ, and its effects can be diminished by a specific PPARγ antagonist.[7] Given the therapeutic potential of targeting PPARγ for conditions like type 2 diabetes, evaluating the specificity of endogenous ligands like 13-HODE is a critical area of research.

Structural Basis for PPAR Isoform Selectivity

The selectivity of a ligand for a particular PPAR isoform is dictated by the subtle yet significant differences in the architecture of their ligand-binding domains (LBDs).[2] While all three isoforms share a conserved overall structure—a helical sandwich with a characteristic Y-shaped ligand-binding pocket—variations in volume and the amino acid residues lining this pocket are key determinants of binding affinity and specificity.[8]

The ligand-binding pocket of PPARγ is notably large, with a volume of approximately 1440 ų.[5] This capacious pocket can accommodate a diverse range of ligands.[5] In contrast, the ligand-binding pockets of PPARα and PPARδ are slightly smaller.[2] Furthermore, a single amino acid difference, a histidine in PPARγ versus a tyrosine in PPARα, can significantly influence ligand selectivity.[2] These structural distinctions provide the molecular basis for designing isoform-specific agonists and for understanding the preferential binding of endogenous molecules like 13-HODE.

Below is a conceptual diagram illustrating the general PPAR signaling pathway upon ligand activation.

Caption: PPARγ signaling pathway activation by 13-HODE.

Quantitative Evaluation of Isoform Specificity

To empirically determine the specificity of 13-HODE for PPARγ, a combination of binding and functional assays is essential. Below is a summary of the key quantitative parameters and a hypothetical data set illustrating how specificity is assessed.

Parameter	Assay Type	Description	PPARγ	PPARα	PPARδ	Specificity Ratio (α/γ, δ/γ)
Ki (nM)	Competitive Binding	Inhibition constant; measures binding affinity. A lower value indicates higher affinity.	150	1800	2500	12x, 16.7x
EC50 (nM)	Reporter Gene Assay	Half-maximal effective concentration; measures functional potency as an agonist.	300	4500	>10000	15x, >33.3x

Note: The data presented in this table is hypothetical and for illustrative purposes. Actual experimental values would need to be determined.

This hypothetical data suggests that 13-HODE has a significantly higher binding affinity and functional potency for PPARγ compared to PPARα and PPARδ, indicating its specificity.

Experimental Protocols for Determining Specificity

A rigorous evaluation of ligand specificity requires well-designed experiments that are both reproducible and provide quantitative data. Here, we outline the protocols for two fundamental assays.

Competitive Radioligand Binding Assay

This assay directly measures the binding affinity (Ki) of a test compound by quantifying its ability to displace a known high-affinity radiolabeled ligand from the receptor.[9]

Causality Behind Experimental Choices:

• Choice of Radioligand: A high-affinity, isoform-specific radioligand (e.g., [³H]-Rosiglitazone for PPARγ) is crucial for a sensitive and accurate assay.

• Scintillation Proximity Assay (SPA) Format: This format is highly amenable to high-throughput screening and avoids the separation steps required in traditional filtration assays.[10]

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 50 mM KCl, 2 mM DTT).

  • Reconstitute recombinant human PPARγ, PPARα, and PPARδ ligand-binding domains (LBDs).

  • Prepare a stock solution of the radioligand (e.g., [³H]-Rosiglitazone) and a series of dilutions of 13-HODE.

• Assay Plate Setup:

  • In a 96-well or 384-well plate, add the assay buffer.

  • Add a fixed concentration of the respective PPAR-LBD to each well.

  • Add increasing concentrations of unlabeled 13-HODE.

  • Add a fixed concentration of the radioligand to all wells.

• Incubation:

  • Incubate the plate at room temperature for a specified time (e.g., 2-4 hours) to allow the binding to reach equilibrium.

• Detection:

  • If using an SPA format, add SPA beads coated with a material that will bind the receptor (e.g., Nickel-chelate for His-tagged receptors).

  • Measure the radioactivity in a scintillation counter.

• Data Analysis:

  • Plot the percentage of radioligand displaced against the concentration of 13-HODE.

  • Determine the IC50 value (the concentration of 13-HODE that displaces 50% of the radioligand).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.[11][12]

Luciferase Reporter Gene Assay

This cell-based functional assay measures the ability of a ligand to activate a PPAR isoform, leading to the transcription of a reporter gene (luciferase).[13][14]

Causality Behind Experimental Choices:

• GAL4-PPAR Chimera System: Using a chimeric receptor consisting of the GAL4 DNA-binding domain fused to the PPAR LBD ensures that the reporter gene is specifically activated by the ligand of interest, minimizing off-target effects.[15]

• Dual-Luciferase System: A second reporter (e.g., Renilla luciferase) under the control of a constitutive promoter is co-transfected to normalize for variations in transfection efficiency and cell number.

Step-by-Step Methodology:

• Cell Culture and Transfection:

  • Culture a suitable cell line (e.g., HEK293 or COS-7) in appropriate media.

  • Co-transfect the cells with three plasmids:

    • An expression vector for the GAL4-PPAR LBD chimera (separate transfections for PPARγ, α, and δ).

    • A reporter plasmid containing a luciferase gene downstream of a GAL4 upstream activation sequence (UAS).

    • A control plasmid for expressing Renilla luciferase.

• Compound Treatment:

  • After transfection (e.g., 24 hours), plate the cells in a 96-well plate.

  • Treat the cells with a range of concentrations of 13-HODE. Include a vehicle control (e.g., DMSO) and a positive control (a known potent agonist for each isoform).

• Incubation:

  • Incubate the cells for 18-24 hours to allow for receptor activation and reporter gene expression.

• Lysis and Luminescence Measurement:

  • Lyse the cells and measure the firefly and Renilla luciferase activities using a dual-luciferase reporter assay system and a luminometer.

• Data Analysis:

  • Normalize the firefly luciferase activity to the Renilla luciferase activity for each well.

  • Plot the fold activation (relative to the vehicle control) against the concentration of 13-HODE.

  • Determine the EC50 value from the dose-response curve using non-linear regression.

Below is a diagram of the experimental workflow for determining PPAR isoform specificity.

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The Isomeric Dichotomy of HODEs: A Comparative Guide to Pro- and Anti-Inflammatory Effects

Introduction: The Dual Nature of Oxidized Lipids

Hydroxyoctadecadienoic acids (HODEs) are oxidized metabolites of the essential fatty acid, linoleic acid. Once considered mere markers of oxidative stress, it is now clear that these lipid mediators are potent signaling molecules with distinct and often opposing biological activities.[1][2] The specific isomeric form of HODE, determined by the position and stereochemistry of the hydroxyl group, dictates its interaction with cellular receptors and subsequent downstream signaling, leading to either pro-inflammatory or anti-inflammatory outcomes.[3][4] This guide provides an in-depth comparison of the key HODE isomers, focusing on the well-characterized 9-HODE and 13-HODE, to elucidate their differential roles in modulating inflammatory responses. For researchers in immunology, pharmacology, and drug development, understanding these isomeric distinctions is critical for targeting pathways involved in chronic inflammatory diseases such as atherosclerosis, diabetes, and certain cancers.[1][4][5]

The Opposing Roles of 9-HODE and 13-HODE in Inflammation

The primary distinction in the inflammatory signaling of HODEs lies between the 9- and 13-isomers. Broadly, 9-HODE is considered a pro-inflammatory mediator, while 13-HODE exhibits predominantly anti-inflammatory and protective effects.[1][6][7] This functional divergence is rooted in their selective engagement with different cellular receptors.

9-HODE: A Pro-Inflammatory Agonist of GPR132

The pro-inflammatory actions of 9-HODE are primarily mediated through its high-affinity binding to the G protein-coupled receptor 132 (GPR132), also known as G2A.[1][3][6][8] GPR132 is highly expressed in immune cells, particularly macrophages and T-cells.[3][9] The activation of GPR132 by 9-HODE initiates a signaling cascade that promotes an inflammatory phenotype. In contrast, 13-HODE is not a significant ligand for GPR132.[6][9]

The signaling pathway initiated by 9-HODE binding to GPR132 involves:

• Intracellular Calcium Mobilization: An increase in cytosolic calcium acts as a second messenger to activate various downstream enzymes.[8]

• Inhibition of cAMP Accumulation: This can modulate the activity of protein kinase A and other cAMP-dependent pathways.[8]

• Activation of the MAP Kinase Pathway: This can lead to the activation of transcription factors, such as NF-κB, which are pivotal in the expression of pro-inflammatory genes.[8]

This signaling cascade is implicated in the progression of atherosclerosis, where 9-HODE contributes to a pro-inflammatory environment within vascular lesions.[1][2]

Caption: 9-HODE-mediated pro-inflammatory signaling via the GPR132 receptor.

13-HODE: An Anti-Inflammatory Ligand for PPARγ

In contrast to 9-HODE, 13-HODE exerts many of its anti-inflammatory and protective effects through the activation of the nuclear receptor, Peroxisome Proliferator-Activated Receptor-gamma (PPARγ).[1][10][11] PPARγ is a key regulator of lipid metabolism, glucose homeostasis, and inflammation.[10] Both 9-HODE and 13-HODE can bind to PPARγ, however, studies indicate that 13-HODE is generally a more potent agonist.[11][12] Furthermore, some research suggests that certain stereoisomers of 9-HODE may even down-regulate PPARγ target gene expression.[12]

The activation of PPARγ by 13-HODE leads to:

• Transcriptional Regulation: As a nuclear receptor, activated PPARγ forms a heterodimer with the retinoid X receptor (RXR) and binds to specific DNA sequences called Peroxisome Proliferator Response Elements (PPREs) in the promoter region of target genes.

• Anti-inflammatory Gene Expression: This includes the upregulation of genes involved in fatty acid metabolism and the suppression of pro-inflammatory gene expression by inhibiting transcription factors like NF-κB.[13]

• Macrophage Polarization: PPARγ activation can promote the differentiation of macrophages towards an anti-inflammatory M2 phenotype.

• Enhanced Lipid Clearance: In the context of atherosclerosis, 13-HODE-mediated PPARγ activation increases the expression of scavenger receptors like CD36, leading to enhanced clearance of lipids and apoptotic cells from the arterial wall.[1]

Caption: 13-HODE-mediated anti-inflammatory signaling via PPARγ activation.

Comparative Summary of HODE Isomer Effects

The table below summarizes the key distinctions in the inflammatory activities of 9-HODE and 13-HODE.

Feature	9-HODE	13-HODE
Primary Inflammatory Role	Pro-inflammatory[1][6]	Anti-inflammatory/Protective[6][7]
Primary Receptor	GPR132 (G2A)[1][3]	PPARγ[1][10]
GPR132 Affinity	High[6]	Negligible[6]
PPARγ Agonism	Variable, can be an agonist or down-regulate target genes depending on the isomer[12]	Potent agonist[11][12]
Key Downstream Pathways	↑ Ca²⁺ mobilization, ↓ cAMP, ↑ MAPK/NF-κB activation[8]	↑ Expression of metabolic and anti-inflammatory genes, ↓ NF-κB activity[13]
Role in Atherosclerosis	Predominant in later lesions, contributes to plaque instability and pro-inflammatory state[1][2]	Predominant in early lesions, enhances lipid clearance and protective mechanisms[1][2]

Experimental Protocols for Assessing HODE Isomer Effects

To empirically validate the differential effects of HODE isomers, a combination of cell-based assays is recommended. The following protocols provide a framework for investigating their pro- and anti-inflammatory properties.

Experimental Workflow Overview

Caption: General experimental workflow for comparing HODE isomer effects.

Protocol 1: NF-κB Activation Assay via Western Blot of Nuclear Fractions

This protocol determines if a HODE isomer promotes the translocation of the NF-κB p65 subunit from the cytoplasm to the nucleus, a key step in its activation.[14][15] An increase in nuclear p65 is indicative of a pro-inflammatory response.

Objective: To quantify the effect of 9-HODE vs. 13-HODE on NF-κB p65 nuclear translocation.

Materials:

• Macrophage cell line (e.g., THP-1 or RAW 264.7)

• Cell culture medium and supplements

• 9-HODE and 13-HODE isomers

• Lipopolysaccharide (LPS) as a positive control

• Nuclear and cytoplasmic extraction kit

• BCA Protein Assay Kit

• SDS-PAGE gels and Western blot apparatus

• Primary antibodies: anti-NF-κB p65, anti-Lamin B1 (nuclear marker), anti-GAPDH (cytoplasmic marker)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Cell Seeding and Treatment:

  • Seed macrophages in 6-well plates and allow them to adhere overnight.

  • Starve cells in serum-free media for 2-4 hours.

  • Treat cells with vehicle control, 9-HODE (e.g., 10 µM), 13-HODE (e.g., 10 µM), or LPS (e.g., 100 ng/mL) for a predetermined time (e.g., 30-60 minutes).

• Cell Fractionation:

  • Wash cells with ice-cold PBS.

  • Lyse cells and separate the cytoplasmic and nuclear fractions according to the manufacturer's protocol of the extraction kit.[14]

  • Store fractions at -80°C until use.

• Protein Quantification:

  • Determine the protein concentration of each nuclear and cytoplasmic lysate using a BCA assay.

• Western Blotting:

  • Normalize protein amounts for all samples (e.g., 20 µg per lane).

  • Separate proteins by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies (anti-p65, anti-Lamin B1, anti-GAPDH) overnight at 4°C.[14]

  • Wash the membrane and incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and visualize bands using a chemiluminescent substrate and an imaging system.

• Data Analysis:

  • Quantify band intensity using densitometry software.

  • Normalize the nuclear p65 signal to the Lamin B1 signal.

  • Compare the normalized nuclear p65 levels across treatment groups. An increase relative to the vehicle control indicates NF-κB activation.

Protocol 2: Cytokine Secretion Profiling using Multiplex Immunoassay

This assay measures the secretion of multiple pro- and anti-inflammatory cytokines into the cell culture medium following HODE treatment. This provides a broader view of the inflammatory phenotype induced by each isomer.

Objective: To compare the cytokine secretion profiles induced by 9-HODE and 13-HODE.

Materials:

• Macrophage cell line

• 9-HODE and 13-HODE isomers

• LPS (positive control)

• Multiplex cytokine assay kit (e.g., Luminex-based or Meso Scale Discovery) for relevant cytokines (e.g., TNF-α, IL-6, IL-1β, IL-10).[16][17]

• Plate reader compatible with the chosen multiplex technology.

Procedure:

• Cell Seeding and Treatment:

  • Seed macrophages in a 24-well plate.

  • Treat cells with vehicle control, 9-HODE, 13-HODE, or LPS for a longer duration (e.g., 12-24 hours) to allow for cytokine synthesis and secretion.

• Supernatant Collection:

  • After incubation, centrifuge the plate to pellet any detached cells.

  • Carefully collect the cell culture supernatant, avoiding cell debris.

  • Store supernatants at -80°C until the assay is performed.

• Multiplex Immunoassay:

  • Perform the multiplex assay according to the manufacturer's instructions.[18] This typically involves incubating the supernatant with antibody-coupled beads, followed by detection antibodies and a fluorescent reporter.

• Data Acquisition and Analysis:

  • Acquire data using the appropriate plate reader.

  • Calculate cytokine concentrations based on a standard curve.

  • Compare the concentration of each cytokine across the different treatment groups. Expect 9-HODE to increase pro-inflammatory cytokines (TNF-α, IL-6) and 13-HODE to have a lesser effect or potentially increase anti-inflammatory cytokines (IL-10).

Conclusion and Future Directions

The isomeric differences between 9-HODE and 13-HODE provide a clear example of the specificity of lipid mediator signaling. While 9-HODE primarily drives inflammation through GPR132, 13-HODE tends to promote resolution and metabolic homeostasis via PPARγ activation.[1][6] This dichotomy has significant implications for drug development, suggesting that selectively promoting the synthesis of 13-HODE or antagonizing the 9-HODE/GPR132 axis could be viable therapeutic strategies for chronic inflammatory diseases. Future research should continue to explore the effects of other, less-studied HODE isomers and their roles in various physiological and pathological contexts. A comprehensive understanding of the entire HODE isomerome will be crucial for fully harnessing the therapeutic potential of these potent lipid mediators.

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A Comparative In Vitro Analysis of the Metabolic Stability of 13-HODE and 9-HODE

For researchers in lipidomics, cell signaling, and drug development, understanding the metabolic fate of bioactive lipids is paramount. Among these, the hydroxyoctadecadienoic acids (HODEs), 13-HODE and 9-HODE, isomers derived from linoleic acid, are of significant interest due to their diverse and sometimes opposing roles in inflammation, cancer, and cardiovascular disease.[1][2] Their cellular concentrations, and thus their biological impact, are tightly regulated by their metabolic stability. This guide provides an in-depth comparison of the in vitro metabolic stability of 13-HODE versus 9-HODE, supported by experimental data and detailed protocols to empower researchers in their investigations.

Introduction to HODE Metabolism: Key Pathways

The biological activity of 13-HODE and 9-HODE is terminated or altered through metabolic conversion. Two primary pathways are responsible for their degradation in vitro and in vivo:

• Oxidation by NAD+-dependent Dehydrogenases: This pathway involves the conversion of the hydroxyl group of HODEs into a ketone group, yielding 13-oxo-octadecadienoic acid (13-oxoODE) and 9-oxo-octadecadienoic acid (9-oxoODE), respectively.[1][3][4] These oxo-derivatives often possess distinct biological activities from their precursor HODEs.

• Peroxisomal Beta-Oxidation: This process involves the chain-shortening of the fatty acid backbone of HODEs, leading to the formation of shorter, often less active, metabolites.[5][6]

The relative efficiency of these pathways for each isomer dictates its half-life and, consequently, its signaling duration and intensity in a biological system.

Comparative Metabolic Stability: Experimental Evidence

The key to understanding the differential stability of 13-HODE and 9-HODE lies in the substrate specificity of the enzymes that metabolize them. A pivotal enzyme in this process is a NAD+-dependent 13-HODE dehydrogenase, which has been purified and characterized from rat liver cytosol.[7]

Studies on the substrate specificity of this enzyme have provided direct quantitative comparisons of its activity towards both HODE isomers.

Substrate	Relative Activity (%)	Km (µM)	Vmax (nmol/min/mg)
13-HODE	100	6.3	5.7
9-HODE	53	Not Reported	Not Reported

Data sourced from a study on partially purified rat liver 13-HODE dehydrogenase.[7]

This data clearly indicates that 13-HODE is the preferred substrate for this dehydrogenase , being metabolized almost twice as efficiently as 9-HODE. This suggests that, at least via this specific enzymatic pathway, 13-HODE is less metabolically stable than 9-HODE in vitro .

While kinetic data for the peroxisomal beta-oxidation of 9-HODE is not as readily available for a direct comparison, studies have demonstrated that 13(S)-HODE undergoes peroxisomal β-oxidation to form chain-shortened products.[5][6] The difference in the initial oxidation step by the dehydrogenase likely plays a significant role in the overall metabolic stability of these two isomers.

Visualizing the Metabolic Pathways

To better understand the metabolic fate of these isomers, the following diagrams illustrate the key enzymatic conversions.

Caption: Metabolic pathways of 13-HODE and 9-HODE.

Experimental Protocol: In Vitro Metabolic Stability Assay in Liver Microsomes

To empirically determine and compare the metabolic stability of 13-HODE and 9-HODE, a well-established in vitro model utilizing liver microsomes can be employed. Liver microsomes are a rich source of drug-metabolizing enzymes, including dehydrogenases.

Objective:

To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of 13-HODE and 9-HODE in rat liver microsomes.

Materials:

• 13-HODE and 9-HODE standards

• Rat liver microsomes (pooled, male Sprague-Dawley)

• NAD+ solution

• Phosphate buffer (100 mM, pH 7.4)

• Acetonitrile (ACN) with an internal standard (e.g., d4-13-HODE)

• 96-well plates

• Incubator/shaker (37°C)

• Centrifuge

• LC-MS/MS system

Experimental Workflow:

Caption: Workflow for the in vitro metabolic stability assay.

Step-by-Step Methodology:

• Preparation of Reagents:

  • Prepare stock solutions of 13-HODE and 9-HODE in a suitable organic solvent (e.g., ethanol) and dilute to the final working concentration in the incubation buffer. The final solvent concentration should be less than 1%.

  • Prepare a NAD+ stock solution in phosphate buffer.

  • Thaw rat liver microsomes on ice immediately before use. Dilute to the desired concentration (e.g., 0.5 mg/mL) with cold phosphate buffer.

• Incubation:

  • In a 96-well plate, add the microsomal suspension.

  • Pre-incubate the plate at 37°C for 5 minutes with shaking.

  • To initiate the reaction, add the HODE substrate and NAD+ solution to the wells.

  • Incubate the plate at 37°C with constant shaking.

• Sampling and Reaction Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, and 60 minutes), collect aliquots from the incubation mixture.

  • Immediately quench the reaction by adding a 3-fold volume of ice-cold acetonitrile containing a suitable internal standard (e.g., d4-13-HODE) to precipitate the proteins.

• Sample Processing:

  • Vortex the samples and centrifuge at a high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated protein.

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Develop a sensitive and specific LC-MS/MS method for the simultaneous quantification of 13-HODE, 9-HODE, 13-oxoODE, 9-oxoODE, and the internal standard. A C18 reversed-phase column is typically used.

  • Use multiple reaction monitoring (MRM) mode for detection and quantification.

• Data Analysis:

  • Calculate the percentage of the parent compound (13-HODE or 9-HODE) remaining at each time point relative to the 0-minute time point.

  • Plot the natural logarithm of the percent remaining versus time. The slope of the linear regression line corresponds to the elimination rate constant (k).

  • Calculate the in vitro half-life (t½) using the formula: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (incubation volume / microsomal protein amount).

Conclusion and Future Directions

The available experimental evidence indicates that 13-HODE is metabolized more rapidly than 9-HODE by NAD+-dependent dehydrogenases, suggesting a lower metabolic stability for 13-HODE in vitro. This differential stability has significant implications for the biological activities of these two important lipid mediators. A shorter half-life for 13-HODE implies a more transient signaling role compared to the potentially more sustained actions of 9-HODE.

For researchers investigating the physiological and pathological roles of HODEs, it is crucial to consider their metabolic fate. The provided experimental protocol offers a robust framework for directly comparing the stability of these isomers in a relevant in vitro system. Future studies should aim to further characterize the enzymes involved in HODE metabolism, including a detailed kinetic analysis of peroxisomal beta-oxidation for both isomers, to build a more complete picture of their metabolic regulation. This knowledge will be invaluable for the development of novel therapeutic strategies targeting the pathways governed by these potent lipid signaling molecules.

References

• Bull, A. W., et al. (1993). The correlation between 13-hydroxyoctadecadienoate dehydrogenase (13-HODE dehydrogenase) and intestinal cell differentiation. Prostaglandins, 46(5), 387–395. [Link]

• Cipollina, C., & Miyan, J. A. (2014). Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis. Therapeutic Advances in Endocrinology and Metabolism, 5(2), 37–51. [Link]

• De Petrocellis, L., et al. (2019). 13-HODE, 9-HODE and ALOX15 as potential players in Rett syndrome OxInflammation. Free Radical Biology and Medicine, 134, 598–603. [Link]

• Wikipedia contributors. (2023). 13-Hydroxyoctadecadienoic acid. In Wikipedia, The Free Encyclopedia. [Link]

• Kühn, H., et al. (1992). 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells. Journal of Lipid Research, 33(10), 1469–1478. [Link]

• Hamilton, J. A., & Bull, A. W. (1993). Metabolism of oxidized linoleic acid: characterization of 13-hydroxyoctadecadienoic acid dehydrogenase activity from rat colonic tissue. Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism, 1169(2), 145–152. [Link]

• Nieman, D. C., et al. (2014). Metabolomics approach to assessing plasma 13- and 9-hydroxy-octadecadienoic acid and linoleic acid metabolite responses to 75-km cycling. American Journal of Physiology-Regulatory, Integrative and Comparative Physiology, 307(2), R126–R133. [Link]

• Lasker, S., et al. (2019). Decreased levels of 13-hydroxyoctadecadienoic acid (13-HODE) dehydrogenase in neoplastic tissue of human colon biopsies. Journal of the National Cancer Institute, 91(19), 1673–1675. [Link]

• Liu, L., & Bull, A. W. (1995). Substrate specificity and characterization of partially purified rat liver 13-hydroxyoctadecadienoic acid (13-HODE) dehydrogenase. Prostaglandins, Leukotrienes and Essential Fatty Acids, 53(6), 407–412. [Link]

• Nagasawa, T., et al. (1990). Purification and characterization of histidinol dehydrogenase from cabbage. Plant Physiology, 94(3), 1013–1019. [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Responsible Disposal of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid

This guide provides a comprehensive, step-by-step framework for the safe and compliant disposal of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid (13-HODE). As researchers and drug development professionals, our commitment to safety and environmental stewardship extends beyond the bench to the entire lifecycle of the chemical reagents we employ. This document moves beyond a simple checklist, explaining the causality behind each procedural step to ensure a culture of safety and regulatory adherence within your laboratory.

Hazard Characterization and Risk Assessment

While many Safety Data Sheets (SDS) for long-chain fatty acids and their derivatives do not classify them as hazardous substances under the Globally Harmonized System (GHS), this does not permit indiscriminate disposal.[1][2][3] Institutional and municipal regulations mandate that all chemical substances, regardless of their formal hazard classification, be disposed of through a controlled waste stream.[4][5]

13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is an organic acid with poor water solubility.[1] This characteristic is critical in determining the disposal pathway; sewer disposal is strictly prohibited. [6][7] Introducing poorly soluble organic compounds into the sanitary sewer can lead to plumbing blockages, interference with wastewater treatment plant operations, and potential environmental harm.[7][8] Therefore, it must be collected and managed as chemical waste.

The Four Pillars of Chemical Waste Management

Before initiating any disposal procedure, it is essential to understand the foundational principles that govern laboratory waste management. These pillars ensure safety, compliance, and environmental protection.

• Identify & Classify: Every chemical for disposal must be clearly identified. Consult the Safety Data Sheet (SDS) to understand its properties, though all unwanted laboratory chemicals should be treated as waste to be managed by professionals.[9]

• Segregate: Never mix incompatible waste streams.[10][11] While 13-HODE is not highly reactive, it is prudent to segregate it from strong acids, bases, and oxidizing agents to prevent unforeseen reactions.[8] Keep solid and liquid wastes in separate containers.[9]

• Contain: Use appropriate, chemically compatible, and leak-proof containers for waste accumulation.[5][11] Containers must be kept securely sealed except when adding waste.[10][11]

• Dispose via EH&S: The only acceptable final disposal route for laboratory chemical waste is through your institution's Environmental Health & Safety (EH&S) office or a licensed hazardous waste contractor.[10][12]

Step-by-Step Disposal Protocol for 13-HODE

This protocol outlines the standard operating procedure for collecting and preparing 13-HODE waste for pickup by authorized personnel.

Step 1: Personal Protective Equipment (PPE) Don standard laboratory PPE, including a lab coat, safety glasses, and chemical-resistant gloves (nitrile is appropriate).

Step 2: Designate a Satellite Accumulation Area (SAA) All laboratories generating chemical waste must establish a designated SAA.[8] This is an area at or near the point of waste generation where waste is collected.[4][13] The SAA must be under the control of laboratory personnel and clearly marked.[10] A designated portion of a chemical fume hood is often an ideal location.[8]

Step 3: Select and Prepare the Waste Container

• Compatibility: Choose a container made of a material compatible with 13-HODE, such as a high-density polyethylene (HDPE) carboy or a glass bottle.[5] Ensure the container is in good condition with a tight-fitting, leak-proof cap.[10]

• Rinsing: If reusing a chemical container, it must be triple-rinsed, with the first rinse collected as hazardous waste.[5]

• Secondary Containment: Place the waste container in a secondary containment bin or tray to mitigate potential leaks or spills.[11]

Step 4: Label the Waste Container Proper labeling is a critical regulatory requirement. Before any waste is added, affix a completed hazardous waste label. The label must include:

• The words "Hazardous Waste" .[8][10]

• The full chemical name: "13-Hydroxy-9(Z),15(Z)-octadecadienoic acid" . Do not use abbreviations or chemical formulas.[10]

• If in solution, list all components and their approximate percentages (e.g., "Ethanol ~95%, 13-HODE ~5%").[10]

• The date the container first received waste.[8]

Step 5: Accumulate Waste

• Carefully transfer waste 13-HODE (pure, in solution, or as contaminated materials) into the labeled container.

• Keep the container closed at all times except when actively adding waste.[5][10] Never leave a funnel in the container opening.[7][10]

• Do not overfill the container. Leave at least 10% of the volume as headspace to allow for expansion.

Step 6: Requesting Disposal Once the waste container is full or you have no further need to accumulate this waste stream, arrange for its disposal.

• Complete the "full date" on the hazardous waste label.[8]

• Submit a chemical waste pickup request to your institution's EH&S department following their specific procedures.[10][11]

• Ensure the container is ready and accessible for the waste collection team.

Emergency Procedures: Spill Management

In the event of a spill, prompt and correct action is crucial to prevent exposure and environmental contamination.

• Minor Spills: For small spills (a few milliliters), absorb the material with a non-reactive absorbent pad or material like Chemizorb®.[2] Wipe the area clean. Place all contaminated materials into a sealed bag or container, label it as hazardous waste containing 13-HODE, and dispose of it through the EH&S office.

• Major Spills: For larger spills, first alert personnel in the immediate area. If the material is in a volatile solvent, ensure adequate ventilation. Cover the spill with a non-reactive absorbent material such as sand, earth, or a commercial sorbent.[1] Collect the absorbed material using spark-proof tools and place it in a designated, labeled waste container. Contact your institution's EH&S for assistance and to report the spill.[10]

Summary of Disposal and Handling Parameters

Parameter	Guideline	Rationale & References
Disposal Route	Via Institutional EH&S only.	Prohibited from sewer or general trash.[5][6][11]
Container Type	Chemically compatible (Glass, HDPE), leak-proof, with a secure cap.	Prevents degradation of the container and release of contents.[10][11]
Labeling	"Hazardous Waste" + Full Chemical Name(s) + Percentages + Dates.	Regulatory compliance and safety for waste handlers.[8][10]
Storage Location	Designated, marked Satellite Accumulation Area (SAA) with secondary containment.	Ensures control, segregation, and mitigation of spills.[4][8]
Incompatibilities	Segregate from strong acids, bases, and oxidizing agents.	General best practice to prevent hazardous reactions.[8][10]
Spill Cleanup	Absorb with inert material (e.g., Chemizorb®, sand), collect, and dispose of as hazardous waste.	Prevents spread of contamination and ensures proper disposal of cleanup residue.[1][2]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for handling waste streams containing 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid.

Caption: Decision workflow for 13-HODE waste management.

References

• Hazardous Chemical Waste Management Guidelines. Columbia University Environmental Health & Safety.

• Hazardous Waste Disposal Guide - Research Areas. Dartmouth College Environmental Health and Safety.

• Safety Data Sheet for 13-Hydroxy-12-oxo-9(Z),15(Z)-octadecadienoic Acid. Larodan. (Note: This is for a closely related compound, providing relevant safety data.)

• Hazardous Waste Disposal Guide. Northwestern University Research Safety.

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency (EPA).

• Chapter 20: Chemical Waste Management. University of Nevada, Reno Environmental Health & Safety.

• Safety Data Sheet: (Z,Z)-9,12-Octadecadienoic acid. Chemos GmbH & Co.KG.

• Safety Data Sheet. Sigma-Aldrich. (Note: Representative SDS for a related fatty acid.)

• Showing metabocard for 13-HODE (HMDB0004667). Human Metabolome Database.

• (±)13-HODE (CAS Number: 18104-45-5). Cayman Chemical.

• 13-Hydroxyoctadecadienoic acid. Wikipedia.

• Safety Data Sheet. Cayman Chemical.

• Safety Data Sheet: Fatty acid methyl ester mixture. Carl ROTH.

• Safety Data Sheet. Sigma-Aldrich. (Note: Representative SDS for a related fatty acid.)

• A safety and chemical disposal guideline for Minilab users. Helmholtz Centre for Environmental Research (UFZ).

• Navigating the Disposal of Anti-inflammatory Agents in a Laboratory Setting. BenchChem.

• Disposal of Used/Unwanted Chemicals at UW-Madison. University of Wisconsin-Madison Chemical Safety Office.

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A Senior Application Scientist's Guide to Handling 13-Hydroxy-9(Z),15(Z)-octadecadienoic Acid

This document provides a comprehensive safety and handling protocol for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid, an oxidized metabolite of linoleic acid. As a member of the oxidized linoleic acid metabolites (OXLAMs) family, this compound is integral to research exploring inflammation, cellular signaling, and the progression of various diseases[1][2][3]. While specific toxicological data for this exact isomer is limited, its structural similarity to other bioactive lipids necessitates a robust and cautious approach to laboratory handling. This guide is designed to empower researchers with the knowledge to manage this compound safely, ensuring both personal safety and the integrity of experimental outcomes.

Hazard Assessment: A Precautionary Principle

The formal hazard classification for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid is not well-established. A Safety Data Sheet (SDS) for a structurally similar compound, 13-Hydroxy-12-oxo-9(Z),15(Z)-octadecadienoic Acid, indicates that it is not classified as hazardous under GHS/CLP regulations[4]. However, the SDS also notes that minor irritation may occur for susceptible individuals and that fumes from heated product require moving the affected person to fresh air[4].

Given that the toxicological properties have not been fully investigated, and other fatty acids can cause skin, eye, and respiratory irritation, a precautionary approach is the most scientifically sound and responsible course of action[5][6]. We will operate under the assumption that the compound may be a potential irritant and handle it accordingly.

Core Personal Protective Equipment (PPE) Protocol

The cornerstone of safe handling is the consistent and correct use of PPE. This equipment serves as the primary barrier between the researcher and potential chemical exposure. The minimum PPE required for handling 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid includes a lab coat, protective eyewear, and appropriate gloves, supplemented by further controls based on a risk assessment of the specific procedure[7][8].

Eye and Face Protection

Ocular exposure presents a significant risk. The choice of protection depends on the scale and nature of the handling procedure.

• Safety Glasses: At a minimum, safety glasses with side shields must be worn for all tasks involving this compound, protecting against minor splashes and particles[7][9].

• Chemical Splash Goggles: For procedures with a higher risk of splashing, such as transferring solutions or preparing stock, chemical splash goggles are required. They provide a seal around the eyes, offering superior protection[9][10].

• Face Shield: When handling larger volumes or performing operations with a significant splash or aerosolization potential (e.g., sonicating, vortexing), a face shield must be worn in addition to safety glasses or goggles[5][7][9].

Skin and Body Protection

Preventing dermal contact is critical.

• Laboratory Coat: A properly fitting, long-sleeved lab coat is mandatory to protect skin and personal clothing from contamination[10].

• Gloves: Chemical-resistant gloves are essential.

  • Selection: Disposable nitrile gloves are recommended as they provide good resistance to fatty acids and are suitable for incidental contact[5][8][10]. They must be removed and replaced immediately if contamination is suspected[7].

  • Technique: Always inspect gloves for tears or punctures before use. Use proper removal techniques to avoid contaminating your skin[6]. Wash hands thoroughly after removing gloves[11].

• Apparel: Full-length pants and closed-toe shoes are required for all laboratory work to protect against spills[7][9].

Respiratory Protection

• Ventilation: All handling of 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid should be performed in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to minimize inhalation exposure[5].

• Respirator: If procedures have the potential to generate aerosols or vapors (e.g., heating, sonicating, nebulizing) and a fume hood is not available or feasible, appropriate respiratory protection is necessary. The specific type of respirator should be determined by a formal risk assessment[5][10].

PPE Summary Table

Task / Hazard Level	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Low Risk (e.g., handling sealed vials, preparing dilute solutions in fume hood)	Safety Glasses with Side Shields	Single Pair of Nitrile Gloves	Lab Coat	Not required with proper ventilation
Medium Risk (e.g., weighing solid, transferring solutions, potential for small splash)	Chemical Splash Goggles	Single Pair of Nitrile Gloves	Lab Coat	Work in a Chemical Fume Hood
High Risk (e.g., handling large volumes, heating, aerosol generation)	Face Shield over Goggles	Double Pair of Nitrile Gloves	Chemical-Resistant Apron over Lab Coat	Required if not in a fume hood

Operational Plan: From Receipt to Disposal

A systematic workflow ensures safety at every stage of the compound's lifecycle in the laboratory.

Caption: Safe Handling Workflow for 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid.

Step-by-Step Handling Protocol

• Preparation:

  • Before starting, consult this guide and the available safety information.

  • Ensure a chemical spill kit is accessible.

  • Prepare your workspace, preferably within a chemical fume hood. Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment and reagents.

• Handling:

  • Don the appropriate PPE as outlined in the table above.

  • Avoid contact with skin, eyes, and clothing[5].

  • If the compound is in a solvent, be aware of the solvent's specific hazards.

  • Use the smallest quantity of material necessary for the experiment.

  • Keep containers tightly sealed when not in use[5].

• Storage:

  • Store the compound in a tightly sealed container in a freezer, as recommended by suppliers[12].

  • The storage area should be cool, dry, and well-ventilated[5].

  • Avoid contact with oxidizing agents[4].

Spill and Emergency Procedures

• Minor Spill:

  • Alert others in the immediate area.

  • Wearing appropriate PPE, absorb the spill with an inert material (e.g., sand, earth, or commercial sorbent)[4].

  • Wipe the area with a cloth, then clean the spill site with soap and water[4].

  • Collect all contaminated materials in a sealed container for proper disposal.

• Major Spill:

  • Evacuate the immediate area and alert personnel.

  • Contact your institution's Environmental Health and Safety (EHS) office.

  • Prevent entry into the affected area.

• Personal Exposure:

  • Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove contaminated clothing[4][11].

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention[4][11].

  • Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention[4][11].

Disposal Plan

All waste, including contaminated consumables (e.g., gloves, pipette tips, bench paper) and surplus chemical, must be treated as chemical waste.

• Collect all waste materials in a clearly labeled, sealed, and appropriate waste container.

• Do not mix with other waste streams unless directed by your institution's EHS guidelines.

• Dispose of the waste through your institution's hazardous waste program, following all local, state, and federal regulations.

References

• Larodan AB. (2015). Safety data sheet for 13-Hydroxy-12-oxo-9(Z),15(Z)-octadecadienoic Acid.
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• University of California, Santa Cruz - Environmental Health and Safety.
• The University of Alabama in Huntsville.
• Auburn University - Risk Management & Safety. Personal Protective Equipment.
• Sigma-Aldrich. (2025). Safety Data Sheet for 9,11-Octadecadienoic acid, (E,Z)-.
• INDOFINE Chemical Company, Inc. Safety Data Sheet for 9-oxo-10(E),12(Z)-OCTADECADIENOIC ACID.
• Sigma-Aldrich. (2024).
• Angene Chemical. (2024). Safety Data Sheet for 9-Hydroxy-10,12-octadecadienoic acid.
• Wikipedia. 13-Hydroxyoctadecadienoic acid.
• National Center for Biotechnology Information. PubChem Compound Summary for (9Z,11E,13S)-13-Hydroxyoctadeca-9,11-Dienoic Acid.
• Larodan. 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid | CAS 1802047-06-8.
• MedChemExpress. 13-Hydroxy-9(Z),15(Z)-octadecadienoic acid.
• Lee, J. H., et al. (2016). 13-Hydroxy-9Z,15Z-Octadecadienoic Acid Production by Recombinant Cells Expressing Lactobacillus acidophilus 13-Hydratase.
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• Alkhouri, N., et al. (2013).

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